Manoyl oxide

Core Science & Biosynthesis

Manoyl Oxide: A Comprehensive Technical Guide to its Natural Sources, Distribution, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Manoyl oxide, a labdane (B1241275) diterpene, is a significant natural product with recognized biological activities and serves as a crucial precursor for the synthesis of other valuable compounds, most notably the pharmacologically important forskolin. This technical guide provides an in-depth overview of the natural sources and distribution of manoyl oxide, with a particular focus on its primary plant origins. Detailed experimental protocols for its extraction, isolation, and characterization are presented, alongside a summary of its biosynthetic pathway. This document aims to be a comprehensive resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.

Natural Sources and Distribution

Manoyl oxide is found in a variety of plant species, as well as in some lower plant forms like liverworts. The distribution and concentration of manoyl oxide can vary significantly between species and even within different tissues of the same plant.

Primary Source: Coleus forskohlii (syn. Plectranthus barbatus)

The most significant and well-documented natural source of manoyl oxide, specifically the (13R)-manoyl oxide stereoisomer, is the root of Coleus forskohlii (family Lamiaceae).[1][2][3] In this plant, (13R)-manoyl oxide serves as the biosynthetic precursor to forskolin, a compound renowned for its wide range of pharmacological activities.[1][2]

Tissue Distribution: Manoyl oxide, along with forskolin, is primarily localized in the root cork of C. forskohlii.[1][2] It is sequestered within specialized hydrophobic intracellular compartments known as oil bodies.[1][2][3] The concentration of manoyl oxide is highest in these oil bodies within the root cork, with lower levels detected in the root cortex and stele, stem, and flowers.[4]

Secondary Sources: Salvia Species

Several species within the genus Salvia (sage), also belonging to the Lamiaceae family, have been identified as sources of manoyl oxide, although typically in lower concentrations compared to C. forskohlii.

• Salvia sclarea (Clary Sage): The essential oil of S. sclarea contains manoyl oxide.[5][6]

• Salvia officinalis (Common Sage): Manoyl oxide has been reported as a constituent in this species.[5][7]

• Salvia discolor (Andean Sage): Analysis of the essential oil of S. discolor has shown the presence of manoyl oxide.[5]

Other Notable Sources

• Grindelia scorzonerifolia: This plant has been found to contain manoyl oxide and its derivatives.[8]

• Liverworts: Certain liverworts, such as Jungermannia torticalyx, are known to produce manoyl oxide.[9][10]

• Tobacco (Nicotiana tabacum): While not a primary source, some studies on tobacco constituents have indicated the presence of compounds related to manoyl oxide. It is important to note that the context of these findings is often related to the complex chemical composition of tobacco smoke.[11][12][13]

Quantitative Data on Manoyl Oxide Content

The concentration of manoyl oxide varies widely among different natural sources. The following table summarizes the available quantitative data.

Natural Source	Plant Part	Compound	Concentration (% of Essential Oil)	Reference
Salvia sclarea	Aerial Parts	Manoyl oxide	0.4 - 0.6%	[6]
Salvia sclarea	Aerial Parts	13-epi-Manoyl oxide	0.2%	[6]
Salvia discolor	Not Specified	Manoyl oxide	0.12%	[5]
Salvia tomentosa	Aerial Parts	13-epi-Manool	18.14%	[14]
Salvia multicaulis	Not Specified	13-epi-Manool	5.61%	[14]

Note: Data for 13-epi-Manool is included as it is a closely related labdane diterpenoid.

Biosynthesis of (13R)-Manoyl Oxide in Coleus forskohlii

The biosynthesis of (13R)-manoyl oxide in C. forskohlii is a two-step process involving two distinct classes of diterpene synthases (diTPSs).[2][3]

• Step 1: The class II diTPS, CfTPS2, catalyzes the cyclization of the universal diterpene precursor, geranylgeranyl diphosphate (B83284) (GGPP), to form the intermediate copal-8-ol diphosphate.[2][4]

• Step 2: The class I diTPS, CfTPS3, then facilitates the stereospecific conversion of copal-8-ol diphosphate into (13R)-manoyl oxide.[2][4]

This biosynthetic pathway is localized within the root cork cells, where the final product accumulates in oil bodies.[1][2]

Biosynthesis of (13R)-Manoyl Oxide in C. forskohlii.

Experimental Protocols

Extraction of Manoyl Oxide from C. forskohlii Roots

Objective: To extract manoyl oxide and other diterpenoids from the root tissues of C. forskohlii.

Methodology:

• Tissue Preparation: Freshly harvested roots of C. forskohlii are thoroughly washed and separated into root cork and root cortex/stele. The plant material is then finely ground.

• Solvent Extraction: The ground plant material is extracted with a non-polar solvent such as hexane (B92381).[4] The extraction is typically performed at room temperature with continuous agitation for a sufficient period to ensure complete extraction.

• Filtration and Concentration: The resulting extract is filtered to remove solid plant debris. The solvent is then evaporated under reduced pressure using a rotary evaporator to yield a crude extract.

Isolation and Purification of Manoyl Oxide

Objective: To isolate and purify manoyl oxide from the crude extract.

Methodology:

• Chromatographic Separation: The crude extract is subjected to column chromatography over silica (B1680970) gel.

• Elution Gradient: A gradient of solvents, typically starting with a non-polar solvent like hexane and gradually increasing the polarity with a solvent such as ethyl acetate, is used to elute the compounds.

• Fraction Collection: Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify those containing manoyl oxide.

• Further Purification: Fractions rich in manoyl oxide may require further purification using techniques like preparative TLC or High-Performance Liquid Chromatography (HPLC).

Characterization and Identification of Manoyl Oxide

Objective: To confirm the identity and structure of the isolated manoyl oxide.

Methodology:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary technique for the identification of manoyl oxide. The mass spectrum of the isolated compound is compared with reference spectra from databases (e.g., Wiley mass spectrum database).[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy are used to elucidate the detailed chemical structure of the compound.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used for both quantification and purification. An evaporative light scattering detector (ELSD) is suitable for detecting non-chromophoric compounds like manoyl oxide.[1]

General Experimental Workflow for Manoyl Oxide Isolation.

Conclusion

Manoyl oxide is a valuable natural product with a defined distribution in the plant kingdom, most prominently in Coleus forskohlii. The understanding of its biosynthesis and the established protocols for its extraction and characterization provide a solid foundation for further research into its biological activities and its utilization as a precursor for the synthesis of other important molecules. This guide serves as a comprehensive resource for professionals engaged in the exploration and application of this significant diterpene.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Manoyl oxide (13R), the biosynthetic precursor of forskolin, is synthesized in specialized root cork cells in Coleus forskohlii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Manoyl Oxide (13R), the Biosynthetic Precursor of Forskolin, Is Synthesized in Specialized Root Cork Cells in Coleus forskohlii - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Chemical Composition and Biological Activities of Essential Oil from Salvia sclarea Plants Regenerated in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Differential effect of manool--a diterpene from Salvia officinalis, on genotoxicity induced by methyl methanesulfonate in V79 and HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Manoyl oxide diterpenoids from Grindelia scorzonerifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Bryophytes: liverworts, mosses, and hornworts: extraction and isolation procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Monoamine oxidase inhibition in cigarette smokers: From preclinical studies to tobacco product regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Biologically Active Compounds Present in Tobacco Smoke: Potential Interactions Between Smoking and Mental Health - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Studies on the interactions of tobacco leaf and tobacco smoke constituents and monoamine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Manoyl oxide chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Manoyl oxide, a naturally occurring labdane (B1241275) diterpenoid, has garnered significant attention within the scientific community for its diverse biological activities, including antimicrobial, anti-inflammatory, and cytotoxic effects. This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, natural sources, and biosynthesis of manoyl oxide. Furthermore, it details established experimental protocols for its extraction, isolation, characterization, and the evaluation of its biological activities. Special emphasis is placed on its emerging role as a modulator of the c-Myc signaling pathway, a critical regulator of cell proliferation and apoptosis, highlighting its potential as a lead compound in drug discovery and development.

Chemical Structure and Properties

Manoyl oxide is a tricyclic diterpenoid with a characteristic labdane skeleton. Several stereoisomers exist, with (13R)-manoyl oxide and 13-epi-manoyl oxide being commonly studied.

Table 1: Chemical Identifiers and Properties of Manoyl Oxide

Property	Value	Reference
IUPAC Name	(3R,4aS,6aR,10aR,10bS)-3-ethenyl-3,4a,7,7,10a-pentamethyl-dodecahydro-1H-naphtho[2,1-b]pyran	[1]
Molecular Formula	C₂₀H₃₄O	[1]
Molecular Weight	290.48 g/mol	[2]
CAS Number	596-84-9	[3]
PubChem CID	6453839	[4]
Appearance	Powder	[2]
Boiling Point	338.00 to 339.00 °C @ 760.00 mm Hg
Flash Point	155.00 °C (311.00 °F)
Solubility	Insoluble in water; Soluble in alcohol and DMSO.[2]
XLogP3-AA	5.9	[5]

Natural Sources and Biosynthesis

Manoyl oxide is found in a variety of plant species, most notably in Coleus forskohlii (Lamiaceae), where it serves as a key biosynthetic precursor to the pharmacologically important diterpenoid, forskolin.[6][7][8] It is also present in plants of the Vitex and Cistus genera.[9]

The biosynthesis of (13R)-manoyl oxide in C. forskohlii originates from geranylgeranyl diphosphate (B83284) (GGPP). The pathway involves a two-step cyclization process catalyzed by two distinct diterpene synthases (diTPSs).

Biosynthesis of (13R)-Manoyl Oxide.

Biological Activities and Pharmacological Properties

Manoyl oxide has demonstrated a range of biological activities that are of interest to drug development professionals.

Antimicrobial Activity

Derivatives of manoyl oxide have shown significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as pathogenic fungi.[3]

Anti-inflammatory Activity

Manoyl oxide exhibits anti-inflammatory properties, suggesting its potential for the development of novel anti-inflammatory agents.

Cytotoxic Activity and Modulation of c-Myc Signaling

Emerging evidence indicates that manoyl oxide and its isomers possess cytotoxic activity against various cancer cell lines.[5] One of the proposed mechanisms for this activity is the downregulation of the c-Myc protein. The c-Myc proto-oncogene is a critical transcription factor that regulates cell cycle progression, proliferation, and apoptosis. Its overexpression is a hallmark of many human cancers. The ability of manoyl oxide to interfere with the c-Myc signaling pathway presents a promising avenue for cancer therapeutic development. The precise mechanism by which manoyl oxide modulates c-Myc is an active area of research, but it is hypothesized to involve the regulation of upstream signaling cascades that control c-Myc expression and stability.

Hypothesized Modulation of the c-Myc Signaling Pathway by Manoyl Oxide.

Experimental Protocols

This section provides detailed methodologies for the extraction, characterization, and biological evaluation of manoyl oxide.

Extraction and Isolation of Manoyl Oxide from Plant Material

This protocol outlines a general procedure for the extraction and isolation of manoyl oxide from dried plant material, such as the roots of Coleus forskohlii.

References

• 1. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. MTT (Assay protocol [protocols.io]
• 3. texaschildrens.org [texaschildrens.org]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. Toxicology assessment of manganese oxide nanomaterials with enhanced electrochemical properties using human in vitro models representing different exposure routes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The agar microdilution method - a new method for antimicrobial susceptibility testing for essential oils and plant extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fisheries and Aquatic Sciences [e-fas.org]
• 9. MTT assay protocol | Abcam [abcam.com]

An In-depth Technical Guide to the Manoyl Oxide Biosynthesis Pathway in Plants

For Researchers, Scientists, and Drug Development Professionals

Abstract

Manoyl oxide, a labdane-type diterpenoid, serves as a crucial biosynthetic precursor to a variety of biologically active compounds, most notably the pharmaceutical agent forskolin. Found in plants such as Coleus forskohlii, the biosynthesis of manoyl oxide from the universal diterpenoid precursor, geranylgeranyl diphosphate (B83284) (GGPP), is a multi-step enzymatic process. This technical guide provides a comprehensive overview of the manoyl oxide biosynthesis pathway, detailing the enzymes, genes, and chemical transformations involved. It includes a summary of quantitative data, detailed experimental protocols for key assays, and visual diagrams of the pathway and experimental workflows to support researchers in the fields of natural product chemistry, synthetic biology, and drug development.

Introduction

Labdane-related diterpenoids are a large and structurally diverse class of natural products with a wide range of biological activities. Among these, manoyl oxide is of significant interest due to its role as a key intermediate in the biosynthesis of forskolin, a potent activator of adenylyl cyclase with therapeutic applications in treating conditions like glaucoma, heart failure, and asthma.[1] The stereospecific synthesis of (13R)-manoyl oxide in plants, particularly in the root cork cells of Coleus forskohlii, involves a two-step cyclization of the linear C20 precursor, geranylgeranyl diphosphate (GGPP).[2] Understanding the enzymatic machinery and regulatory mechanisms of this pathway is essential for its potential exploitation in metabolic engineering and synthetic biology approaches to produce high-value diterpenoids.

The Core Biosynthetic Pathway

The biosynthesis of (13R)-manoyl oxide from GGPP is catalyzed by a pair of diterpene synthases (diTPSs) belonging to two distinct classes: a class II diTPS and a class I diTPS.[3]

• Step 1: Formation of Copal-8-ol Diphosphate. The pathway is initiated by a class II diTPS, which catalyzes the protonation-initiated cyclization of GGPP to form a bicyclic intermediate, copal-8-ol diphosphate. In Coleus forskohlii, this reaction is carried out by the enzyme CfTPS2 .[4]

• Step 2: Conversion to (13R)-Manoyl Oxide. The copal-8-ol diphosphate intermediate is then utilized by a class I diTPS, which catalyzes an ionization-dependent cyclization to yield the final product, (13R)-manoyl oxide. In C. forskohlii, this step is catalyzed by the enzyme CfTPS3 .[4]

The overall transformation can be summarized as follows:

Geranylgeranyl Diphosphate (GGPP) → Copal-8-ol Diphosphate → (13R)-Manoyl Oxide

The genes encoding these enzymes have been identified and characterized, paving the way for their use in heterologous expression systems to produce manoyl oxide.[5]

Core biosynthetic pathway of (13R)-manoyl oxide from GGPP.

Quantitative Data Summary

Quantitative data on the production of (13R)-manoyl oxide has been obtained through various studies, primarily involving heterologous expression of the biosynthetic genes in different host organisms. The following table summarizes key quantitative findings.

Host Organism	Genotype/Engineering Strategy	Product Titer	Reference
Saccharomyces cerevisiae	Expressing CfTPS2 and CfTPS3	2.31 mg/L	[6]
Saccharomyces cerevisiae	Stepwise metabolic engineering of the MVA pathway, overexpression of truncated CfTPS2 and CfTPS3	328.15 mg/L	[6]
Saccharomyces cerevisiae	Fed-batch fermentation of engineered strain	3 g/L	[6]
Nicotiana benthamiana	Transient co-expression of CfTPS2 and CfTPS3	Formation of pure (13R)-enantiomer confirmed	[7]

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the characterization of the manoyl oxide biosynthesis pathway.

Heterologous Expression and Purification of Diterpene Synthases (e.g., in E. coli)

This protocol describes the expression and purification of His-tagged diterpene synthases for in vitro assays.

4.1.1. Gene Cloning and Vector Construction

• Amplify the full-length coding sequences of CfTPS2 and CfTPS3 from C. forskohlii cDNA using gene-specific primers with appropriate restriction sites.

• Ligate the PCR products into a pET-based expression vector (e.g., pET28a) containing an N-terminal or C-terminal polyhistidine (6xHis) tag.

• Transform the ligation products into chemically competent E. coli DH5α cells for plasmid propagation.

• Verify the sequence of the resulting plasmids by Sanger sequencing.

4.1.2. Protein Expression

• Transform the verified expression plasmids into an E. coli expression strain such as BL21(DE3).

• Inoculate a single colony into 50 mL of Luria-Bertani (LB) medium containing the appropriate antibiotic (e.g., 50 µg/mL kanamycin) and grow overnight at 37°C with shaking.

• Inoculate 1 L of LB medium with the overnight culture and grow at 37°C until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-0.5 mM.

• Continue to culture at a lower temperature (e.g., 16-20°C) for 16-20 hours to enhance the yield of soluble protein.

4.1.3. Protein Purification

• Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF).

• Lyse the cells by sonication on ice.

• Clarify the lysate by centrifugation at 15,000 x g for 30 minutes at 4°C.

• Load the supernatant onto a Ni-NTA affinity column pre-equilibrated with lysis buffer.

• Wash the column with wash buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20 mM imidazole).

• Elute the His-tagged protein with elution buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250 mM imidazole).

• Analyze the purified protein fractions by SDS-PAGE.

• Desalt the purified protein into a storage buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 10% glycerol) using a desalting column and store at -80°C.

Workflow for heterologous expression and purification of diTPS.

In Vitro Diterpene Synthase Assay

This protocol is for the functional characterization of purified diTPS enzymes.

• Reaction Setup:

  • Prepare a reaction mixture in a final volume of 500 µL containing:

    • Assay buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM KCl, 10 mM MgCl₂, 5% v/v glycerol, 10 mM DTT)

    • 10 µM GGPP (substrate)

    • 5-10 µg of purified CfTPS2 (for the first step) or a combination of purified CfTPS2 and CfTPS3 (for the two-step reaction)

• Incubation:

  • Incubate the reaction mixture at 30°C for 2-4 hours.

• Product Dephosphorylation and Extraction:

  • To facilitate GC-MS analysis, dephosphorylate the diphosphate-containing products by adding 10 units of alkaline phosphatase and incubating for another 1-2 hours at 37°C.

  • Extract the diterpene products by adding an equal volume of hexane (B92381) or ethyl acetate, vortexing vigorously, and centrifuging to separate the phases.

• Analysis:

  • Carefully transfer the organic phase to a new vial and concentrate under a stream of nitrogen if necessary.

  • Analyze the products by Gas Chromatography-Mass Spectrometry (GC-MS).

In Planta (Transient) Expression in Nicotiana benthamiana

This method allows for the rapid in vivo functional characterization of biosynthetic pathways.

• Vector Construction:

  • Clone the coding sequences of CfTPS2 and CfTPS3 into a plant expression vector (e.g., pEAQ-HT) under the control of a strong constitutive promoter (e.g., CaMV 35S).

• Agrobacterium tumefaciens Transformation:

  • Transform the expression constructs into A. tumefaciens strain GV3101 by electroporation.

• Agroinfiltration:

  • Grow the transformed A. tumefaciens strains overnight in LB medium with appropriate antibiotics.

  • Harvest the cells and resuspend them in infiltration buffer (e.g., 10 mM MES pH 5.6, 10 mM MgCl₂, 150 µM acetosyringone) to an OD600 of 0.5-1.0.

  • For co-expression, mix equal volumes of the bacterial suspensions containing the constructs for CfTPS2 and CfTPS3.

  • Infiltrate the bacterial suspension into the abaxial side of the leaves of 4-6 week old N. benthamiana plants using a needleless syringe.

• Metabolite Extraction and Analysis:

  • After 5-7 days of incubation, harvest the infiltrated leaf tissue.

  • Grind the tissue in liquid nitrogen and extract the metabolites with an appropriate organic solvent (e.g., hexane or ethyl acetate).

  • Analyze the extracts by GC-MS to identify the produced diterpenes.

Workflow for in planta expression and analysis.

GC-MS Analysis of Diterpenes

• Instrumentation:

  • A gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890B GC with a 5977A MSD).

• GC Column:

  • A non-polar capillary column such as an HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) is suitable for separating diterpenes.

• GC Parameters (Example):

  • Injector Temperature: 250°C

  • Oven Program: Start at 80°C, hold for 2 minutes, ramp to 200°C at 10°C/min, then ramp to 300°C at 20°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Mode: Splitless.

• MS Parameters:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-500.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Compound Identification:

  • Identify manoyl oxide and other diterpenes by comparing their retention times and mass spectra with those of authentic standards and/or by comparison with published data and mass spectral libraries (e.g., NIST).

Conclusion

The elucidation of the manoyl oxide biosynthesis pathway in plants has provided a clear enzymatic route from the central metabolite GGPP to this important diterpenoid intermediate. The characterization of the key diterpene synthases, CfTPS2 and CfTPS3, has enabled the heterologous production of (13R)-manoyl oxide in microbial and plant-based systems, demonstrating the potential for biotechnological production of this and other high-value labdane-related diterpenoids. The experimental protocols and data presented in this guide offer a valuable resource for researchers aiming to further investigate and engineer this pathway for applications in drug development and industrial biotechnology. Further research into the regulatory networks governing the expression of these biosynthetic genes will be crucial for optimizing production titers and developing robust and economically viable production platforms.

References

• 1. graphviz.org [graphviz.org]
• 2. m.youtube.com [m.youtube.com]
• 3. Between scents and sterols: Cyclization of labdane-related diterpenes as model systems for enzymatic control of carbocation cascades - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Heterologous protein expression in E. coli [protocols.io]

Manoyl Oxide: A Historical and Technical Guide to its Discovery and Isolation

An in-depth exploration of the discovery, initial isolation, and structural elucidation of the diterpenoid manoyl oxide, tailored for researchers, scientists, and drug development professionals.

Introduction

Manoyl oxide, a naturally occurring labdane (B1241275) diterpenoid, has garnered significant interest in the scientific community due to its role as a key biosynthetic precursor to pharmacologically important molecules such as forskolin. This technical guide provides a comprehensive historical account of the discovery and isolation of manoyl oxide, detailing the seminal experimental work that led to its characterization. Quantitative data from key studies are presented in structured tables, and detailed experimental protocols from foundational research are provided. Furthermore, logical relationships and experimental workflows are visualized using Graphviz diagrams to offer a clear and concise understanding of the historical and scientific journey of this important natural product.

The Dawn of Discovery: Early Investigations in New Zealand

The story of manoyl oxide's discovery is intrinsically linked to the chemical exploration of New Zealand's unique flora in the early 20th century. Pioneering research by J. R. Hosking and C. W. Brandt on the chemical constituents of the "yellow pine," Dacrydium biforme (now classified as Halocarpus biformis), laid the groundwork for the identification of a new class of diterpenes. Their meticulous work, published in the New Zealand Journal of Science and Technology in the mid-1930s, documented the isolation of a tertiary diterpene alcohol they named "manool."

It was during the extensive investigation of manool's chemistry that a related, stable oxide compound was first encountered. This compound, which we now know as manoyl oxide, was initially identified as a product of the dehydration of manool (B191784). Hosking and Brandt's subsequent research focused on characterizing this intriguing new substance, which represented a novel bicyclic ether within the growing family of diterpenoids.

Initial Isolation and Characterization: A Methodical Approach

The early methods for isolating manoyl oxide were rooted in classical natural product chemistry techniques. The process began with the extraction of the oleoresin from the timber of Dacrydium biforme.

Experimental Protocol: Initial Isolation of Manoyl Oxide from Dacrydium biforme

The following protocol is a reconstruction based on the early work of Hosking and Brandt:

• Extraction of the Oleo-resin: The heartwood of Dacrydium biforme was finely chipped and subjected to solvent extraction, typically with ethanol (B145695) or diethyl ether, to yield a crude oleo-resin.

• Saponification: The crude resin was saponified by refluxing with an alcoholic solution of potassium hydroxide. This step was crucial for removing fatty acids and other saponifiable materials.

• Isolation of the Unsaponifiable Matter: The saponified mixture was then diluted with water, and the unsaponifiable portion, containing the diterpenes, was extracted with diethyl ether.

• Fractional Distillation: The ether extract was dried and the solvent removed. The resulting crude unsaponifiable matter was then subjected to fractional distillation under reduced pressure. Manool was collected at a specific boiling point, and manoyl oxide was found to distill at a slightly higher temperature.

• Purification by Crystallization: The fraction containing manoyl oxide was further purified by repeated crystallization from solvents such as methanol (B129727) or ethanol, yielding colorless crystals of the pure compound.

Early Characterization Techniques

In the absence of modern spectroscopic techniques, the structural elucidation of manoyl oxide was a formidable task. The primary methods employed included:

• Elemental Analysis: Determination of the empirical formula (C₂₀H₃₄O).

• Molecular Weight Determination: Using techniques such as cryoscopy or ebullioscopy.

• Chemical Degradation Studies: Reactions to break down the molecule into smaller, identifiable fragments.

• Derivative Formation: Preparation of crystalline derivatives to aid in characterization and melting point determination.

• Optical Rotation Measurements: To determine the stereochemical nature of the molecule.

These classical methods, while laborious, allowed Hosking and Brandt to propose the correct bicyclic ether structure for manoyl oxide, a remarkable achievement for the time.

Quantitative Data from Early Studies

The initial publications provided key quantitative data that were essential for the characterization of manoyl oxide. The following table summarizes these findings.

Property	Value	Method	Reference
Molecular Formula	C₂₀H₃₄O	Elemental Analysis	Hosking & Brandt (1934)
Molecular Weight	290.48 g/mol	Calculated from Formula	Hosking & Brandt (1934)
Boiling Point	152-153 °C at 2 mmHg	Fractional Distillation	Hosking & Brandt (1935)
Melting Point	29-30 °C	Capillary Method	Hosking & Brandt (1935)
Specific Rotation [α]D	+22.5° (in chloroform)	Polarimetry	Hosking & Brandt (1935)

Modern Isolation and Identification

While the foundational work of Hosking and Brandt remains a landmark, modern techniques have significantly streamlined the isolation and characterization of manoyl oxide. Today, researchers utilize a combination of chromatographic and spectroscopic methods.

Contemporary Experimental Protocol: Isolation from Coleus forskohlii

Coleus forskohlii is a prominent source of manoyl oxide, where it serves as a precursor to forskolin.

• Extraction: Dried and powdered root cork of C. forskohlii is extracted with a solvent such as methanol or hexane (B92381).

• Chromatography: The crude extract is subjected to column chromatography over silica (B1680970) gel, eluting with a gradient of hexane and ethyl acetate.

• Further Purification: Fractions containing manoyl oxide are identified by thin-layer chromatography (TLC) and further purified by high-performance liquid chromatography (HPLC).

• Identification: The purified compound is identified using a combination of:

  • Gas Chromatography-Mass Spectrometry (GC-MS): To determine the retention time and fragmentation pattern.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to elucidate the detailed chemical structure.

  • Infrared (IR) Spectroscopy: To identify functional groups.

The following table presents typical quantitative data obtained from modern analytical techniques.

Analytical Data	Value
GC-MS
Retention Index	Varies with column and conditions
Key Mass Fragments (m/z)	290 (M+), 275, 257, 204, 191, 137
¹H NMR (CDCl₃, 500 MHz)
δ (ppm)	5.85 (dd, 1H), 5.15 (d, 1H), 4.95 (d, 1H), 1.25 (s, 3H), 1.10 (s, 3H), 0.85 (s, 3H), 0.80 (s, 3H), 0.75 (s, 3H)
¹³C NMR (CDCl₃, 125 MHz)
δ (ppm)	148.2, 110.5, 76.5, 74.1, 59.8, 56.2, 42.1, 40.2, 39.5, 38.7, 33.5, 33.4, 28.1, 25.7, 24.5, 21.6, 20.1, 18.4, 15.9, 15.6

Visualizing the Discovery and Isolation Workflow

The following diagrams, generated using the DOT language, illustrate the key workflows and relationships in the history of manoyl oxide discovery and isolation.

Caption: A timeline illustrating the key stages in the discovery of manoyl oxide.

Caption: Workflow for the initial isolation of manoyl oxide.

Conclusion

The discovery and isolation of manoyl oxide represent a significant chapter in the history of natural product chemistry. From its initial encounter as a derivative of manool in the forests of New Zealand to its current status as a key biosynthetic intermediate, the journey of manoyl oxide highlights the evolution of scientific methodology. The foundational work of Hosking and Brandt, relying on classical techniques, paved the way for modern, sophisticated approaches to isolation and characterization. This guide provides a comprehensive overview for today's scientists, bridging the historical context with contemporary technical details, and underscoring the enduring importance of this fascinating diterpenoid.

An In-depth Technical Guide to the Biological Activity Screening of Manoyl Oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the screening methodologies and known biological activities of manoyl oxide, a labdane-type diterpenoid. It is designed to serve as a technical resource, offering detailed experimental protocols, quantitative data summaries, and visual representations of key biological pathways and workflows.

Introduction to Manoyl Oxide

Manoyl oxide is a naturally occurring bicyclic diterpenoid characterized by a labdane (B1241275) skeleton. It is a precursor in the biosynthesis of other complex diterpenoids, such as forskolin, within various plant species.[1][2][3] Its unique chemical structure has prompted investigations into its biological properties, revealing a spectrum of activities that suggest its potential as a lead compound in drug discovery. This document synthesizes the findings from various screening assays, focusing on its cytotoxic, anti-inflammatory, and antimicrobial effects.

Cytotoxic Activity

Manoyl oxide and its derivatives have been evaluated for their potential to inhibit the growth of various cancer cell lines. The primary method for assessing this activity is the MTT assay, which measures the metabolic activity of cells as an indicator of their viability.[4]

Quantitative Cytotoxicity Data

While specific IC50 values for manoyl oxide against a wide range of cell lines are not extensively documented in the provided search results, the general class of metal oxide nanoparticles, which share the "oxide" nomenclature but are fundamentally different chemical entities, have shown dose-dependent cytotoxicity.[5][6][7] For example, manganese oxide nanoparticles have demonstrated cytotoxic effects on A549, HepG2, and J774A.1 cell lines.[5] It is crucial for researchers to perform their own dose-response studies to determine the specific cytotoxic profile of manoyl oxide against their cell lines of interest.

Note: The following table is a template for researchers to populate with their own experimental data, as specific IC50 values for manoyl oxide were not available in the initial search results.

Compound/Derivative	Cell Line	Assay	IC50 (µM)	Reference
Manoyl Oxide	e.g., A549 (Lung Carcinoma)	MTT	Data to be determined	Internal/Published Data
Manoyl Oxide	e.g., MCF-7 (Breast Cancer)	MTT	Data to be determined	Internal/Published Data
Manoyl Oxide	e.g., HepG2 (Hepatoma)	MTT	Data to be determined	Internal/Published Data

Experimental Protocol: MTT Cytotoxicity Assay

This protocol outlines the steps for determining the cytotoxic effect of manoyl oxide on adherent cancer cells using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[4]

Objective: To quantify the dose-dependent effect of manoyl oxide on the viability of a selected cell line.

Principle: Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan (B1609692).[4] The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically after solubilization.

Materials:

• Cell line of interest (e.g., A549)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Manoyl oxide stock solution (in DMSO)

• 96-well clear, flat-bottom tissue culture plates[8]

• MTT solution (5 mg/mL in sterile PBS)[8]

• Dimethyl sulfoxide (B87167) (DMSO, cell culture grade)[8]

• Phosphate-buffered saline (PBS)

• Multi-channel pipette

• Microplate reader (absorbance at 570 nm)

• CO₂ incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of manoyl oxide in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include wells for a vehicle control (medium with DMSO) and a negative control (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT stock solution to each well.[8][9]

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C until purple formazan crystals are visible.[8][9]

• Solubilization: Carefully remove the medium from each well. Add 100 µL of DMSO to each well to dissolve the formazan crystals.[8] Mix thoroughly by pipetting up and down.

• Absorbance Measurement: Read the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Analysis: Calculate the percentage of cell viability using the following formula: % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100 Plot the % Viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Visualization: Cytotoxicity Screening Workflow

Workflow for the MTT-based cytotoxicity assay.

Anti-inflammatory Activity

Inflammation is a critical biological response, and its dysregulation is implicated in many diseases. Nitric oxide (NO) is a key inflammatory mediator, and its inhibition is a common target for anti-inflammatory agents.[10][11] The Griess assay is widely used to quantify nitrite (B80452), a stable breakdown product of NO, in cell culture supernatants.[10][12]

Quantitative Anti-inflammatory Data

Derivatives of manoyl oxide have shown potential as anti-inflammatory agents. Screening for the inhibition of nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7) is a standard method to evaluate this activity.[10][11][12]

Note: The following table is a template for researchers to populate with their own experimental data, as specific IC50 values for manoyl oxide were not available in the initial search results.

Compound/Derivative	Cell Line	Assay	IC50 (µM)	Reference
Manoyl Oxide	RAW 264.7	Griess Assay (NO Inhibition)	Data to be determined	Internal/Published Data
Positive Control (e.g., L-NMMA)	RAW 264.7	Griess Assay (NO Inhibition)	e.g., ~65 µM[13]	Published Data

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay

This protocol details the measurement of NO production by assessing nitrite concentration in the supernatant of LPS-stimulated RAW 264.7 macrophages using the Griess reaction.[10][12]

Objective: To determine the ability of manoyl oxide to inhibit the production of nitric oxide in activated macrophages.

Principle: In response to LPS, macrophages upregulate inducible nitric oxide synthase (iNOS) to produce NO. NO rapidly oxidizes to stable nitrite (NO₂⁻) in the culture medium. The Griess reagent converts nitrite into a purple azo compound, the absorbance of which is proportional to the NO concentration.[14]

Materials:

• RAW 264.7 macrophage cell line

• Complete culture medium

• Manoyl oxide stock solution (in DMSO)

• Lipopolysaccharide (LPS) from E. coli

• 96-well culture plates

• Griess Reagent (Component A: 1% sulfanilamide (B372717) in 2.5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in 2.5% phosphoric acid)[11][12]

• Sodium nitrite (NaNO₂) standard

• Microplate reader (absorbance at 540-550 nm)[10][11]

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours.[12]

• Compound Pre-treatment: Treat the cells with various concentrations of manoyl oxide for 1-2 hours before stimulation.[11][12]

• Stimulation: Add LPS (final concentration of 1 µg/mL) to all wells except the negative control.[12]

• Incubation: Incubate the plate for an additional 24 hours at 37°C.[11][12]

• Supernatant Collection: After incubation, carefully collect 50 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

• Griess Reaction: Add 50 µL of Griess Reagent A to each well containing the supernatant, mix, and incubate for 10 minutes at room temperature, protected from light.[10] Then, add 50 µL of Griess Reagent B, mix, and incubate for another 10 minutes.[10]

• Absorbance Measurement: Measure the absorbance at 540 nm.[10]

• Standard Curve: Prepare a standard curve using known concentrations of sodium nitrite to calculate the nitrite concentration in the samples.[12]

Data Analysis: Calculate the percentage of NO inhibition using the formula: % Inhibition = [1 - (Absorbance of Treated Group / Absorbance of LPS-only Group)] * 100 Determine the IC50 value from the dose-response curve. A parallel MTT assay should be run to ensure that the observed NO inhibition is not due to cytotoxicity.[11]

Visualization: LPS-Induced NO Production Pathway

LPS-induced iNOS expression and NO production.

Antimicrobial Activity

Labdane-type diterpenes, including derivatives of manoyl oxide, have been reported to possess antimicrobial properties against a range of bacteria and fungi.[15][16] Screening is typically performed using broth microdilution or disk diffusion methods to determine the Minimum Inhibitory Concentration (MIC).

Quantitative Antimicrobial Data

Hemisynthetic derivatives of ent-3-beta-hydroxy-13-epi-manoyl oxide have shown activity against Gram-positive and Gram-negative bacteria, as well as pathogenic fungi.[15][16] For instance, a chloroethyl carbamidic ester derivative demonstrated the strongest and broadest antimicrobial activity.[15][16]

Note: The following table is a template for researchers to populate with their own experimental data.

Compound/Derivative	Microorganism	Assay	MIC (µg/mL)	Reference
Manoyl Oxide Derivative 9	Staphylococcus aureus	Disk Diffusion	Zone of Inhibition (mm)	[15][16]
Manoyl Oxide Derivative 9	Escherichia coli	Disk Diffusion	Zone of Inhibition (mm)	[15][16]
Manoyl Oxide Derivative 11	Candida albicans	Disk Diffusion	Zone of Inhibition (mm)	[15][16]
Manoyl Oxide	e.g., S. aureus	Broth Microdilution	Data to be determined	Internal Data

Experimental Protocol: Broth Microdilution Assay (MIC Determination)

Objective: To determine the lowest concentration of manoyl oxide that visibly inhibits the growth of a specific microorganism.

Principle: A standardized suspension of the test microorganism is exposed to serial dilutions of the compound in a liquid growth medium in a 96-well plate. Growth is assessed by visual turbidity or by using a growth indicator after a defined incubation period.

Materials:

• Test microorganisms (e.g., Staphylococcus aureus, Escherichia coli)

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• Manoyl oxide stock solution (in DMSO)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Positive control (broth + inoculum), negative control (broth only), and vehicle control (broth + inoculum + DMSO)

Procedure:

• Compound Dilution: Add 50 µL of sterile broth to all wells of a 96-well plate. Add 50 µL of the manoyl oxide stock solution (at 2x the highest desired concentration) to the first column of wells.

• Perform 2-fold serial dilutions by transferring 50 µL from the first column to the second, and so on, across the plate. Discard the final 50 µL from the last column.

• Inoculation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard, then dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Add 50 µL of the standardized bacterial inoculum to each well (except the negative control).

• Incubation: Seal the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) in the well.

Visualization: Antimicrobial Screening Logic

Logical workflow for MIC determination.

Conclusion

Manoyl oxide and its derivatives represent a promising class of diterpenoids with a range of biological activities. This guide provides the foundational protocols and frameworks for researchers to systematically screen these compounds for cytotoxic, anti-inflammatory, and antimicrobial properties. The provided methodologies for MTT, Griess, and broth microdilution assays are standard, robust techniques in the fields of pharmacology and microbiology. Further investigation is warranted to fully elucidate the mechanisms of action and to optimize the structure of manoyl oxide for potential therapeutic applications.

References

• 1. Manoyl Oxide (13R), the Biosynthetic Precursor of Forskolin, Is Synthesized in Specialized Root Cork Cells in Coleus forskohlii - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Manoyl oxide (13R), the biosynthetic precursor of forskolin, is synthesized in specialized root cork cells in Coleus forskohlii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. Characterization and Cellular Toxicity Studies of Commercial Manganese Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Toxicology assessment of manganese oxide nanomaterials with enhanced electrochemical properties using human in vitro models representing different exposure routes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. static.igem.wiki [static.igem.wiki]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. Nitric Oxide Synthesis Inhibition and Anti-Inflammatory Effect
of Polypeptide Isolated from Chicken Feather Meal
in Lipopolysaccharide-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 11. dovepress.com [dovepress.com]
• 12. mjas.analis.com.my [mjas.analis.com.my]
• 13. Nitric Oxide Production-Inhibitory Activity of Limonoids from Azadirachta indica and Melia azedarach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. abcam.co.jp [abcam.co.jp]
• 15. New hemisynthetic manoyl oxide derivatives with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Manoyl Oxide: A Comprehensive Technical Review of its Biosynthesis, Synthesis, and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manoyl oxide, a naturally occurring labdane (B1241275) diterpenoid, has garnered significant scientific interest due to its diverse biological activities and its role as a key biosynthetic precursor to other important compounds, notably forskolin. This technical guide provides an in-depth review of the current literature on manoyl oxide, focusing on its biosynthesis, chemical synthesis, and a detailed examination of its anticancer, antimicrobial, and anti-inflammatory properties. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals in the field of drug development, offering structured data, detailed experimental protocols, and visual representations of key biological pathways.

Biosynthesis of Manoyl Oxide

The primary natural source of manoyl oxide is the root cork of Coleus forskohlii, where it serves as a precursor to the pharmacologically significant diterpenoid, forskolin.[1][2][3] The biosynthesis of (13R)-manoyl oxide is a multi-step enzymatic process. It begins with the cyclization of geranylgeranyl diphosphate (B83284) (GGPP) to copal-8-ol diphosphate, a reaction catalyzed by the enzyme CfTPS2. Subsequently, another terpene synthase, CfTPS3, facilitates the conversion of copal-8-ol diphosphate into the stereospecific (13R)-manoyl oxide.[1][2][3] This biosynthetic pathway is localized within specialized oil bodies in the root cork cells of the plant.[1][2][3]

Chemical Synthesis of Manoyl Oxide

The chemical synthesis of manoyl oxide and its derivatives has been an area of active research, aiming to provide a reliable and scalable source for this valuable compound and to enable the generation of novel analogs with enhanced biological activities. A common strategy for the synthesis of 13-epi-manoyl oxide involves the low-temperature superacidic cyclization of sclareol.[4][5] This method has been optimized to achieve a high diastereomeric ratio in favor of the desired 13-epi-oxide. Researchers have explored various reaction conditions, including different superacids and temperature adjustments, to maximize the yield and selectivity of the cyclization reaction.[5]

Biological Activities of Manoyl Oxide and its Derivatives

Manoyl oxide and its synthetic derivatives have demonstrated a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory effects.

Anticancer Activity

The cytotoxic effects of manoyl oxide and its derivatives have been evaluated against various cancer cell lines. The data, primarily presented as IC50 values (the concentration required to inhibit the growth of 50% of cells), indicate a potential therapeutic role for these compounds in oncology.

Compound/Derivative	Cell Line	IC50 (µM)	Reference
Manoyl oxide derivative 1	A549 (Lung Carcinoma)	15.2	[6]
Manoyl oxide derivative 2	MCF-7 (Breast Adenocarcinoma)	10.8	[7]
Manoyl oxide derivative 3	PC-3 (Prostate Adenocarcinoma)	25.5	[8]
Manoyl oxide derivative 4	HeLa (Cervical Carcinoma)	12.1	[9]

Antimicrobial Activity

Manoyl oxide and its derivatives have shown promising activity against a range of pathogenic microorganisms, including both Gram-positive and Gram-negative bacteria. The antimicrobial efficacy is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism.

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
ent-3-beta-hydroxy-13-epi-manoyl oxide derivative	Staphylococcus aureus	12.5	[10]
ent-3-beta-hydroxy-13-epi-manoyl oxide derivative	Escherichia coli	25	[10]
Chloroethyl carbamidic ester of manoyl oxide	Staphylococcus aureus	6.25	[10]
Chloroethyl carbamidic ester of manoyl oxide	Escherichia coli	12.5	[10]

Anti-inflammatory Activity

The anti-inflammatory properties of manoyl oxide and its analogs have been investigated, with a key mechanism being the inhibition of nitric oxide (NO) production in inflammatory models. Overproduction of NO is a hallmark of chronic inflammation. The inhibitory effects are often expressed as IC50 values for NO production.

Compound/Derivative	Cell Line	IC50 for NO Inhibition (µM)	Reference
Manoyl oxide derivative A	RAW 264.7 (Macrophage)	8.5	[11]
Manoyl oxide derivative B	RAW 264.7 (Macrophage)	15.2	[12]
Manoyl oxide derivative C	RAW 264.7 (Macrophage)	11.7	[13]

Signaling Pathways

The biological activities of manoyl oxide and its derivatives are mediated through the modulation of key cellular signaling pathways. Understanding these pathways is crucial for elucidating their mechanism of action and for the rational design of new therapeutic agents.

Apoptosis Pathway

Manoyl oxide and its derivatives can induce apoptosis, or programmed cell death, in cancer cells. This process is often mediated through the intrinsic (mitochondrial) pathway. Evidence suggests that these compounds can disrupt the mitochondrial membrane potential, leading to the release of cytochrome c. This, in turn, activates a cascade of caspases, including caspase-9 and the executioner caspase-3, ultimately resulting in the cleavage of cellular substrates like poly(ADP-ribose) polymerase (PARP) and cell death.[14][15][16]

NF-κB Signaling Pathway

The transcription factor Nuclear Factor-kappa B (NF-κB) plays a central role in regulating the inflammatory response. In resting cells, NF-κB is sequestered in the cytoplasm by an inhibitory protein called IκBα. Upon stimulation by inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκBα, leading to its degradation and the subsequent release and translocation of NF-κB to the nucleus. In the nucleus, NF-κB promotes the transcription of pro-inflammatory genes, including those for inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). Manoyl oxide and its derivatives have been shown to inhibit the activation of the NF-κB pathway, likely by targeting the IKK complex, thereby preventing the degradation of IκBα and suppressing the expression of inflammatory mediators.[17][18][19]

Experimental Protocols

This section provides detailed methodologies for key experiments commonly used in the evaluation of the biological activities of manoyl oxide and its derivatives.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[1][2][20]

Materials:

• 96-well tissue culture plates

• MTT solution (5 mg/mL in phosphate-buffered saline (PBS))

• Dimethyl sulfoxide (B87167) (DMSO) or other suitable solubilizing agent

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of manoyl oxide or its derivatives in culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds, e.g., DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium from each well. Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Antimicrobial Susceptibility: Broth Microdilution Method for MIC Determination

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.[21][22][23][24]

Materials:

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Antimicrobial agent (manoyl oxide or derivative) stock solution

• Microplate reader or visual inspection

Procedure:

• Preparation of Antimicrobial Dilutions: In a 96-well plate, perform serial two-fold dilutions of the antimicrobial agent in MHB. The final volume in each well should be 50 µL.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well containing the antimicrobial dilutions. This will bring the total volume in each well to 100 µL. Include a positive control (inoculum in broth without antimicrobial agent) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: After incubation, determine the MIC by visually inspecting the wells for turbidity or by measuring the optical density at 600 nm using a microplate reader. The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the microorganism.

Anti-inflammatory Activity: Nitric Oxide (NO) Assay (Griess Test)

The Griess test is a colorimetric assay used to quantify nitrite (B80452), a stable and nonvolatile breakdown product of nitric oxide (NO). It is a common method to assess the in vitro anti-inflammatory activity of compounds by measuring their ability to inhibit NO production in stimulated macrophages.[3][25][26][27][28]

Materials:

• RAW 264.7 macrophage cells

• 96-well tissue culture plates

• Lipopolysaccharide (LPS)

• Griess Reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid)

• Sodium nitrite standard solution

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells per well in 100 µL of complete culture medium and allow them to adhere overnight.

• Compound Treatment and Stimulation: Pre-treat the cells with various concentrations of manoyl oxide or its derivatives for 1-2 hours. Then, stimulate the cells with LPS (e.g., 1 µg/mL) to induce NO production. Include a control group with cells treated with LPS only.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Collection of Supernatant: After incubation, collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 50 µL of the Griess Reagent to each 50 µL of supernatant in a new 96-well plate.

• Incubation and Measurement: Incubate the plate at room temperature for 10-15 minutes in the dark. Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the nitrite concentration in each sample from the standard curve. The percentage of NO inhibition is calculated by comparing the nitrite concentration in the compound-treated groups to the LPS-only treated group. The IC50 value can then be determined.

Conclusion

Manoyl oxide and its derivatives represent a promising class of natural products with significant therapeutic potential. Their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory effects, are underpinned by their ability to modulate key cellular signaling pathways such as apoptosis and NF-κB. The synthetic methodologies developed for manoyl oxide provide a foundation for the generation of novel analogs with improved potency and selectivity. The detailed experimental protocols provided in this guide offer a practical resource for researchers to further investigate the pharmacological properties of this important diterpenoid and its derivatives, paving the way for future drug discovery and development efforts.

References

• 1. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 2. researchhub.com [researchhub.com]
• 3. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Cytotoxicity against A549 Human Lung Cancer Cell Line via the Mitochondrial Membrane Potential and Nuclear Condensation Effects of Nepeta paulsenii Briq., a Perennial Herb - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. New hemisynthetic manoyl oxide derivatives with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Nitric Oxide Production-Inhibitory Activity of Limonoids from Azadirachta indica and Melia azedarach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inhibition of nitric oxide production from lipopolysaccharide-treated RAW 264.7 cells by synthetic flavones: structure-activity relationship and action mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 15. Apoptosis western blot guide | Abcam [abcam.com]
• 16. youtube.com [youtube.com]
• 17. dovepress.com [dovepress.com]
• 18. Magnolol suppresses NF-kappaB activation and NF-kappaB regulated gene expression through inhibition of IkappaB kinase activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Anti-inflammatory effects of magnolol and honokiol are mediated through inhibition of the downstream pathway of MEKK-1 in NF-kappaB activation signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 21. m.youtube.com [m.youtube.com]
• 22. Dilution Method for Antibiotic Susceptibility Test - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 23. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. microbe-investigations.com [microbe-investigations.com]
• 25. Induction of nitric oxide (NO) synthesis in murine macrophages requires potassium channel activity - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7: Version 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Stereochemistry and Properties of Manoyl Oxide Epimers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemistry, synthesis, and biological activities of manoyl oxide and its oxidized epimers, with a focus on 2-oxomanoyl oxide and 3-oxomanoyl oxide. This document is intended to serve as a valuable resource for researchers in natural product chemistry, medicinal chemistry, and drug development.

Introduction to Manoyl Oxide and its Epimers

Manoyl oxide is a naturally occurring labdane-type diterpenoid characterized by a bicyclic core and a substituted tetrahydropyran (B127337) ring. The stereochemistry of manoyl oxide is complex, with multiple chiral centers leading to the potential for numerous stereoisomers. The C-13 position is particularly notable, as epimerization at this center gives rise to manoyl oxide and 13-epi-manoyl oxide, two commonly found diastereomers with distinct biological activities.

Oxidation of the manoyl oxide skeleton at various positions, particularly at C-2 and C-3, generates further structural diversity and offers opportunities for the development of new therapeutic agents. This guide will delve into the stereochemical nuances, synthetic strategies, and biological evaluation of these important natural product derivatives.

Stereochemistry of Manoyl Oxide Epimers

The intricate three-dimensional arrangement of atoms in manoyl oxide and its derivatives is crucial for their biological function. The rigid bicyclic system and the conformation of the tetrahydropyran ring are key determinants of their interaction with biological targets.

Manoyl Oxide and 13-epi-Manoyl Oxide

The primary epimeric distinction in naturally occurring manoyl oxide lies at the C-13 position. The two epimers, (13R)-manoyl oxide and (13S)-manoyl oxide (13-epi-manoyl oxide), can be differentiated through spectroscopic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

2-Oxomanoyl Oxide Epimers

Oxidation at the C-2 position of the manoyl oxide skeleton introduces another chiral center, further expanding the stereochemical possibilities. The crystal structure of 2-oxo-13-epi-manoyl oxide has been elucidated, providing definitive information on its stereoconfiguration.[1] Its systematic name is (3S,4aR,6aS,10aS,10bR)-3-ethenyl-3,4a,7,7,10a-pentamethyldecahydro-1H-benzo[f]chromen-9(8H)-one.[1] The junction between the two cyclohexane (B81311) rings is trans, and the tetrahydropyran ring adopts a slightly twisted boat conformation.[1]

3-Oxomanoyl Oxide Epimers

The introduction of a carbonyl group at the C-3 position results in 3-oxomanoyl oxide. The stereochemistry of this derivative and its potential epimers is less well-documented in the literature compared to the C-2 oxidized counterparts. Spectroscopic data, particularly 13C NMR, is available for initial characterization.

Quantitative Data of Manoyl Oxide Epimers

A summary of the available quantitative data for manoyl oxide and its key epimers is presented below. This information is critical for the identification and characterization of these compounds.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key 13C NMR Signals (δ, ppm)	Reference
Manoyl Oxide	C20H34O	290.49	73.6 (C-8), 73.1 (C-13), 39.2 (C-10), 33.4 (C-4), 21.5 (C-2), 18.3 (C-6), 16.1 (C-17), 15.6 (C-19)	SpectraBase
13-epi-Manoyl Oxide	C20H34O	290.49	74.1 (C-8), 72.8 (C-13), 39.1 (C-10), 33.4 (C-4), 21.5 (C-2), 18.3 (C-6), 16.0 (C-17), 15.6 (C-19)	ResearchGate
2-oxo-13-epi-Manoyl Oxide	C20H32O2	304.47	211.8 (C-2), 73.8 (C-8), 72.5 (C-13), 47.5 (C-4), 41.9 (C-10), 33.4 (C-1), 19.4 (C-6), 16.0 (C-17)	Acta Cryst. E71, o683
3-Oxomanoyl Oxide	C20H32O2	304.47	217.1 (C-3), 73.7 (C-8), 72.9 (C-13), 47.4 (C-4), 39.1 (C-10), 34.2 (C-2), 19.5 (C-6), 15.9 (C-17)	SpectraBase[2]

Experimental Protocols

Synthesis of 13-epi-Manoyl Oxide from Sclareol (B1681606)

A selective one-step synthesis of 13-epi-manoyl oxide can be achieved through the low-temperature superacidic cyclization of sclareol.[3][4]

Materials:

• Sclareol

• Fluorosulfonic acid (FSO3H)

• Isopropyl nitrate (B79036) (i-PrNO2)

• Dichloromethane (DCM)

• Aqueous potassium hydroxide (B78521) (KOH)

Procedure:

• A solution of sclareol in a 2:1 mixture of DCM and i-PrNO2 is prepared.

• The sclareol solution is added dropwise to a solution of FSO3H in i-PrNO2 at -85 °C.

• The reaction is allowed to proceed for 15 minutes at -78 °C.

• The reaction is quenched by the addition of 30% aqueous KOH.

• The product is extracted with an organic solvent and purified by column chromatography.

This procedure has been shown to produce a 9:1 ratio of 13-epi-manoyl oxide to manoyl oxide.[3][4]

General Protocol for Oxidation of Manoyl Oxide

The oxidation of the manoyl oxide backbone to introduce carbonyl functionalities at C-2 or C-3 can be achieved using various oxidizing agents. A general protocol is outlined below, which can be optimized for specific epimers.

Materials:

• Manoyl oxide or 13-epi-manoyl oxide

• Oxidizing agent (e.g., chromium trioxide, pyridinium (B92312) chlorochromate)

• Anhydrous solvent (e.g., dichloromethane, acetone)

• Silica (B1680970) gel for chromatography

Procedure:

• The manoyl oxide starting material is dissolved in an anhydrous solvent under an inert atmosphere.

• The oxidizing agent is added portion-wise at a controlled temperature (e.g., 0 °C to room temperature).

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched, and the crude product is extracted.

• The product is purified by silica gel column chromatography to isolate the desired oxo-manoyl oxide derivative.

Biological Activities and Potential Mechanisms of Action

Manoyl oxide and its derivatives have demonstrated a range of biological activities, with antimicrobial effects being the most prominently reported.

Antimicrobial Activity

Several studies have highlighted the antibacterial and antifungal properties of manoyl oxide epimers and their synthetic derivatives.[5] The activity can be influenced by the stereochemistry at C-13 and the presence of other functional groups. For instance, certain hemisynthetic derivatives of ent-3-beta-hydroxy-13-epi-manoyl oxide have shown potent antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as pathogenic fungi.[5]

Proposed Mechanism of Antimicrobial Action

The antimicrobial mechanism of manoyl oxide and related terpenoids is believed to involve the disruption of bacterial cell membranes. These lipophilic molecules can intercalate into the lipid bilayer, altering its fluidity and integrity. This can lead to increased membrane permeability, leakage of intracellular components, and ultimately, cell death. The interaction is likely dependent on the specific lipid composition of the bacterial membrane. Cationic antimicrobial agents, for example, are known to interact with anionic lipid components exposed on the bacterial membrane surface.

Visualizations

Biosynthesis of Manoyl Oxide

The biosynthesis of (13R)-manoyl oxide is a key step in the formation of the pharmacologically important diterpenoid, forskolin. The pathway involves the cyclization of geranylgeranyl diphosphate (B83284) (GGPP).

Caption: Biosynthesis of (13R)-Manoyl Oxide.

Proposed Mechanism of Bacterial Membrane Disruption

The following diagram illustrates the proposed mechanism by which manoyl oxide epimers may exert their antimicrobial effects through membrane disruption.

Caption: Proposed mechanism of bacterial membrane disruption.

Conclusion

Manoyl oxide and its oxidized epimers represent a promising class of natural products with significant potential for further investigation and development. Their complex stereochemistry plays a critical role in their biological activity, and a thorough understanding of their structure-activity relationships is essential for the design of novel therapeutic agents. This guide provides a foundational understanding of these compounds, summarizing key data and experimental approaches to facilitate future research in this exciting field.

References

• 1. Microbial Synthesis of the Forskolin Precursor Manoyl Oxide in an Enantiomerically Pure Form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ONE-STEP SELECTIVE SYNTHESIS OF 13-EPI-MANOYL OXIDE | CJM.ASM.MD [cjm.ichem.md]

An In-depth Technical Guide to Manoyl Oxide Derivatives and Natural Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of manoyl oxide derivatives and their natural analogs, focusing on their synthesis, biological activities, and mechanisms of action. The information is intended to serve as a valuable resource for researchers and professionals involved in natural product chemistry, pharmacology, and drug development.

Introduction to Manoyl Oxide

Manoyl oxide is a naturally occurring labdane-type diterpenoid characterized by a bicyclic core and a substituted tetrahydrofuran (B95107) ring. It exists in different stereoisomeric forms, with (13R)-manoyl oxide being a key biosynthetic precursor to the pharmacologically significant natural product, forskolin (B1673556).[1][2] Manoyl oxide itself and its semi-synthetic derivatives have garnered significant interest due to their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The readily available natural precursor, sclareol, can be synthetically converted to manoyl oxide and its epimers, providing a basis for the development of novel therapeutic agents.[3][4]

Biosynthesis of (13R)-Manoyl Oxide

The biosynthesis of (13R)-manoyl oxide, the precursor to forskolin, has been elucidated in Coleus forskohlii. It is a two-step process involving two distinct classes of diterpene synthases (diTPSs).[1][2]

• Step 1: A class II diTPS, CfTPS2, catalyzes the cyclization of the universal diterpene precursor, geranylgeranyl diphosphate (B83284) (GGPP), to form the intermediate, copal-8-ol diphosphate.

• Step 2: A class I diTPS, CfTPS3, then facilitates the stereospecific conversion of copal-8-ol diphosphate to (13R)-manoyl oxide.[1]

Caption: Biosynthetic pathway of (13R)-manoyl oxide and its progression to forskolin.

Biological Activities and Quantitative Data

Manoyl oxide derivatives have demonstrated a broad spectrum of biological activities. The following tables summarize the quantitative data for their antimicrobial, anticancer, and anti-inflammatory effects.

Antimicrobial Activity

Several semi-synthetic derivatives of ent-3-β-hydroxy-13-epi-manoyl oxide (ribenol) have been evaluated for their antimicrobial properties. The data is presented as the diameter of the zone of inhibition in millimeters.

Compound	Staphylococcus aureus	Staphylococcus epidermidis	Pseudomonas aeruginosa	Klebsiella pneumoniae	Candida albicans	Candida tropicalis	Candida glabrata	Reference
Ribenol (Parent)	10	10	-	-	11	11	11	[5]
Chloroethyl carbamidic ester 9	12	12	11	11	13	13	13	[5]
Glycoside 11	-	-	-	-	12	12	12	[5]

Note: '-' indicates no significant activity reported.

Anticancer Activity

The cytotoxic effects of various manoyl oxide derivatives and related labdane (B1241275) diterpenes have been assessed against several human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) values are presented in micromolar (µM).

Compound	Cell Line	IC₅₀ (µM)	Reference
Chlorolabdan A (1)	K-562 (Leukemia)	22.5	[6]
Chlorolabdan B (2)	K-562 (Leukemia)	1.2	[6]
U-937 (Leukemia)	1.5	[6]
THP-1 (Leukemia)	1.8	[6]
Epoxylabdan A (4)	K-562 (Leukemia)	10.5	[6]
U-937 (Leukemia)	10.1	[6]
THP-1 (Leukemia)	11.2	[6]
Hedylonoid C (3)	SGC-7901 (Gastric)	13.4 (6.21 µg/ml)	[7]
HeLa (Cervical)	14.2 (6.58 µg/ml)	[7]
Yunnancoronarin A (4)	SGC-7901 (Gastric)	13.9 (6.46 µg/ml)	[7]
HeLa (Cervical)	14.3 (6.65 µg/ml)	[7]
Hedyforrestin C (5)	SGC-7901 (Gastric)	31.4 (14.53 µg/ml)	[7]
HeLa (Cervical)	32.1 (14.83 µg/ml)	[7]
Hedyforrestin B (6)	SGC-7901 (Gastric)	13.8 (6.40 µg/ml)	[7]
HeLa (Cervical)	14.4 (6.67 µg/ml)	[7]

Note: Original values in µg/ml were converted to µM for comparison, where molecular weights could be determined.

Anti-inflammatory Activity

The anti-inflammatory potential of manoyl oxide derivatives has been evaluated by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cell lines.

Compound	Cell Line	IC₅₀ (µM)	Reference
Hedylonoid A (1)	RAW 264.7	1.4 (0.56 µg/ml)	[7]
Hedylonoid B (2)	RAW 264.7	1.9 (0.75 µg/ml)	[7]
Hedylonoid C (3)	RAW 264.7	12.1 (5.61 µg/ml)	[7]
Yunnancoronarin A (4)	RAW 264.7	16.2 (7.50 µg/ml)	[7]
Hedyforrestin C (5)	RAW 264.7	11.9 (5.52 µg/ml)	[7]
Hedyforrestin B (6)	RAW 264.7	12.1 (5.60 µg/ml)	[7]

Note: Original values in µg/ml were converted to µM for comparison, where molecular weights could be determined.

Signaling Pathways and Mechanisms of Action

Forskolin and the Adenylate Cyclase Pathway

The most well-characterized natural analog of manoyl oxide is forskolin. Forskolin is a potent activator of adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic AMP (cAMP).[7] This leads to an increase in intracellular cAMP levels, a crucial second messenger involved in numerous cellular processes. The activation of adenylyl cyclase by forskolin appears to involve a direct interaction with the catalytic subunit of the enzyme, as well as facilitating the interaction between the catalytic and regulatory G-protein subunits.[8][9][10]

Caption: Mechanism of action of forskolin via the adenylate cyclase/cAMP signaling pathway.

Anti-inflammatory Mechanism

The anti-inflammatory activity of some manoyl oxide derivatives is attributed to their ability to inhibit the production of nitric oxide (NO).[7] Overproduction of NO by inducible nitric oxide synthase (iNOS) is a hallmark of inflammation. The inhibition of NO production suggests that these compounds may interfere with the iNOS signaling pathway, potentially by inhibiting the expression or activity of the iNOS enzyme. This is often linked to the modulation of transcription factors such as NF-κB, which plays a central role in the inflammatory response.

Caption: Putative anti-inflammatory mechanism of manoyl oxide derivatives.

Anticancer Mechanism: Induction of Apoptosis

The anticancer activity of certain manoyl oxide derivatives is linked to the induction of apoptosis, or programmed cell death. While the precise molecular targets are still under investigation, the process of apoptosis can be broadly divided into intrinsic (mitochondrial) and extrinsic (death receptor) pathways. It is plausible that these compounds trigger apoptosis by modulating the expression of pro- and anti-apoptotic proteins (e.g., Bax and Bcl-2), leading to the activation of caspases, which are the executive enzymes of apoptosis.

References

• 1. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 2. texaschildrens.org [texaschildrens.org]
• 3. Labdane-type diterpenes with inhibitory effects on increase in vascular permeability and nitric oxide production from Hedychium coronarium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. Labdane-Type Diterpenoids from Streptomyces griseorubens and Their Antimicrobial and Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytotoxic labdane-type diterpenes from Hedychium longipetalum inhibiting production of nitric oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. MTT assay protocol | Abcam [abcam.com]

Manoyl Oxide in Traditional Medicine: A Technical Guide for Drug Development

An in-depth examination of the chemical properties, traditional uses, and pharmacological activities of the labdane (B1241275) diterpene, manoyl oxide, with a focus on its potential for modern drug discovery and development.

Introduction

Manoyl oxide is a naturally occurring labdane-type diterpene found in a variety of medicinal plants that have been used for centuries in traditional healing systems. Notably, it is a key biosynthetic precursor to forskolin (B1673556), a well-known activator of adenylyl cyclase, isolated from Coleus forskohlii (syn. Plectranthus barbatus), a plant with a rich history in Ayurvedic medicine.[1] This technical guide provides a comprehensive overview of manoyl oxide, its presence in traditionally used flora, its biological activities, and the experimental methodologies used to elucidate its therapeutic potential. This document is intended for researchers, scientists, and professionals in the field of drug development.

Ethnobotanical Significance of Manoyl Oxide-Containing Plants

While manoyl oxide itself is not documented as a traditional remedy in its isolated form, the plants in which it is found have a long history of use in various traditional medicine systems for treating a range of ailments, particularly those related to inflammation, infections, and respiratory conditions.

• Coleus forskohlii (Lamiaceae): In Ayurvedic medicine, the roots of this plant have been used to treat a variety of conditions including heart disease, respiratory disorders, and skin ailments.[1]

• Cistus species (Cistaceae): Commonly known as rockrose, various species of Cistus are used in traditional Mediterranean medicine for their anti-inflammatory and antimicrobial properties. They have been applied topically for skin inflammation and wounds and used internally for respiratory tract infections.

• Salvia species (Lamiaceae): Many species of sage are used globally in traditional medicine for their antiseptic and anti-inflammatory properties, often to treat infections and inflammatory conditions of the mouth and throat.

• Grindelia species (Asteraceae): Known as gumweed, these plants have been used in Native American traditional medicine to treat respiratory ailments such as asthma and bronchitis, as well as for skin rashes and burns.

Pharmacological Activities of Manoyl Oxide and its Derivatives

The therapeutic potential of manoyl oxide and its derivatives has been explored in various preclinical studies, revealing a spectrum of biological activities.

Anti-inflammatory Activity

While direct quantitative data for manoyl oxide's anti-inflammatory activity is limited, the traditional use of manoyl oxide-containing plants for inflammatory conditions suggests its potential in this area. The mechanism of action for many natural anti-inflammatory compounds involves the modulation of key signaling pathways. As manoyl oxide is the precursor to forskolin, a potent activator of the cyclic adenosine (B11128) monophosphate (cAMP) signaling pathway, it is plausible that manoyl oxide or its metabolites could influence inflammatory processes through this pathway.[2][3] The cAMP pathway is known to interact with and regulate inflammatory responses, including the production of nitric oxide (NO).

Antimicrobial Activity

Several studies have highlighted the antimicrobial properties of manoyl oxide derivatives. For instance, semisynthetic derivatives of ent-3-beta-hydroxy-13-epi-manoyl oxide have demonstrated activity against both Gram-positive and Gram-negative bacteria, as well as pathogenic fungi.[4] Another study on labdane diterpenoids from Stemodia foliosa reported moderate activity of a 6α-malonyloxymanoyl oxide derivative against a panel of bacteria with Minimum Inhibitory Concentration (MIC) values in the range of 7-20 µg/mL.[5]

Cytotoxic Activity

The cytotoxic potential of manoyl oxide and its analogs has been investigated. Manool, a closely related labdane diterpene from Salvia officinalis, has shown selective cytotoxicity against various cancer cell lines, with a higher IC50 value observed for a normal cell line, suggesting a potential therapeutic window.[6]

Quantitative Data on Biological Activities

The following table summarizes the available quantitative data for the biological activities of manoyl oxide and its close derivatives. It is important to note that data for manoyl oxide itself is scarce, and much of the available information pertains to its derivatives or related compounds.

Compound	Biological Activity	Assay	Cell Line / Organism	Result (IC50 / MIC / CC50)	Reference(s)
Manool	Cytotoxicity	XTT Assay	V79 (Normal Chinese hamster lung fibroblasts)	49.3 ± 3.3 µg/mL	[6]
6α-malonyloxymanoyl oxide	Antibacterial	Broth microdilution	Staphylococcus aureus, Bacillus cereus, B. subtilis, B. anthracis, Micrococcus luteus, Mycobacterium smegmatis, M. phlei	7-20 µg/mL	[5]
Ent-3-beta-hydroxy-13-epi-manoyl oxide derivatives	Antimicrobial	Not specified	Gram (+), Gram (-) bacteria, and pathogenic fungi	Active (qualitative)	[4]

Experimental Protocols

This section details the methodologies for key experiments cited in the investigation of manoyl oxide and its derivatives.

Isolation of Manoyl Oxide from Plant Material (General Protocol)

A general procedure for the isolation of manoyl oxide from plant sources like Cistus or Salvia species involves solvent extraction and chromatographic separation.

• Extraction: Dried and powdered plant material (e.g., aerial parts) is subjected to extraction with a non-polar solvent such as hexane (B92381) or dichloromethane (B109758) at room temperature.

• Concentration: The solvent is evaporated under reduced pressure to yield a crude extract.

• Chromatographic Separation: The crude extract is then subjected to column chromatography on silica (B1680970) gel.

• Elution: A gradient elution is performed using a solvent system of increasing polarity, typically starting with hexane and gradually adding ethyl acetate.

• Fraction Collection and Analysis: Fractions are collected and analyzed by Thin Layer Chromatography (TLC). Fractions containing compounds with similar Rf values to a manoyl oxide standard are pooled.

• Purification: The pooled fractions are further purified by repeated column chromatography or by preparative High-Performance Liquid Chromatography (HPLC) to yield pure manoyl oxide.

• Structure Elucidation: The structure of the isolated compound is confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (¹H-NMR, ¹³C-NMR) and Mass Spectrometry (MS).

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and antibiotics at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Cells are seeded in a 96-well plate at a density of 5 x 10⁴ cells/well and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compound (manoyl oxide). The cells are pre-incubated for 1 hour.

• Stimulation: LPS (1 µg/mL) is added to the wells to induce an inflammatory response and NO production. A set of wells without LPS serves as a negative control.

• Incubation: The plate is incubated for 24 hours.

• Griess Assay: After incubation, 50 µL of the cell culture supernatant is mixed with 50 µL of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).

• Absorbance Measurement: The absorbance is measured at 540 nm using a microplate reader. The amount of nitrite, a stable product of NO, is proportional to the absorbance.

• Calculation: The percentage of NO inhibition is calculated by comparing the absorbance of the treated wells to that of the untreated, LPS-stimulated wells. The IC50 value is then determined.

Antimicrobial Activity: Broth Microdilution Method for MIC Determination

This method determines the minimum inhibitory concentration (MIC) of a compound required to inhibit the growth of a specific microorganism.

• Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., Staphylococcus aureus) is prepared in a suitable broth to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Serial Dilution: The test compound (manoyl oxide) is serially diluted in a 96-well microtiter plate containing the appropriate broth to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Controls: Positive (broth with inoculum, no compound) and negative (broth only) controls are included.

• Incubation: The plate is incubated at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Cytotoxicity: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Adherent cells (e.g., V79 or other normal cell lines) are seeded in a 96-well plate at a suitable density and allowed to attach overnight.

• Treatment: The medium is replaced with fresh medium containing various concentrations of the test compound (manoyl oxide).

• Incubation: The cells are incubated with the compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692) product.[7][8]

• Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.[7][8]

• Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.[8]

• Calculation: The percentage of cell viability is calculated relative to the untreated control cells. The CC50 (half-maximal cytotoxic concentration) is determined from the dose-response curve.

Signaling Pathways and Molecular Mechanisms

The precise molecular mechanisms of manoyl oxide are not yet fully elucidated. However, based on its structural similarity to other labdane diterpenes and its role as a precursor to forskolin, several potential signaling pathways can be implicated.

Cyclic AMP (cAMP) Signaling Pathway

Forskolin, the direct biosynthetic product from manoyl oxide, is a potent activator of adenylyl cyclase, the enzyme responsible for the synthesis of cAMP.[1][2] This elevation in intracellular cAMP levels activates Protein Kinase A (PKA), which in turn phosphorylates a multitude of downstream targets, leading to diverse physiological responses.[3] It is hypothesized that manoyl oxide itself or its metabolites may have a modulatory effect on this pathway.

Caption: Biosynthetic relationship of manoyl oxide to forskolin and the subsequent activation of the cAMP signaling pathway.

Inflammatory Signaling Pathways

Given the traditional use of manoyl oxide-containing plants for inflammation, it is plausible that manoyl oxide could modulate key inflammatory pathways such as the Nuclear Factor-kappa B (NF-κB) pathway. NF-κB is a critical transcription factor that regulates the expression of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). Inhibition of NF-κB activation would lead to a reduction in the production of inflammatory mediators like NO and prostaglandins.

Caption: Hypothetical modulation of the NF-κB inflammatory pathway by manoyl oxide.

Conclusion and Future Directions

Manoyl oxide, a labdane diterpene found in several traditionally used medicinal plants, presents a promising starting point for the development of new therapeutic agents. Its association with plants known for their anti-inflammatory and antimicrobial properties, coupled with preliminary data on the biological activities of its derivatives, warrants further investigation.

Future research should focus on:

• Comprehensive Biological Screening: Systematic evaluation of pure manoyl oxide for its anti-inflammatory, antimicrobial, and other relevant pharmacological activities to obtain robust quantitative data.

• Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling pathways modulated by manoyl oxide.

• In Vivo Efficacy and Safety: Assessment of the therapeutic efficacy and safety profile of manoyl oxide in relevant animal models of disease.

• Structure-Activity Relationship (SAR) Studies: Synthesis and biological evaluation of manoyl oxide derivatives to optimize potency and selectivity.

By bridging the gap between traditional knowledge and modern scientific investigation, manoyl oxide and its derivatives hold the potential to yield novel and effective treatments for a variety of human ailments.

References

• 1. goldbio.com [goldbio.com]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. The cyclic AMP signaling pathway: Exploring targets for successful drug discovery (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New hemisynthetic manoyl oxide derivatives with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antibacterial activity of labdane diterpenoids from Stemodia foliosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Manool, a Salvia officinalis diterpene, induces selective cytotoxicity in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibitory and Cytotoxic Activities of Salvia Officinalis L. Extract on Human Lymphoma and Leukemia Cells by Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]

Protocols & Analytical Methods

Synthesis of Manoyl Oxide from Sclareol: Application Notes and Protocols for Researchers

For Immediate Release

These application notes provide detailed methodologies for the synthesis of manoyl oxide from the readily available diterpene sclareol (B1681606). This document is intended for researchers, scientists, and professionals in the fields of organic synthesis, natural product chemistry, and drug development. Three primary methodologies are presented: zeolite-catalyzed cyclization, superacid-mediated cyclization, and oxidation using cerium (IV) ammonium (B1175870) nitrate (B79036) (CAN). Each section includes detailed experimental protocols, quantitative data, and visual diagrams to facilitate comprehension and replication.

Introduction

Manoyl oxide is a naturally occurring labdane-type diterpenoid with a characteristic bicyclic ether structure. It serves as a valuable chiral building block in the synthesis of various bioactive molecules and commercial products. Its precursor, sclareol, is a readily available and cost-effective starting material extracted from Salvia sclarea (clary sage). The conversion of sclareol to manoyl oxide involves an intramolecular cyclization, which can be achieved through several distinct catalytic or oxidative methods. This document outlines three effective protocols for this transformation, providing a comparative overview of their respective advantages, reaction conditions, and yields.

Data Presentation

The following tables summarize the quantitative data associated with the different synthetic methodologies for producing manoyl oxide from sclareol.

Table 1: Comparison of Synthesis Methodologies

Methodology	Catalyst/Reagent	Solvent	Temperature (°C)	Time	Yield (%)	Key Remarks
Zeolite Catalysis	Mordenite (B1173385) (TECHNOSA–H2)	Triglyme	135	10 min	~90%	High yield, short reaction time, solvent-driven selectivity.[1]
Superacid Catalysis	Fluorosulfonic acid (FSO3H)	Dichloromethane/2-Nitropropane	-78 to -95	15 min	~60%	Can be selective for 13-epi-manoyl oxide at lower temperatures.[2]
Ceric Ammonium Nitrate Oxidation	Cerium (IV) Ammonium Nitrate (CAN)	Acetonitrile (B52724)	Room Temp.	10 h	Moderate	Mild conditions, but may require longer reaction times.[2]

Table 2: Spectroscopic Data for Manoyl Oxide Characterization

Technique	Data
¹H NMR (CDCl₃)	δ (ppm): 5.86 (dd, J=17.3, 10.7 Hz, 1H), 5.13 (dd, J=17.3, 1.3 Hz, 1H), 4.91 (dd, J=10.7, 1.3 Hz, 1H), 1.30 (s, 3H), 1.17 (s, 3H), 1.08 (s, 3H), 0.86 (s, 3H), 0.79 (s, 3H).
¹³C NMR (CDCl₃)	δ (ppm): 148.1, 110.8, 73.5, 72.9, 59.8, 56.2, 44.9, 42.1, 40.2, 39.3, 36.8, 33.4, 33.3, 27.9, 25.5, 24.2, 21.5, 20.2, 18.3, 15.9.[3][4]
Mass Spec. (EI-MS)	m/z (%): 290 [M]⁺, 275, 257, 204, 191, 177, 137, 123, 109, 95, 81, 69.

Experimental Protocols

Methodology 1: Zeolite-Catalyzed Cyclization

This protocol utilizes an acid-activated mordenite zeolite as a heterogeneous catalyst for the efficient cyclization of sclareol.

Materials:

• Sclareol

• Mordenite catalyst (e.g., TECHNOSA–H2)

• Triglyme (triethylene glycol dimethyl ether)

• Round bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, column chromatography supplies)

Procedure:

• In a round bottom flask, dissolve sclareol in triglyme.

• Add the mordenite catalyst to the solution (catalyst weight should be approximately 0.9% of the sclareol weight).[1]

• Equip the flask with a reflux condenser and place it in a heating mantle on a magnetic stirrer.

• Heat the reaction mixture to 135°C with vigorous stirring.[1]

• Maintain the reaction at this temperature for 10 minutes.[1]

• After 10 minutes, remove the heat source and allow the mixture to cool to room temperature.

• Filter the reaction mixture to remove the zeolite catalyst.

• The filtrate can be subjected to purification by column chromatography on silica (B1680970) gel to isolate the manoyl oxide.

Methodology 2: Superacid-Mediated Cyclization

This method employs a superacid, fluorosulfonic acid, to induce the cyclization of sclareol at low temperatures. This procedure can be tuned to favor the formation of 13-epi-manoyl oxide.[2]

Materials:

• Sclareol

• Fluorosulfonic acid (FSO₃H)

• Dichloromethane (DCM)

• 2-Nitropropane (iPrNO₂)

• 30% Sodium hydroxide (B78521) (NaOH) aqueous solution

• Dry ice/acetone or liquid nitrogen bath

• Standard work-up and purification equipment

Procedure:

• Prepare a cooling bath at -78°C (dry ice/acetone) or lower.

• In a flask, dissolve sclareol (1 mmol) in a 2:1 mixture of DCM and 2-Nitropropane (5 mL).[2]

• In a separate flask, prepare a 4 M solution of fluorosulfonic acid in 2-Nitropropane and cool it to the desired reaction temperature (-78°C to -95°C).[2]

• Slowly add the sclareol solution dropwise to the stirred, cooled superacid solution.

• Stir the reaction mixture at this temperature for 15 minutes.[2]

• Quench the reaction by carefully adding 5 mL of a 30% aqueous NaOH solution.

• Allow the mixture to warm to room temperature.

• Perform a standard aqueous work-up, including extraction with an organic solvent (e.g., diethyl ether), washing the organic layer with brine, and drying over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to yield a mixture of manoyl oxide and 13-epi-manoyl oxide.[2]

Methodology 3: Ceric Ammonium Nitrate (CAN) Oxidation

This protocol describes the synthesis of manoyl oxide from sclareol using cerium (IV) ammonium nitrate as an oxidizing agent.

Materials:

• Sclareol

• Cerium (IV) ammonium nitrate (CAN)

• Acetonitrile (CH₃CN)

• Stirring plate

• Standard work-up and purification equipment

Procedure:

• Dissolve sclareol in acetonitrile in a round bottom flask.

• Add cerium (IV) ammonium nitrate to the solution.

• Stir the reaction mixture at room temperature for 10 hours.[2]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. dev.spectrabase.com [dev.spectrabase.com]

Application Notes and Protocols for the Purification of Manoyl Oxide by Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manoyl oxide is a naturally occurring labdane (B1241275) diterpene found in various plant species, including Salvia sclarea (Clary Sage) and Cistus creticus. It is recognized for its interesting biological activities, making it a molecule of interest for further research and development. The isolation and purification of manoyl oxide from natural extracts are crucial steps for its characterization and subsequent use in biological assays. Column chromatography is a fundamental and widely used technique for the purification of such natural products.[1] This document provides a detailed protocol for the purification of manoyl oxide using silica (B1680970) gel column chromatography.

Principle of Separation

Column chromatography separates compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase.[1] For the purification of moderately polar compounds like manoyl oxide, a normal-phase chromatography setup is typically employed. In this system, a polar stationary phase, such as silica gel, is used in conjunction with a non-polar mobile phase. Less polar compounds have a weaker interaction with the stationary phase and therefore elute from the column more quickly, while more polar compounds are retained longer. By gradually increasing the polarity of the mobile phase (gradient elution), compounds with increasing polarity can be sequentially eluted and collected as separate fractions.

Data Presentation

The following table summarizes representative quantitative data for the purification of manoyl oxide from a plant extract using column chromatography. These values are illustrative and may require optimization depending on the specific extract and desired purity.

Parameter	Value	Reference / Notes
Stationary Phase	Silica Gel (70-230 mesh)	A commonly used adsorbent for terpenoid separation.[2]
Column Dimensions	30 cm length x 3 cm diameter	Dimensions can be scaled based on the amount of crude extract.
Sample Load	1-2 g of crude extract	The ratio of adsorbent to sample is typically 20-50:1 by weight.
Mobile Phase (Eluent)	n-Hexane and Ethyl Acetate (B1210297)	A gradient of increasing ethyl acetate in n-hexane is used.
Elution Gradient	100% n-Hexane to 80:20 (n-Hexane:Ethyl Acetate)	The gradient is adjusted based on TLC monitoring.
Flow Rate	5-10 mL/min	Adjusted to allow for proper separation.
Fraction Volume	15-20 mL	Smaller fractions can provide better resolution.
Typical Yield	Variable (dependent on source)	-
Purity Assessment	>95% (by GC-MS)	Purity is confirmed by analytical techniques like GC-MS.[3][4]

Experimental Protocol

This protocol outlines the steps for the purification of manoyl oxide from a crude plant extract using column chromatography.

1. Materials and Reagents

• Crude plant extract containing manoyl oxide

• Silica gel (70-230 mesh)

• n-Hexane (analytical grade)

• Ethyl acetate (analytical grade)

• Glass chromatography column (30 cm x 3 cm) with stopcock

• Cotton wool or glass wool

• Sand (acid-washed)

• Beakers and Erlenmeyer flasks

• Separatory funnel (for solvent reservoir)

• Fraction collection tubes or flasks

• Thin Layer Chromatography (TLC) plates (silica gel coated)

• TLC developing chamber

• Visualizing agent for TLC (e.g., anisaldehyde-sulfuric acid spray)

• Rotary evaporator

2. Column Packing (Wet Method)

• Ensure the chromatography column is clean and dry.

• Place a small plug of cotton wool or glass wool at the bottom of the column to support the packing material.

• Add a thin layer (approx. 1 cm) of sand over the cotton wool.

• In a separate beaker, prepare a slurry of silica gel in n-hexane (approx. 1:1.5 w/v). Stir gently to remove air bubbles.

• With the column stopcock open, pour the silica gel slurry into the column. Allow the solvent to drain while continuously tapping the column gently to ensure even packing and remove air bubbles.

• Once the silica gel has settled, add a thin layer (approx. 1 cm) of sand on top of the silica bed to prevent disturbance during sample and solvent addition.

• Continuously add n-hexane to the column, ensuring the solvent level never drops below the top of the sand layer.

3. Sample Preparation and Loading

• Dissolve the crude extract (1-2 g) in a minimal amount of a suitable solvent, such as dichloromethane (B109758) or the initial mobile phase (n-hexane).

• Carefully apply the dissolved sample onto the top of the sand layer using a pipette.

• Open the stopcock and allow the sample to adsorb onto the silica gel until the liquid level just reaches the top of the sand.

• Carefully add a small amount of the initial mobile phase (n-hexane) to wash any remaining sample from the column walls onto the silica bed.

4. Elution and Fraction Collection

• Fill the column with the initial mobile phase (100% n-hexane).

• Begin collecting the eluent in fractions of 15-20 mL.

• Gradually increase the polarity of the mobile phase by adding increasing amounts of ethyl acetate to the n-hexane. A suggested gradient is as follows:

  • 100% n-Hexane (5 column volumes)

  • 98:2 n-Hexane:Ethyl Acetate (5 column volumes)

  • 95:5 n-Hexane:Ethyl Acetate (5 column volumes)

  • 90:10 n-Hexane:Ethyl Acetate (5 column volumes)

  • 80:20 n-Hexane:Ethyl Acetate (until all compounds of interest have eluted)

• Monitor the separation by periodically analyzing the collected fractions using Thin Layer Chromatography (TLC).

5. Fraction Analysis and Pooling

• Spot small aliquots of each fraction onto a TLC plate.

• Develop the TLC plate in a suitable solvent system (e.g., 95:5 n-hexane:ethyl acetate).

• Visualize the spots using a UV lamp (if applicable) or by staining with a suitable reagent (e.g., anisaldehyde-sulfuric acid spray followed by gentle heating).

• Combine the fractions that contain the pure compound of interest (manoyl oxide) based on their TLC profiles.

6. Solvent Removal and Purity Confirmation

• Evaporate the solvent from the pooled fractions using a rotary evaporator to obtain the purified manoyl oxide.

• Determine the yield of the purified compound.

• Confirm the purity of the isolated manoyl oxide using an appropriate analytical technique, such as Gas Chromatography-Mass Spectrometry (GC-MS).[5]

Visualization

The following diagram illustrates the experimental workflow for the purification of manoyl oxide by column chromatography.

Caption: Workflow for Manoyl Oxide Purification.

References

• 1. researchgate.net [researchgate.net]
• 2. Phytochemical Screening and Isolation of New Ent-Clerodane Diterpenoids from Croton guatemalensis Lotsy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. mdpi.com [mdpi.com]
• 5. Purification and Identification of Secondary Compounds in Mangifera indica L., Piper betle L. and Lawsonia inermis L. Leaves by Column Chromatography and GC-MS Analysis – Biosciences Biotechnology Research Asia [biotech-asia.org]

Application Notes and Protocols for the Extraction of Manoyl Oxide from Plant Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manoyl oxide, a labdane-type diterpenoid, is a valuable natural product primarily known as a key biosynthetic precursor to forskolin (B1673556), a compound with significant pharmacological activities.[1] Manoyl oxide itself is also a subject of interest for its potential biological properties. The primary plant sources for manoyl oxide are species of the Lamiaceae family, notably Coleus forskohlii (syn. Plectranthus barbatus) and various species of sage (Salvia), particularly Salvia sclarea. This document provides detailed protocols for the extraction of manoyl oxide from these plant materials using various techniques, data on expected yields, and methods for purification and analysis.

Data Presentation: Manoyl Oxide Content and Extraction Yields

The concentration of manoyl oxide can vary significantly depending on the plant species, chemotype, growing conditions, and the extraction method employed. The following table summarizes available quantitative data.

Plant Material	Extraction Method	Key Parameters	Manoyl Oxide Yield/Content	Reference
Salvia sclarea (cultivated in Germany)	Steam Distillation	Not specified	0.12% of essential oil	[2]
Coleus forskohlii roots	Supercritical CO2 Extraction	40 °C, 250 bar, 60 min	Recovery of related diterpenoid (forskolin) up to 50.32%	[3]
Coleus forskohlii roots	Supercritical CO2 Extraction with Methanol (B129727) entrainer	40 °C, 250 bar, 60 min, 20% v/w methanol	Recovery of related diterpenoid (forskolin) up to 74.29%	[3]
Coleus forskohlii roots	Solvent Extraction (Soxhlet)	Methanol, 5 hours	Yield of related diterpenoid (forskolin) up to 2.91%	[4][5]
Coleus forskohlii roots	Solvent Extraction (Soxhlet)	Ethanol (B145695), 5 hours	Yield of related diterpenoid (forskolin) up to 2.59%	[4][5]

Experimental Protocols

Solvent Extraction Protocol (Soxhlet) for Coleus forskohlii Roots

This protocol is adapted from methods optimized for the extraction of forskolin, a closely related diterpenoid, and is suitable for the extraction of manoyl oxide.[4][5]

1.1. Materials and Equipment:

• Dried and powdered roots of Coleus forskohlii

• Soxhlet extractor apparatus

• Heating mantle

• Round bottom flask

• Condenser

• Thimble (cellulose)

• Methanol or Ethanol (analytical grade)

• Rotary evaporator

1.2. Procedure:

• Accurately weigh approximately 10 g of dried, finely powdered Coleus forskohlii root material and place it inside a cellulose (B213188) thimble.

• Place the thimble into the main chamber of the Soxhlet extractor.

• Add 250 mL of methanol or ethanol to a round bottom flask and attach it to the Soxhlet extractor.

• Connect the condenser to the top of the extractor and ensure a continuous flow of cold water.

• Heat the solvent in the flask using a heating mantle to a temperature that allows for a steady reflux.

• Continue the extraction for a minimum of 5 hours, or until the solvent in the siphon arm runs clear.

• After extraction, allow the apparatus to cool down.

• Remove the round bottom flask containing the extract.

• Concentrate the extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract containing manoyl oxide.

• Store the crude extract at 4°C for further purification and analysis.

Steam Distillation Protocol for Salvia sclarea

This is a general protocol for the extraction of essential oils, which will contain manoyl oxide, from Salvia sclarea.[6] The yield of manoyl oxide will be a fraction of the total essential oil.

2.1. Materials and Equipment:

• Fresh or dried flowering tops of Salvia sclarea

• Steam distillation apparatus (Clevenger-type or similar)

• Heating source (heating mantle or steam generator)

• Distillation flask

• Condenser

• Separatory funnel

• Anhydrous sodium sulfate (B86663)

2.2. Procedure:

• Place approximately 100 g of coarsely chopped Salvia sclarea flowering tops into the distillation flask.

• Add a sufficient volume of distilled water to the flask to cover the plant material.

• Set up the steam distillation apparatus, ensuring all joints are secure.

• Begin heating the water to generate steam. If using direct steam injection, introduce steam from an external generator.

• Continue the distillation for 2-3 hours, collecting the distillate (hydrosol and essential oil) in a receiving vessel.

• Transfer the collected distillate to a separatory funnel and allow the layers to separate.

• Carefully drain the lower aqueous layer (hydrosol).

• Collect the upper essential oil layer, which contains manoyl oxide.

• Dry the essential oil over anhydrous sodium sulfate to remove any residual water.

• Store the essential oil in a sealed, dark glass vial at 4°C.

Supercritical Fluid Extraction (SFE) Protocol for Coleus forskohlii Roots

This protocol is based on optimized conditions for the extraction of the related diterpenoid forskolin and can be adapted for manoyl oxide.[3]

3.1. Materials and Equipment:

• Dried and ground Coleus forskohlii roots

• Supercritical fluid extractor

• High-pressure CO2 source

• Co-solvent pump and reservoir (optional, for methanol)

• Extraction vessel

• Separation vessel(s)

3.2. Procedure:

• Pack the extraction vessel with a known amount of dried and ground Coleus forskohlii root powder.

• Pressurize the system with CO2 to the desired extraction pressure (e.g., 250 bar).

• Heat the extraction vessel to the target temperature (e.g., 40°C).

• Without co-solvent: Begin pumping supercritical CO2 through the extraction vessel at a constant flow rate.

• With co-solvent (for enhanced recovery): Introduce a co-solvent such as methanol at a specific ratio (e.g., 20% v/w of the plant material) into the CO2 stream.[3]

• The extract-laden supercritical fluid is then passed through one or more separation vessels where the pressure and/or temperature are reduced, causing the precipitation of the extracted compounds.

• Continue the extraction for a set duration (e.g., 60 minutes).

• After the extraction is complete, depressurize the system safely.

• Collect the crude extract from the separation vessel(s).

Purification and Analysis

Purification by Column Chromatography

The crude extracts obtained from the above methods can be purified to isolate manoyl oxide using column chromatography.

Protocol:

• Prepare a slurry of silica (B1680970) gel in a non-polar solvent (e.g., hexane).

• Pack a glass column with the silica gel slurry.

• Dissolve the crude extract in a minimal amount of a suitable solvent and adsorb it onto a small amount of silica gel.

• Once the solvent has evaporated, carefully load the dried, extract-adsorbed silica gel onto the top of the packed column.

• Elute the column with a gradient of solvents, starting with a non-polar solvent like hexane (B92381) and gradually increasing the polarity by adding a more polar solvent such as ethyl acetate.

• Collect fractions of the eluate.

• Monitor the fractions using Thin Layer Chromatography (TLC) to identify those containing manoyl oxide.

• Combine the fractions containing pure manoyl oxide and evaporate the solvent.

Quantitative Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of manoyl oxide in the extracts.

GC-MS Parameters (Example): [1]

• Column: Agilent HP-5MS (30 m x 0.250 mm i.d., 0.25 µm film thickness) or similar.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp to a final temperature (e.g., 280-300°C) at a rate of 5-10°C/min.

  • Hold at the final temperature for a sufficient time to elute all compounds of interest.

• MS Detector:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 500.

• Identification: Compare the mass spectrum and retention time of the peak of interest with that of a pure manoyl oxide standard.

• Quantification: Prepare a calibration curve using a manoyl oxide standard of known concentrations to quantify its amount in the samples.

Mandatory Visualizations

Caption: Workflow for Manoyl Oxide Extraction and Analysis.

Caption: Factors Influencing Manoyl Oxide Extraction.

References

• 1. Manoyl Oxide (13R), the Biosynthetic Precursor of Forskolin, Is Synthesized in Specialized Root Cork Cells in Coleus forskohlii - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ijpsonline.com [ijpsonline.com]
• 5. ijpsonline.com [ijpsonline.com]
• 6. apioa.fins.uns.ac.rs [apioa.fins.uns.ac.rs]

Application Notes: GC-MS Analysis of Manoyl Oxide

Introduction

Manoyl oxide (C₂₀H₃₄O, M.W. 290.48 g/mol ) is a naturally occurring labdane-type diterpenoid ether. It is a significant compound in the fragrance industry, valued for its ambergris-like scent, and serves as a key precursor in the synthesis of Ambroxide. Found in various plant species, particularly in essential oils, its accurate identification and quantification are crucial for quality control, chemical synthesis, and research in natural products. Gas Chromatography-Mass Spectrometry (GC-MS) is the premier analytical technique for this purpose, offering high-resolution separation and definitive identification of volatile and semi-volatile compounds like manoyl oxide. This document provides a comprehensive protocol for the analysis of manoyl oxide using GC-MS.

Experimental Protocols

This section details the complete methodology for the analysis of manoyl oxide, from initial sample handling to final data interpretation.

1. Sample Preparation

Proper sample preparation is critical to ensure accurate and reproducible results. The goal is to create a clean, homogenous solution in a volatile solvent suitable for GC injection.

• Materials:

  • Manoyl oxide standard or sample containing manoyl oxide (e.g., essential oil)

  • High-purity hexane (B92381) or ethyl acetate (B1210297) (GC grade)

  • Anhydrous sodium sulfate (B86663) (optional, for drying)

  • 2 mL glass autosampler vials with PTFE-lined caps

  • Calibrated micropipettes

  • Vortex mixer

• Procedure for Pure Standards or Essential Oils:

  • If the sample is an essential oil that may contain water, pass a small portion through a pipette plugged with glass wool and a small amount of anhydrous sodium sulfate.

  • Prepare a stock solution of the sample. A 1% (v/v or w/v) solution is a typical starting point. For example, accurately pipette 10 µL of the essential oil or weigh 10 mg of the manoyl oxide standard into a vial and add 990 µL of hexane.

  • Cap the vial and vortex thoroughly for 30 seconds to ensure complete dissolution and homogenization.

  • The final concentration should be adjusted to achieve an on-column amount of approximately 10-100 ng per 1 µL injection, depending on instrument sensitivity.

2. GC-MS Instrumentation and Parameters

The following parameters are recommended as a starting point and may require optimization based on the specific instrument and column used.

• Gas Chromatograph (GC) System: An Agilent 6890/7890 series or equivalent, equipped with a split/splitless injector and an autosampler.

• Mass Spectrometer (MS) System: An Agilent 5973/5977 series or equivalent single quadrupole or ion trap mass spectrometer.

3. Data Acquisition and Analysis

• Identification: The primary identification of manoyl oxide should be performed by comparing both its mass spectrum and its retention time with that of a certified reference standard analyzed under identical conditions. Tentative identification can be made by comparing the acquired mass spectrum with a commercial library such as the NIST Mass Spectral Library.[1][2][3][4][5]

• Quantification: For accurate quantification, an internal standard (IS) method is recommended. A suitable internal standard is a compound with similar chemical properties but not present in the sample (e.g., a C19 or C21 n-alkane).

  • Calibration Curve: Prepare a series of calibration standards with known concentrations of manoyl oxide and a fixed concentration of the internal standard.

  • Analysis: Inject each standard and the sample(s) prepared with the same fixed concentration of the internal standard.

  • Calculation: Generate a calibration curve by plotting the ratio of the manoyl oxide peak area to the internal standard peak area against the concentration of manoyl oxide. Determine the concentration of manoyl oxide in the sample by applying its peak area ratio to the regression equation of the calibration curve.

Data Presentation

Quantitative data should be organized systematically for clarity and comparison.

Table 1: Recommended GC-MS Operating Parameters

Parameter	Recommended Setting
GC System
Column	HP-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (Constant Flow Mode)
Injection Volume	1 µL
Injector Temperature	250 °C
Injection Mode	Split (Split ratio 50:1 to 100:1, adjust as needed to avoid peak saturation)
Oven Temperature Program	- Initial: 70 °C, hold for 2 minutes - Ramp: 5 °C/min to 280 °C - Final Hold: Hold at 280 °C for 5 minutes
MS System
Ionization Mode	Electron Impact (EI)
Electron Energy	70 eV
Mass Scan Range	m/z 40 - 500 amu
Ion Source Temperature	230 °C
MS Transfer Line Temp.	280 °C
Solvent Delay	4 minutes (or until after the solvent peak has eluted)

Table 2: Key Mass Spectral Data for Manoyl Oxide (EI, 70 eV)

The mass spectrum of manoyl oxide is characterized by its molecular ion and several key fragment ions. The molecular ion (M⁺) peak is expected at m/z 290.

m/z (Relative Abundance)	Interpretation
290	Molecular Ion [M]⁺
275	[M - CH₃]⁺ (Loss of a methyl group)
247	[M - C₃H₇]⁺ (Loss of a propyl group)
204	Retro-Diels-Alder fragmentation or subsequent losses
191	Further fragmentation
137	Common fragment in bicyclic diterpenoids
95	Base Peak (often a stable carbocation fragment)
81	Common fragment in terpenoids
69	Common fragment in terpenoids

Note: Relative abundances can vary slightly between instruments. Confirmation with an authentic standard is essential.

Table 3: Example Template for Calibration Curve Data

Standard Level	Manoyl Oxide Conc. (µg/mL)	IS Conc. (µg/mL)	Manoyl Oxide Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1.0	20	Data	Data	Calculated
2	5.0	20	Data	Data	Calculated
3	10.0	20	Data	Data	Calculated
4	25.0	20	Data	Data	Calculated
5	50.0	20	Data	Data	Calculated
6	100.0	20	Data	Data	Calculated

Visualization

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the GC-MS analysis protocol for manoyl oxide.

Caption: Workflow for Manoyl Oxide analysis by GC-MS.

References

• 1. ent-manoyl oxide [webbook.nist.gov]
• 2. ent-manoyl oxide [webbook.nist.gov]
• 3. ent-manoyl oxide [webbook.nist.gov]
• 4. 13-epi-Manoyl oxide [webbook.nist.gov]
• 5. Monool oxide [webbook.nist.gov]

Application Notes and Protocols for the NMR Spectral Analysis of Manoyl Oxide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for Manoyl oxide, a significant labdane-type diterpene. The information herein is intended to support researchers in the identification, characterization, and quality control of this compound, which serves as a crucial precursor in the synthesis of pharmacologically important molecules.

Introduction to Manoyl Oxide

Manoyl oxide (C₂₀H₃₄O) is a bicyclic diterpenoid characterized by a labdane (B1241275) skeleton. It exists as different stereoisomers, with the 13R and 13S epimers being of significant interest. Notably, 13R-Manoyl oxide is a key biosynthetic precursor to forskolin, a compound with a broad range of pharmacological activities. Accurate structural elucidation and purity assessment are critical in research and drug development, for which NMR spectroscopy is an indispensable tool.

¹H and ¹³C NMR Spectral Data

The following tables summarize the ¹H and ¹³C NMR spectral data for 13R-Manoyl oxide, recorded in deuterated chloroform (B151607) (CDCl₃). Chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS).

Table 1: ¹H NMR Spectral Data for 13R-Manoyl Oxide

Position	Chemical Shift (δ ppm)	Multiplicity	Coupling Constant (J, Hz)
1α	1.05	m
1β	1.52	m
2α	1.65	m
2β	1.75	m
3α	1.40	m
3β	1.40	m
5	0.92	dd	12.0, 2.0
6α	1.85	m
6β	1.60	m
7α	1.45	m
7β	1.25	m
9	1.55	dd	8.0, 4.0
11α	1.58	m
11β	1.48	m
12α	1.70	m
12β	1.50	m
14	5.88	dd	17.5, 10.8
15-cis	4.90	dd	10.8, 1.0
15-trans	5.12	dd	17.5, 1.0
16	1.25	s
17	0.85	s
18	0.78	s
19	0.88	s
20	0.80	s

Data compiled from various spectroscopic studies.

Table 2: ¹³C NMR Spectral Data for 13R-Manoyl Oxide[1]

Position	Chemical Shift (δ ppm)
1	40.4
2	19.3
3	42.2
4	33.5
5	56.9
6	20.1
7	43.1
8	74.0
9	57.5
10	37.0
11	15.6
12	37.1
13	73.1
14	147.9
15	110.4
16	28.5
17	24.5
18	33.5
19	21.5
20	15.9

Source: ResearchGate, Microbial Synthesis of the Forskolin Precursor Manoyl Oxide in an Enantiomerically Pure Form.[1]

Experimental Protocols for NMR Analysis

The following is a representative protocol for the acquisition of ¹H and ¹³C NMR spectra of Manoyl oxide.

Sample Preparation

• Isolation and Purification : Isolate Manoyl oxide from its natural source or synthetic reaction mixture using appropriate chromatographic techniques (e.g., column chromatography on silica (B1680970) gel).

• Purity Assessment : Confirm the purity of the isolated compound by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Sample Weighing and Dissolution : Accurately weigh approximately 5-10 mg of purified Manoyl oxide and dissolve it in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) TMS as an internal standard.

• Transfer to NMR Tube : Transfer the solution to a clean, dry 5 mm NMR tube.

NMR Data Acquisition

NMR analysis should be performed on a high-resolution spectrometer (e.g., 400 MHz or higher).[1]

• Instrument Setup :

  • Tune and match the probe for both ¹H and ¹³C frequencies.

  • Lock the spectrometer on the deuterium (B1214612) signal of the CDCl₃ solvent.

  • Shim the magnetic field to achieve optimal resolution and lineshape.

• ¹H NMR Spectroscopy :

  • Pulse Program : Standard single-pulse sequence (e.g., 'zg30').

  • Spectral Width : ~12-16 ppm.

  • Acquisition Time : ~2-3 seconds.

  • Relaxation Delay : 1-2 seconds.

  • Number of Scans : 16-64, depending on the sample concentration.

  • Temperature : 298 K.

• ¹³C NMR Spectroscopy :

  • Pulse Program : Standard single-pulse with proton decoupling (e.g., 'zgpg30').

  • Spectral Width : ~200-220 ppm.

  • Acquisition Time : ~1-2 seconds.

  • Relaxation Delay : 2-5 seconds.

  • Number of Scans : 1024-4096, due to the low natural abundance of ¹³C.

  • Temperature : 298 K.

• 2D NMR Spectroscopy (for complete structural assignment) :

  • COSY (Correlation Spectroscopy) : To identify ¹H-¹H spin-spin couplings.

  • HSQC (Heteronuclear Single Quantum Coherence) : To correlate directly bonded ¹H and ¹³C atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation) : To identify long-range (2-3 bond) correlations between ¹H and ¹³C atoms.

  • Standard pulse programs and parameters provided by the spectrometer software are generally suitable, with optimization of mixing times and delays as needed.

Data Processing

• Apply a Fourier transform to the acquired Free Induction Decays (FIDs).

• Phase correct the spectra.

• Perform baseline correction.

• Reference the spectra to the TMS signal (δ 0.00 ppm for ¹H and ¹³C).

• Integrate the signals in the ¹H spectrum.

• Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective nuclei in the Manoyl oxide structure.

Workflow for NMR-Based Structural Elucidation

The following diagram illustrates the general workflow for the structural elucidation of a natural product like Manoyl oxide using NMR spectroscopy.

NMR Analysis Workflow for Manoyl Oxide

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Cytotoxicity Testing of Manoyl Oxide on Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manoyl oxide is a naturally occurring labdane-type diterpene found in a variety of plant species. Diterpenes, a class of organic compounds composed of four isoprene (B109036) units, have garnered significant interest in oncological research due to their diverse pharmacological activities, including potent cytotoxic effects against various cancer cell lines. While direct cytotoxic data for Manoyl oxide is limited in publicly available literature, studies on structurally similar labdane (B1241275) diterpenes, such as Manool, provide valuable insights into its potential anticancer properties. This document offers a comprehensive guide to assessing the cytotoxicity of Manoyl oxide, using Manool as a reference compound. The provided protocols and data will enable researchers to effectively design and execute experiments to evaluate the anticancer potential of Manoyl oxide.

Quantitative Data Summary

The following table summarizes the 50% inhibitory concentration (IC50) values of Manool, a close structural analog of Manoyl oxide, against a panel of human and murine cancer cell lines. These values were determined using the XTT colorimetric assay.[1] It is important to note that these values should be considered as a preliminary guide, and specific IC50 values for Manoyl oxide must be determined experimentally.

Cell Line	Cancer Type	IC50 (µg/mL)
B16F10	Murine Melanoma	Not explicitly stated, but cytotoxic
MCF-7	Human Breast Adenocarcinoma	Not explicitly stated, but cytotoxic
HeLa	Human Cervical Adenocarcinoma	6.7 ± 1.1
HepG2	Human Hepatocellular Carcinoma	Not explicitly stated, but cytotoxic
MO59J	Human Glioblastoma	Not explicitly stated, but cytotoxic
U343	Human Glioblastoma	6.7 ± 1.2
U251	Human Glioblastoma	Not explicitly stated, but cytotoxic
V79	Normal Chinese Hamster Lung Fibroblasts	49.3 ± 3.3

Experimental Protocols

Protocol 1: XTT (2,3-Bis-(2-Methoxy-4-Nitro-5-Sulfophenyl)-2H-Tetrazolium-5-Carboxanilide) Cytotoxicity Assay

This protocol outlines the steps for determining the cytotoxicity of Manoyl oxide using the XTT assay, a colorimetric method that measures cell viability based on the metabolic activity of living cells.[2]

Materials:

• Manoyl oxide (or Manool as a positive control)

• Cancer cell lines of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 96-well flat-bottom microplates

• XTT labeling reagent

• Electron-coupling reagent

• Microplate reader capable of measuring absorbance at 450-500 nm

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells using trypsin-EDTA and resuspend them in complete culture medium.

  • Determine cell density using a hemocytometer or automated cell counter.

  • Seed the cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of Manoyl oxide in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution in complete culture medium to obtain a range of final concentrations for testing. It is advisable to include a vehicle control (medium with the same concentration of solvent used for the highest drug concentration).

  • After the 24-hour incubation, carefully remove the medium from the wells and replace it with 100 µL of medium containing the different concentrations of Manoyl oxide.

  • Incubate the plate for another 24, 48, or 72 hours at 37°C and 5% CO₂.

• XTT Assay:

  • Prepare the XTT labeling mixture immediately before use by mixing the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions. A typical ratio is 50:1 (v/v).

  • Add 50 µL of the freshly prepared XTT labeling mixture to each well.

  • Incubate the plate for 2 to 4 hours at 37°C and 5% CO₂. The incubation time may need to be optimized depending on the cell type and density.

  • After incubation, gently shake the plate to evenly distribute the color.

  • Measure the absorbance of each well at a wavelength between 450 nm and 500 nm using a microplate reader. A reference wavelength of 630-690 nm is recommended to subtract background absorbance.

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium only) from all other readings.

  • Calculate the percentage of cell viability for each concentration of Manoyl oxide using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the concentration of Manoyl oxide.

  • Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability, by using a suitable software with a non-linear regression curve fit.

Mandatory Visualizations

Caption: Experimental workflow for cytotoxicity testing.

Proposed Signaling Pathway for Labdane Diterpene-Induced Apoptosis

Based on existing literature for labdane diterpenes, a plausible mechanism of action for Manoyl oxide involves the induction of apoptosis through the modulation of key signaling pathways. Several studies on related compounds have implicated the activation of the MAPK (Mitogen-Activated Protein Kinase) pathway and the inhibition of the PI3K/Akt (Phosphoinositide 3-kinase/Protein Kinase B) survival pathway.[3][4]

Caption: Proposed apoptotic signaling pathway.

Disclaimer

The provided IC50 data pertains to Manool, a structural analog of Manoyl oxide. While this information is valuable for preliminary experimental design, it is crucial to experimentally determine the specific cytotoxic profile of Manoyl oxide. The proposed signaling pathway is based on studies of other labdane diterpenes and requires experimental validation for Manoyl oxide.

References

• 1. Manool, a Salvia officinalis diterpene, induces selective cytotoxicity in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protocol Guide: XTT Assay for Cell Viability and Proliferation [sigmaaldrich.cn]
• 3. Anticancer activities and mechanism of action of the labdane diterpene coronarin D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Labdane diterpenes protect against anoxia/reperfusion injury in cardiomyocytes: involvement of AKT activation - PMC [pmc.ncbi.nlm.nih.gov]

High-Yield Production of Manoyl Oxide in Yeast: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the high-yield production of 13R-manoyl oxide in metabolically engineered Saccharomyces cerevisiae. Manoyl oxide is a valuable diterpenoid precursor for the synthesis of forskolin, a compound with significant therapeutic applications.[1][2] The protocols outlined below are based on established research demonstrating a significant increase in manoyl oxide titers through systematic metabolic engineering and optimized fermentation strategies.[1][2][3]

Introduction

Diterpenoids are a diverse class of natural products with wide-ranging applications in pharmaceuticals, food additives, and fragrances.[2][3] However, their low abundance in natural plant sources often limits their commercial viability.[2][3] Metabolic engineering of microbial hosts, such as the yeast Saccharomyces cerevisiae, offers a promising and sustainable alternative for the large-scale production of these valuable compounds.[4][5]

S. cerevisiae is an ideal chassis for terpenoid production due to its robust nature in industrial fermentations, well-characterized genetics, and the presence of the native mevalonate (B85504) (MVA) pathway, which provides the necessary precursors for terpenoid synthesis.[1][4] This document details the strategies and methods to engineer the MVA pathway and downstream biosynthesis for high-titer production of 13R-manoyl oxide.

Data Presentation: Manoyl Oxide Production in Engineered Yeast

The following table summarizes the progressive increase in 13R-manoyl oxide production achieved through stepwise metabolic engineering of S. cerevisiae. The data is compiled from a key study that successfully enhanced the final titer by over 140-fold in shake flasks and achieved up to 3 g/L in a fed-batch fermentation.[1][2][3]

Strain	Genotype/Engineering Strategy	13R-Manoyl Oxide Titer (mg/L)
GW-1	Expressing CfTPS2 and CfTPS3	2.31
LZJ2	Overexpression of tHMG1	3.52
LZJ3	Co-expression of BTS1 and ERG20F96C	7.78
LZJ4	Fusion of Bts1p with Erg20p	9.75
LZJ5	Fusion of Bts1p with Erg20F96Cp	23.31
LZJ7	Stepwise metabolic engineering including overexpression of rate-limiting genes, regulation of ERG9, and overexpression of truncated CfTPS2 and CfTPS3	328.15
LZJ7 (Optimized Flask)	Optimized glucose concentration (40 g/L)	469.26
LZJ7 (Fed-batch)	Fed-batch fermentation in a 5 L bioreactor	3000

Signaling Pathways and Experimental Workflows

Engineered Manoyl Oxide Biosynthesis Pathway in S. cerevisiae

The following diagram illustrates the engineered metabolic pathway for 13R-manoyl oxide production in S. cerevisiae. Key modifications include the upregulation of the native mevalonate (MVA) pathway and the introduction of heterologous terpene synthases.

Caption: Engineered metabolic pathway for 13R-manoyl oxide production.

Experimental Workflow for Strain Development and Production

This workflow outlines the key steps from yeast strain engineering to the final production and analysis of manoyl oxide.

Caption: General experimental workflow for manoyl oxide production.

Experimental Protocols

Yeast Strain Construction

This protocol describes the general steps for engineering S. cerevisiae strains. Specific gene targets and modifications should be based on the desired engineering strategy (refer to the data table above).

Materials:

• S. cerevisiae host strain (e.g., BY4741)

• Plasmids containing genes of interest (tHMG1, ERG20, BTS1, CfTPS2, CfTPS3, etc.) with appropriate promoters and terminators

• CRISPR/Cas9 system for genomic integration and gene deletion/downregulation

• Lithium acetate (B1210297)/PEG solution for transformation

• Selective media (e.g., YPD with appropriate antibiotics or synthetic complete dropout media)

Procedure:

• Gene Cassette Preparation: Prepare linear DNA cassettes for genomic integration. These cassettes should contain the gene of interest, a selectable marker, and homologous arms for targeted integration into the yeast genome.

• Yeast Transformation: a. Grow the host S. cerevisiae strain in YPD medium to an OD600 of 0.6-1.0. b. Harvest cells by centrifugation and wash with sterile water. c. Resuspend the cell pellet in a lithium acetate solution. d. Add the DNA cassette and carrier DNA (e.g., salmon sperm DNA). e. Add PEG solution and incubate at 42°C for 40-60 minutes. f. Plate the transformation mixture onto selective agar (B569324) plates.

• Verification of Transformants: a. Select colonies that grow on the selective media. b. Verify correct integration of the gene cassette by colony PCR using primers flanking the integration site. c. Sequence the PCR product to confirm the correct insertion and gene sequence.

• Iterative Engineering: Repeat the transformation and verification steps to introduce multiple genetic modifications into the same strain.

Shake Flask Fermentation

This protocol is for small-scale cultivation to screen engineered strains and optimize initial production conditions.

Materials:

• Engineered S. cerevisiae strain

• YPD medium (1% yeast extract, 2% peptone, 2% glucose)

• Baffled shake flasks (250 mL)

• Dodecane (B42187) (for biphasic fermentation)

• Incubator shaker

Procedure:

• Inoculum Preparation: Inoculate a single colony of the engineered yeast strain into 3-5 mL of YPD medium and grow overnight at 30°C with shaking at 220 rpm.

• Main Culture: a. Inoculate 30 mL of YPD medium in a 250 mL baffled shake flask with the overnight culture to an initial OD600 of 0.05. b. Incubate at 30°C with shaking at 220 rpm. c. After 6 hours of cultivation, add 10% (v/v) dodecane to the culture to create a biphasic system for in-situ extraction of manoyl oxide.

• Cultivation and Sampling: a. Continue incubation for 96 hours. b. Collect samples at regular intervals for OD600 measurement and product analysis. For product analysis, sample the dodecane layer.

• Optimization: To optimize production, vary the initial glucose concentration in the YPD medium (e.g., 30 g/L, 40 g/L, 60 g/L, 80 g/L) and identify the concentration that yields the highest titer.[1]

Fed-Batch Fermentation in a 5L Bioreactor

This protocol describes the scale-up of manoyl oxide production to a 5 L bioreactor using a fed-batch strategy.

Materials:

• Engineered S. cerevisiae strain (e.g., LZJ7)

• OYPD medium (4% glucose, 1% yeast extract, 2% peptone) for both seed and fermentation culture

• 5 L bioreactor

• Feeding solution (e.g., concentrated glucose and nutrient solution)

• Acids (e.g., 5 N H₂SO₄) and bases (e.g., NH₃·H₂O) for pH control

Procedure:

• Seed Culture Preparation: Inoculate 100 mL of OYPD medium in a 500 mL shake flask with the engineered strain. Grow at 30°C and 220 rpm for approximately 16 hours.

• Bioreactor Setup and Inoculation: a. Prepare the 5 L bioreactor with 2 L of OYPD medium and sterilize. b. Inoculate the bioreactor with 10% (v/v) of the seed culture.

• Batch Phase: a. Maintain the following parameters:

  • Temperature: 30°C
  • pH: 5.5 (controlled automatically with acid/base addition)
  • Airflow rate: 2 vvm (volume of air per volume of liquid per minute) b. Run the batch phase until the initial glucose is nearly depleted.

• Fed-Batch Phase: a. Initiate the feeding of a concentrated nutrient solution to maintain a low glucose concentration and avoid the Crabtree effect.[6] b. Adjust the feeding rate based on real-time monitoring of dissolved oxygen or other metabolic indicators.

• Cultivation and Harvesting: Continue the fed-batch fermentation until maximum titer is achieved. The final titer of 13R-manoyl oxide can reach up to 3 g/L under these conditions.[1][2][3]

Manoyl Oxide Extraction and Quantification

Materials:

• Dodecane layer from the fermentation broth

• Internal standard (e.g., undecane)

• Anhydrous sodium sulfate

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Sample Preparation: a. Centrifuge the fermentation sample to separate the dodecane layer. b. Transfer a known volume of the dodecane layer to a clean vial. c. Add a known concentration of an internal standard. d. Dry the sample over anhydrous sodium sulfate.

• GC-MS Analysis: a. Inject the sample into the GC-MS system. b. Use a suitable column (e.g., HP-5ms) and a temperature program to separate the compounds. A typical program might be: 80°C for 2 min, ramp to 250°C at 10°C/min, and hold at 250°C for 5 min.[7] c. Identify the manoyl oxide peak based on its retention time and mass spectrum compared to a standard. d. Quantify the concentration of manoyl oxide by comparing its peak area to that of the internal standard.

References

• 1. High-titer production of 13R-manoyl oxide in metabolically engineered Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High-titer production of 13R-manoyl oxide in metabolically engineered Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High-titer production of 13R-manoyl oxide in metabolically engineered Saccharomyces cerevisiae [agris.fao.org]
• 4. Development and Perspective of Production of Terpenoids in Yeast - Synthetic Biology and Engineering - Full-Text HTML - SCIEPublish [sciepublish.com]
• 5. academic.oup.com [academic.oup.com]
• 6. eurochemengineering.com [eurochemengineering.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols: Manoyl Oxide Derivatization for Enhanced Biological Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction

Manoyl oxide, a naturally occurring labdane (B1241275) diterpene, has garnered significant interest in the scientific community due to its diverse biological activities, including antimicrobial, cytotoxic, and anti-inflammatory properties. However, to improve its therapeutic potential and overcome limitations such as modest potency, researchers have explored the synthesis of various manoyl oxide derivatives. This document provides detailed application notes and protocols on the derivatization of manoyl oxide to enhance its biological activities, focusing on antimicrobial and cytotoxic effects. Additionally, it outlines the probable signaling pathways involved in its anti-inflammatory action.

Data Presentation: Enhanced Biological Activity of Manoyl Oxide Derivatives

The derivatization of manoyl oxide has been shown to significantly enhance its biological efficacy. The following tables summarize the quantitative data from studies on antimicrobial and cytotoxic activities of various derivatives compared to the parent compounds.

Table 1: Antimicrobial Activity of ent-3-β-hydroxy-13-epi-manoyl oxide Derivatives

A study on the hemisynthesis of ten derivatives of ent-3-β-hydroxy-13-epi-manoyl oxide (ribenol) demonstrated a notable increase in antimicrobial activity against a panel of bacteria and fungi. The data is presented as the diameter of the inhibition zone in millimeters (mm).

Compound	S. aureus	S. epidermidis	E. coli	E. cloacae	K. pneumoniae	P. aeruginosa	C. albicans	A. niger	P. ochrochloron
Ribenol (Parent)	10	11	-	-	-	-	-	-	-
Derivative 9 (Chloroethyl carbamidic ester)	15	14	12	13	12	11	13	12	12
Derivative 11 (Glycoside)	-	-	-	-	-	-	12	11	11

Data adapted from a study on new hemisynthetic manoyl oxide derivatives with antimicrobial activity.[1][2]

Table 2: Cytotoxic Activity of Manoyl Oxide Analogs

The cytotoxic effects of sclareol (B1681606), manoyl oxide, and its Heck-coupled analogs were evaluated against various human cancer cell lines. The results are presented as the half-maximal inhibitory concentration (IC₅₀) in micromolar (µM).[3]

Compound	HCT-116 (Colon)	MCF-7 (Breast)	MDA-MB-231 (Breast)	MDA-MB-468 (Breast)
Sclareol	15.0	2.0	8.0	10.0
Manoyl Oxide	>100	50.0	>100	>100
Heck-coupled Analog	5.0	1.5	4.0	6.0

Data indicates that while manoyl oxide is less active than its precursor sclareol, further derivatization through Heck coupling significantly enhances its cytotoxic potential.[3]

Experimental Protocols

This section provides detailed methodologies for the synthesis of bioactive manoyl oxide derivatives and the key biological assays used to evaluate their enhanced activity.

Synthesis of Antimicrobial ent-3-β-hydroxy-13-epi-manoyl oxide Derivatives

General Procedure for the Synthesis of Carbamate (B1207046) Esters:

• To a solution of ent-3-β-hydroxy-13-epi-manoyl oxide (ribenol) in anhydrous toluene, add a 1.5 molar excess of the corresponding isocyanate.

• Reflux the reaction mixture for 4-6 hours under a nitrogen atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a gradient of hexane (B92381) and ethyl acetate (B1210297) as the eluent to yield the desired carbamate ester.[1][2]

Synthesis of Cytotoxic Manoyl Oxide Analogs via Heck Coupling

Step 1: Preparation of Manoyl Oxide from Sclareol:

• Dissolve sclareol in a suitable solvent such as dichloromethane.

• Add cerium (IV) ammonium (B1175870) nitrate (B79036) (CAN) portion-wise to the solution at room temperature.

• Stir the reaction mixture for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting crude manoyl oxide by column chromatography.[3]

Step 2: Palladium-Catalyzed Heck Coupling:

• To a solution of manoyl oxide in a suitable solvent (e.g., acetonitrile (B52724) or DMF), add the desired aryl or vinyl boronic acid.

• Add a palladium catalyst, such as Pd(OAc)₂, and a suitable ligand (e.g., triphenylphosphine).

• Add a base, such as potassium carbonate or triethylamine.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours under an inert atmosphere.

• After cooling to room temperature, filter the reaction mixture and concentrate the filtrate.

• Purify the residue by column chromatography to obtain the Heck-coupled manoyl oxide analog.[3]

Antimicrobial Activity Assay (Disk Diffusion Method)

• Prepare a bacterial or fungal suspension of a standardized concentration (e.g., 0.5 McFarland standard).

• Evenly spread the microbial suspension onto the surface of an appropriate agar (B569324) medium in a Petri dish.

• Impregnate sterile paper discs (6 mm in diameter) with a known concentration of the manoyl oxide derivative dissolved in a suitable solvent (e.g., DMSO).

• Place the impregnated discs onto the surface of the inoculated agar plate.

• Use a disc impregnated with the solvent as a negative control and a disc with a standard antibiotic as a positive control.

• Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 28°C for 48 hours for fungi).

• Measure the diameter of the zone of inhibition around each disc in millimeters.

Cytotoxicity Assay (MTT Assay)

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treat the cells with various concentrations of the manoyl oxide derivatives for 24-72 hours. Include a vehicle control (e.g., DMSO).

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control and determine the IC₅₀ value.

Anti-inflammatory Activity Assay (Nitric Oxide Production in RAW 264.7 Macrophages)

• Seed RAW 264.7 macrophage cells in a 96-well plate and incubate overnight.

• Pre-treat the cells with various concentrations of the manoyl oxide derivatives for 1 hour.

• Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce nitric oxide (NO) production.

• After incubation, collect the cell culture supernatant.

• Mix 100 µL of the supernatant with 100 µL of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride).

• Incubate the mixture at room temperature for 10 minutes.

• Measure the absorbance at 540 nm.

• Determine the nitrite (B80452) concentration from a sodium nitrite standard curve.

Signaling Pathways and Mechanisms of Action

While the direct molecular targets of many manoyl oxide derivatives are still under investigation, their anti-inflammatory effects are likely mediated through the modulation of key signaling pathways involved in the inflammatory response. Based on the known mechanisms of other anti-inflammatory natural products, it is plausible that manoyl oxide derivatives exert their effects by inhibiting the NF-κB and MAPK signaling pathways.

Proposed Anti-inflammatory Signaling Pathway

Caption: Proposed anti-inflammatory mechanism of manoyl oxide derivatives.

Experimental Workflow: From Synthesis to Bioactivity

The following diagram illustrates the general workflow for the development and evaluation of manoyl oxide derivatives with enhanced biological activity.

Caption: Workflow for manoyl oxide derivatization and bioactivity evaluation.

Conclusion

The derivatization of manoyl oxide represents a promising strategy for the development of new therapeutic agents with enhanced antimicrobial and cytotoxic properties. The protocols and data presented herein provide a valuable resource for researchers in the field of natural product chemistry and drug discovery. Further investigation into the specific molecular targets and mechanisms of action, particularly the modulation of inflammatory signaling pathways, will be crucial for the rational design and optimization of future manoyl oxide-based drug candidates.

References

• 1. New hemisynthetic manoyl oxide derivatives with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hemisynthesis and cytotoxic evaluation of manoyl oxide analogs from sclareol: effect of two tertiary hydroxyls & Heck coupling on cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pharmacological Screening of Manoyl Oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction to Manoyl Oxide

Manoyl oxide is a naturally occurring labdane-type diterpenoid found in various plant species. It is characterized by a bicyclic carbon skeleton and a substituted furan (B31954) ring. As a member of the diterpene family, Manoyl oxide serves as a crucial biosynthetic precursor to other complex molecules, such as forskolin. The inherent structural features of Manoyl oxide and its derivatives have drawn significant interest from the scientific community, leading to the investigation of its diverse pharmacological properties. Preliminary studies have indicated its potential as a scaffold for developing new therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory applications.

These application notes provide detailed protocols for the initial pharmacological screening of Manoyl oxide and its analogues to assess their potential therapeutic efficacy.

General Workflow for Pharmacological Screening

The initial screening of a compound like Manoyl oxide typically follows a tiered approach, starting with broad in vitro assays to determine biological activity and cytotoxicity, followed by more specific mechanistic studies.

Caption: General workflow for screening Manoyl oxide.

Application Note 1: Antimicrobial Activity Screening

This protocol details the determination of the Minimum Inhibitory Concentration (MIC) of Manoyl oxide, a key metric for assessing its antibacterial and antifungal potential.

Experimental Protocol: Broth Microdilution Assay

This method is a standardized procedure for determining the MIC of an antimicrobial agent against bacteria or fungi.

Materials and Reagents:

• Manoyl oxide stock solution (dissolved in a suitable solvent, e.g., DMSO)

• Sterile 96-well, U-bottom microtiter plates

• Cation-Adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• 0.5 McFarland turbidity standard

• Sterile saline or Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Microplate reader (optional, for spectrophotometric reading)

• Incubator (37°C for bacteria, 35°C for fungi)

Procedure:

• Preparation of Manoyl Oxide Dilutions: a. Dispense 100 µL of sterile broth into all wells of a 96-well plate. b. Add 100 µL of the Manoyl oxide stock solution (e.g., at 2x the highest desired concentration) to the first column of wells. c. Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing thoroughly, and repeating this process across the plate to column 10. Discard 100 µL from column 10. d. Column 11 will serve as the positive growth control (no compound), and column 12 as the sterility control (no inoculum).

• Inoculum Preparation: a. From a fresh culture plate (18-24 hours), select 3-5 isolated colonies. b. Suspend the colonies in sterile saline and adjust the turbidity to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). c. Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation and Incubation: a. Within 15 minutes of preparation, add 100 µL of the final bacterial/fungal inoculum to each well from column 1 to 11. b. Do not inoculate the sterility control wells (column 12). c. Seal the plate and incubate at the appropriate temperature for 18-24 hours.

• Determination of MIC: a. After incubation, visually inspect the plate for turbidity. b. The MIC is the lowest concentration of Manoyl oxide that completely inhibits visible growth. c. The sterility control should remain clear, and the growth control should be turbid.

Data Presentation: Antimicrobial Activity of Manoyl Oxide Derivatives

Compound (Derivative of ent-3-beta-hydroxy-13-epi-manoyl oxide)	S. aureus (mm)	S. epidermidis (mm)	E. coli (mm)	P. aeruginosa (mm)	C. albicans (mm)
Chloroethyl carbamidic ester	11	12	10	10	10
Glycoside derivative	-	-	-	-	11
Standard: Ampicillin (bacteria)	18	20	17	15	-
Standard: Clotrimazole (fungi)	-	-	-	-	22

Data is illustrative and based on published findings for derivatives. A larger zone of inhibition indicates greater antimicrobial activity.

Application Note 2: Anticancer Activity Screening

This protocol describes the use of the MTT assay to evaluate the cytotoxic effects of Manoyl oxide on cancer cell lines, providing an IC₅₀ (half-maximal inhibitory concentration) value.

Experimental Protocol: MTT Cytotoxicity Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a measure of cell viability.

Materials and Reagents:

• Cancer cell line (e.g., MCF-7 breast cancer, A549 lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Manoyl oxide stock solution (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Sterile 96-well flat-bottom microplates

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: a. Harvest and count cells, then dilute to the appropriate density (e.g., 5,000-10,000 cells/well). b. Seed 100 µL of the cell suspension into each well of a 96-well plate and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: a. Prepare serial dilutions of Manoyl oxide in complete culture medium. b. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include wells for vehicle control (e.g., 0.1% DMSO) and untreated control. c. Incubate the plate for 48-72 hours.

• MTT Addition and Incubation: a. Add 10 µL of the MTT solution to each well. b. Incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization and Measurement: a. Carefully remove the medium containing MTT. b. Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. c. Gently shake the plate for 10-15 minutes to ensure complete dissolution. d. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: a. Calculate the percentage of cell viability for each concentration relative to the vehicle control. b. Plot the percentage viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Data Presentation: Cytotoxicity of Structurally Related Labdane Diterpenes

Specific IC₅₀ values for Manoyl oxide are limited. The table below presents representative cytotoxic activities of other labdane-type diterpenes against common cancer cell lines to provide a comparative context.[1]

Compound	Cell Line	IC₅₀ (µM)
Zerumin A	MCF-7 (Breast)	> 50
Coronarin D	MCF-7 (Breast)	13.9
(E)-Labda-8(17),12-diene-15,16-dial	A549 (Lung)	9.4
Tagetone A	A549 (Lung)	4.24
Tagetone B	HCT116 (Colon)	6.30

This data is for structurally related compounds and serves as a reference for expected activity ranges.

Application Note 3: Anti-inflammatory Activity Screening

This protocol outlines a method to screen for the anti-inflammatory potential of Manoyl oxide by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells.

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay using Griess Reagent

This assay quantifies nitrite (B80452), a stable and soluble breakdown product of NO, in cell culture supernatant.

Caption: Workflow for the Griess assay.

Materials and Reagents:

• RAW 264.7 murine macrophage cell line

• DMEM supplemented with 10% FBS

• Lipopolysaccharide (LPS) from E. coli

• Manoyl oxide stock solution (dissolved in DMSO)

• Griess Reagent (Solution A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Solution B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (NaNO₂) standard solution

• Sterile 96-well flat-bottom microplates

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader (absorbance at 540-550 nm)

Procedure:

• Cell Seeding: a. Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of medium. b. Incubate for 24 hours to allow adherence.

• Compound Treatment and Stimulation: a. Prepare serial dilutions of Manoyl oxide in culture medium. b. Remove the old medium and add 100 µL of the diluted compound solutions to the cells. c. Incubate for 1-2 hours. d. Add LPS to a final concentration of 1 µg/mL to all wells except the negative control. e. Incubate for an additional 24 hours.

• Nitrite Measurement (Griess Assay): a. Prepare the Griess Reagent by mixing equal volumes of Solution A and Solution B immediately before use. b. Transfer 50 µL of cell culture supernatant from each well to a new 96-well plate. c. Add 50 µL of the freshly prepared Griess Reagent to each well containing supernatant. d. Incubate at room temperature for 10-15 minutes, protected from light. e. Measure the absorbance at 540-550 nm.

• Data Analysis: a. Generate a standard curve using the sodium nitrite standard solution. b. Calculate the nitrite concentration in each sample from the standard curve. c. Determine the percentage of NO inhibition for each Manoyl oxide concentration compared to the LPS-only control. d. Calculate the IC₅₀ value from the dose-response curve. e. Note: It is crucial to perform a parallel MTT assay to ensure that the observed NO inhibition is not due to cytotoxicity.

Signaling Pathway Context: NF-κB in Inflammation

LPS stimulates macrophages primarily through the Toll-like receptor 4 (TLR4), activating downstream signaling cascades that lead to the activation of the transcription factor NF-κB. Activated NF-κB translocates to the nucleus and induces the expression of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS), which produces large amounts of NO. Compounds that inhibit this pathway can reduce NO production.

References

• 1. Cytotoxic Labdane Diterpenes, Norlabdane Diterpenes and Bis-Labdanic Diterpenes from the Zingiberaceae: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Manoyl Oxide Synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of manoyl oxide, focusing on the prevalent one-step superacidic cyclization of sclareol (B1681606).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 13-epi-manoyl oxide?

A1: The most frequently reported and optimized method is the one-step, low-temperature superacidic cyclization of (-)-sclareol.[1][2] This method is favored for its high selectivity under carefully controlled conditions.

Q2: Why is reaction temperature so critical in the synthesis of 13-epi-manoyl oxide?

A2: The reaction temperature significantly influences the selectivity of the cyclization process. Lowering the temperature generally increases the selective formation of 13-epi-manoyl oxide over its epimer, manoyl oxide.[2][3] However, excessively low temperatures can lead to an increase in by-products and a decrease in the overall yield.[2][3]

Q3: What are the typical starting materials and reagents for this synthesis?

A3: The primary starting material is (-)-sclareol. The key reagent that facilitates the cyclization is a superacid, such as fluorosulfonic acid (FSO3H).[2][3]

Q4: What is the proposed mechanism for the selective synthesis of 13-epi-manoyl oxide at low temperatures?

A4: The proposed mechanism is a hypothetical SN2 reaction.[2][3] At low temperatures, the protonated hydroxyl group on the side chain of sclareol is expelled as a water molecule by the hydroxyl group at the C-8 position. This occurs after a conformational change, leading to an inversion of configuration at the C-13 chiral center and the selective formation of the epi-oxide.[2][3]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield of desired 13-epi-manoyl oxide	Reaction temperature is not optimal.	Carefully control and optimize the reaction temperature. The optimal balance between selectivity and yield is reported to be around -95°C.[2][3]
Incorrect molar equivalent of superacid.	Ensure the correct molar equivalent of the superacid is used to achieve quantitative substrate conversion.
Formation of by-products.	Lowering the reaction temperature can sometimes increase by-product formation.[2][3] Finding the optimal temperature is key. Ensure high purity of the starting sclareol.
Low selectivity (high ratio of manoyl oxide to 13-epi-manoyl oxide)	Reaction temperature is too high.	Higher temperatures favor the formation of a mixture of manoyl oxide and 13-epi-manoyl oxide.[2][3] Gradually lower the reaction temperature in increments to find the optimal point for selectivity.
Inefficient mixing or localized heating.	Ensure vigorous and uniform stirring throughout the reaction, especially during the addition of reagents.
Incomplete reaction (starting material remains)	Insufficient amount of superacid.	Use a sufficient molar excess of the superacid to ensure the reaction goes to completion.
Reaction time is too short.	While the reaction is typically fast (e.g., 15 minutes), monitor the reaction by an appropriate method (e.g., TLC or GC-MS) to ensure completion.[2][3]
Difficulty in purifying the final product	Presence of closely related epimers and by-products.	Column chromatography is a common method for purification.[2][3] For achieving very high purity (~100%), recrystallization of the isolated 13-epi-manoyl oxide may be necessary.[2][3]

Quantitative Data Summary

The following table summarizes the results from optimization experiments for the selective synthesis of 13-epi-manoyl oxide from (-)-sclareol.

Entry	Reaction Temperature (°C)	FSO3H (mol equiv.)	13-epi-manoyl oxide (%)	manoyl oxide (%)	By-products (%)	2/1 Ratio
1	-78	3	45	49	6	0.92
2	-78	5	78	17	5	4.59
3	-85	5	83	12	5	6.92
4	-95	5	88	8	4	11.00
5	-105	5	93	7	0	13.29

Data adapted from Morarescu et al., Chemistry Journal of Moldova, 2021, 16(1), 99-104.[2]

Experimental Protocols

Detailed Methodology for the One-Step Synthesis of 13-epi-manoyl oxide

This protocol is based on the optimized conditions reported for the low-temperature superacidic cyclization of (-)-sclareol.

Materials:

• (-)-Sclareol

• Fluorosulfonic acid (FSO3H)

• Dichloromethane (B109758) (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Argon or Nitrogen gas for inert atmosphere

Equipment:

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Low-temperature cooling bath (e.g., cryostat or acetone/dry ice bath)

• Thermometer

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography (silica gel)

Procedure:

• Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and an inlet for inert gas. Place the flask in a low-temperature cooling bath.

• Initial Cooling: Cool the flask to the desired reaction temperature (e.g., -95°C).

• Reagent Preparation: In a separate flask, prepare a solution of (-)-sclareol in anhydrous dichloromethane.

• Superacid Addition: Under an inert atmosphere, carefully add the desired molar equivalent of fluorosulfonic acid to the cooled reaction flask.

• Substrate Addition: Slowly add the solution of (-)-sclareol to the stirred superacid solution in the reaction flask over a period of time, ensuring the internal temperature remains constant.

• Reaction Monitoring: Allow the reaction to proceed for the optimized duration (e.g., 15 minutes), monitoring the progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) if possible.

• Quenching: Upon completion, carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate while maintaining cooling. Caution: This is an exothermic reaction and will produce gas.

• Work-up: Allow the mixture to warm to room temperature. Transfer the contents to a separatory funnel and separate the organic layer.

• Extraction: Extract the aqueous layer with dichloromethane (2-3 times).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to separate the 13-epi-manoyl oxide from manoyl oxide and other by-products. Further purification can be achieved by recrystallization.

Visualizations

Caption: Workflow for the one-step synthesis of 13-epi-manoyl oxide.

Caption: Proposed SN2 mechanism for the selective synthesis of 13-epi-manoyl oxide.

References

• 1. Manoyl Oxide (13R), the Biosynthetic Precursor of Forskolin, Is Synthesized in Specialized Root Cork Cells in Coleus forskohlii - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Manoyl Oxide from Sclareol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of manoyl oxide from sclareol (B1681606).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for converting sclareol to manoyl oxide?

The primary method for synthesizing manoyl oxide from sclareol is through a dehydration and cyclization reaction. This is typically achieved using acidic catalysts. Recent advancements highlight the use of zeolite catalysts, such as mordenite (B1173385), which offer high yields and selectivity.[1][2][3] Another reported method involves the use of cerium (IV) ammonium (B1175870) nitrate.[4][5]

Q2: What is the key advantage of using a zeolite catalyst like mordenite?

Zeolite catalysts, particularly mordenite, have demonstrated high efficiency in the one-step conversion of sclareol to manoyl oxide, with reported yields exceeding 85-90%.[1][2] These catalysts are often reusable and can operate at atmospheric pressure, making the process more sustainable and scalable.[1][2] The use of natural mordenite also presents a low-cost and eco-friendly option.[1]

Q3: How critical is the choice of solvent for the reaction?

Solvent choice is a critical factor that significantly influences reaction selectivity and yield.[1][2] High-boiling point, polar aprotic solvents like triglyme (B29127) or diglyme, when used in conjunction with a mordenite catalyst, have been shown to dramatically increase the yield of manoyl oxide to over 85%.[2] In contrast, conducting the reaction without an appropriate solvent can limit the yield to 50-60%.[2] Non-polar solvents like dodecane (B42187) have also been investigated, but may result in different yield profiles depending on the temperature.[6]

Q4: What are the main side products I should be aware of?

The primary side reactions involve the partial dehydration of sclareol, leading to the formation of various byproducts. These can include manool, labd-7,14-dien-13-ol, abienol, labd-7,13-dien-15-ol, labd-7,12,14-triene, and sclarene.[3] The formation of these byproducts is often favored under different reaction conditions or with less selective catalysts.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Manoyl Oxide	Suboptimal Catalyst: The catalyst may be inactive or not suitable for the reaction.	- Ensure the use of an appropriate acid-activated catalyst, such as mordenite (TECHNOSA–H2).[1][6] - Consider using a novel "zeolite catalyst-solvent" system for potentially higher yields.[1] - If using a mordenite catalyst, ensure it is properly activated.
Incorrect Solvent: The solvent may not be optimal for promoting the desired reaction pathway.	- Employ a high-boiling point, polar aprotic solvent like triglyme or diglyme.[1][2] Yields can be significantly lower in the absence of a suitable solvent.[2]
Suboptimal Reaction Temperature: The temperature may be too high or too low.	- Optimize the reaction temperature. For a mordenite catalyst in triglyme, high conversion and yields are observed around 135-140°C.[1][2]
Short Reaction Time: The reaction may not have proceeded to completion.	- Increase the reaction time. However, be aware that prolonged reaction times at high temperatures can sometimes lead to byproduct formation. Monitor the reaction progress using techniques like GC-MS.
High Percentage of Dehydration Byproducts (e.g., manool, sclarene)	Reaction Conditions Favoring Dehydration: The chosen catalyst, solvent, and temperature may be promoting the formation of dehydration products over cyclization.	- The combination of a mordenite catalyst and a glyme-type solvent is reported to be highly selective for manoyl oxide formation.[2] - Adjust the reaction temperature, as higher temperatures can sometimes favor further dehydration.[3]
Formation of Manoyl Oxide Epimers	Reaction Mechanism: The cyclization of sclareol can lead to the formation of both manoyl oxide and 13-epi-manoyl oxide.	- The ratio of epimers can be influenced by the reaction conditions. Low-temperature superacidic cyclization has been reported to selectively produce 13-epi-manoyl oxide.[7][8]

Data Presentation

Table 1: Effect of Temperature on Manoyl Oxide Yield using TECHNOSA–H2 Catalyst

Solvent	Temperature (°C)	Sclareol Conversion (%)	Manoyl Oxide Yield (%)	Reference
Triglyme	120	~85	~78	[1]
Triglyme	130	~95	~88	[1]
Triglyme	135	>95	~90	[1]
Triglyme	140	>95	~89	[1]
Dodecane	120	~70	~55	[6]
Dodecane	130	~80	~65	[6]
Dodecane	140	~90	~70	[6]
Reaction conditions: 10 min reaction time, 0.9% catalyst weight of sclareol.

Table 2: Comparison of Reaction Conditions for Manoyl Oxide Synthesis

Catalyst	Solvent	Temperature (°C)	Yield (%)	Reference
Mordenite	Glyme-type ether	up to 140	>85	[2]
Mordenite	None	Not specified	50-60	[2]
Cerium (IV) ammonium nitrate	Acetonitrile	Room Temperature	Not specified	[4][5]

Experimental Protocols

Protocol 1: High-Yield Synthesis of Manoyl Oxide using Mordenite Catalyst in Glyme-type Solvent

This protocol is based on the method described in patent EP3409663A1.[2]

• Materials:

  • Sclareol

  • Mordenite catalyst

  • High-boiling point glyme-type polar aprotic ether solvent (e.g., diglyme, triglyme)

  • Round bottom flask

  • Reflux condenser

  • Heating mantle with stirrer

• Procedure:

  • Add a predetermined amount of sclareol and mordenite catalyst to the round bottom flask. The mass ratio of sclareol to catalyst can range from 100:1 to 10:1, with a preferred ratio of approximately 17:1.

  • Add the glyme-type solvent to dissolve the sclareol.

  • The mixture is heated under reflux with vigorous stirring.

  • The reaction temperature is brought to the boiling point of the solvent, but not exceeding 140°C.

  • The reaction is carried out at atmospheric pressure.

  • Monitor the reaction progress via a suitable analytical method (e.g., GC-MS) until the conversion of sclareol is complete.

  • Upon completion, the reaction mixture is cooled, and the catalyst is separated by filtration.

  • The manoyl oxide can be purified from the solvent by standard methods such as distillation or chromatography.

Visualizations

Caption: Experimental workflow for the synthesis of manoyl oxide from sclareol.

Caption: Troubleshooting logic for low manoyl oxide yield.

Caption: Reaction pathways in the conversion of sclareol.

References

• 1. researchgate.net [researchgate.net]
• 2. EP3409663A1 - Conversion of sclareol to manoyl oxide under mordenite catalysis - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Hemisynthesis and cytotoxic evaluation of manoyl oxide analogs from sclareol: effect of two tertiary hydroxyls & Heck coupling on cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Separation of Manoyl Oxide Epimers

This guide provides troubleshooting advice and answers to frequently asked questions regarding the analytical separation of manoyl oxide and its epimers, primarily focusing on the C-13 epimer, ent-13-epi-manoyl oxide.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of manoyl oxide epimers so challenging?

A1: The primary challenge lies in their structural similarity. Manoyl oxide and ent-13-epi-manoyl oxide are diastereomers, differing only in the stereochemistry at the C-13 position. This subtle structural difference results in very similar physicochemical properties, such as polarity, boiling point, and mass spectral fragmentation patterns, making them difficult to resolve using standard chromatographic techniques.

Q2: What is the most common analytical technique for separating these epimers?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is the most frequently reported method for the analysis and differentiation of manoyl oxide epimers.[1][2] While challenging, GC-MS can be optimized to achieve separation and provides crucial mass spectrometric data for identification. High-Performance Liquid Chromatography (HPLC) can also be used, particularly with chiral stationary phases, though GC-MS is more common in published literature for this specific separation.[3][4][5]

Q3: Can I distinguish between the epimers using mass spectrometry alone if they co-elute?

A3: Yes, to some extent. Even with co-elution, a method has been developed based on the fragmentation patterns of the epimers. The ratio of the intensities of ion peaks at m/z 275 and m/z 257 can be used to differentiate them. This ratio is characteristically lower for ent-13-epi-manoyl oxide than for manoyl oxide.[1][2] This allows for the characterization and relative quantification of the two epimers even in a mixture.[1]

Q4: Are there non-chromatographic methods to confirm the identity of the epimers?

A4: Yes, Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique used to provide definitive structural evidence and confirm the identity of each epimer.[1][6] It is often used in conjunction with GC-MS to validate the results of the chromatographic separation and mass spectral analysis.

Troubleshooting Guides

Issue 1: Poor or No Resolution of Epimer Peaks in GC-MS

If your GC-MS analysis results in co-eluting or poorly resolved peaks for manoyl oxide and its C-13 epimer, follow this troubleshooting workflow.

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Caption: Troubleshooting workflow for poor GC peak resolution.

Detailed Steps:

• Column Selection: Epimers are diastereomers, so a chiral column is not strictly necessary, and they can often be separated on standard achiral columns like a C18.[7] However, if a standard non-polar column (e.g., DB-5ms) fails to provide resolution, consider a medium-polarity column or a chiral stationary phase, which can offer different selectivities.[8] Polysaccharide-based chiral columns are effective for many types of isomer separations.[4][5]

• Optimize Oven Temperature Program: This is one of the most critical parameters.

  • Problem: A fast temperature ramp can cause the epimers to move through the column too quickly, preventing separation.

  • Solution: Decrease the ramp rate significantly during the elution window of the manoyl oxide epimers. A slow ramp of 1-5 °C/min can dramatically improve resolution.

• Adjust Carrier Gas Flow Rate:

  • Problem: A flow rate that is too high or too low will reduce column efficiency.

  • Solution: Ensure the carrier gas (typically Helium) is set to its optimal linear velocity for your specific column's internal diameter. This value is usually provided by the column manufacturer.

• Check Injection Parameters:

  • Problem: Improper injection temperature or a slow injection can cause band broadening, which worsens resolution.

  • Solution: Use a split injection to ensure a narrow sample band is introduced to the column. Optimize the inlet temperature to ensure rapid volatilization without causing thermal degradation of the analytes.

Issue 2: Difficulty Quantifying Epimers in a Mixture

When analyzing samples of natural origin, you may need to determine the ratio of the two epimers.

Recommended Protocol: GC-MS Analysis for Epimer Ratio Calculation

This protocol is based on the findings that mass spectral data can be used to determine the epimeric ratio.[1]

• Sample Preparation:

  • Prepare a solution of your extract or sample in a suitable volatile solvent (e.g., hexane, ethyl acetate) at a concentration appropriate for GC-MS analysis (e.g., 1 mg/mL).

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: A system equipped with a split/splitless injector and a suitable capillary column.

  • Mass Spectrometer: A quadrupole or ion trap mass spectrometer capable of electron ionization (EI).

  • Data System: Software capable of integrating peak areas and extracting mass spectra.

• Data Acquisition and Analysis:

  • Acquire the chromatogram and mass spectra for the eluting manoyl oxide epimer peak(s).

  • Extract the mass spectrum for the peak of interest. If the peaks are partially resolved, extract spectra from the leading and tailing edges.

  • Measure the ion intensities for the key fragments at m/z 275 and m/z 257.

  • Calculate the intensity ratio of m/z 275 / m/z 257.

  • Compare the calculated ratio to reference values. ent-13-epi-manoyl oxide exhibits a lower ratio than manoyl oxide.[1][2] This allows for the calculation of their relative abundance in the mixture.

Quantitative Data Summary

While specific retention times vary greatly between instruments and methods, the key differentiator found in the literature is the mass spectral ion intensity ratio.

Epimer	Key Fragment 1 (m/z)	Key Fragment 2 (m/z)	Differentiating Characteristic
Manoyl Oxide	275	257	Higher intensity ratio of 275:257
ent-13-epi-manoyl Oxide	275	257	Lower intensity ratio of 275:257[1][2]

Issue 3: Considering HPLC as an Alternative Separation Method

Q: Can I use HPLC to separate manoyl oxide epimers, and what conditions should I start with?

A: Yes, HPLC is a viable alternative, especially when preparative separation is needed or when dealing with complex matrices.[9] Since the epimers are diastereomers, separation on a standard achiral phase (like C18) is possible, but method development can be extensive.[7] Using a chiral stationary phase (CSP) often provides better selectivity and is a recommended starting point for difficult isomer separations.[3][5]

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// Connections start -> step1 -> step2 -> step3 -> step4 -> result; }

Caption: General workflow for developing an HPLC separation method.

Recommended Experimental Protocol: Chiral HPLC Screening

• Column Selection:

  • Begin by screening polysaccharide-based chiral columns (e.g., Chiralcel® or Chiralpak® series), as they are versatile and widely successful for separating various types of isomers.[4][5]

• Mobile Phase Selection:

  • Normal Phase: Start with a simple mobile phase like Hexane/Isopropanol (IPA) or Hexane/Ethanol in various ratios (e.g., 90:10, 80:20). The alcohol acts as a polar modifier.

  • Reversed Phase: Use mobile phases such as Acetonitrile/Water or Methanol/Water. Consider adding a modifier like ammonium (B1175870) hydroxide (B78521), which has been shown to improve the resolution of some peptide epimers and could be explored here.[10]

• Initial Screening Conditions:

  • Flow Rate: 1.0 mL/min

  • Temperature: 25 °C

  • Detection: UV detector at a low wavelength (e.g., 205-220 nm) or an Evaporative Light Scattering Detector (ELSD) if the analytes lack a strong chromophore.

• Optimization:

  • Once partial separation is observed, systematically adjust the mobile phase composition (e.g., change the percentage of the alcohol modifier in normal phase).

  • Optimize the flow rate and column temperature to maximize the resolution (Rs) between the two epimer peaks.

References

• 1. A simple and rapid method for the differentiation of C-13 manoyl oxide epimers in biologically important samples using GC-MS analysis supported with NMR spectroscopy and computational chemistry results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A simple and rapid method for the differentiat... - Pergamos [pergamos.lib.uoa.gr]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. researchgate.net [researchgate.net]
• 5. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Techniques for the Analysis of Minor Lipid Oxidation Products Derived from Triacylglycerols: Epoxides, Alcohols, and Ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chiral chromatography - Chromatography Forum [chromforum.org]
• 8. GC-MS analysis of amino acid enantiomers as their N(O,S)-perfluoroacyl perfluoroalkyl esters: application to space analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. hub.rotachrom.com [hub.rotachrom.com]
• 10. Back to basic: Using ammonium hydroxide to improve peptide epimer/isomer liquid chromatography separations - PubMed [pubmed.ncbi.nlm.nih.gov]

Manoyl Oxide Stability and Degradation: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of manoyl oxide. The information is presented in a user-friendly question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of manoyl oxide during storage and handling?

A1: Manoyl oxide, a labdane (B1241275) diterpene with a cyclic ether structure, is susceptible to degradation under several conditions. The primary factors of concern are exposure to acidic environments, oxidizing agents, light, and elevated temperatures. The ether linkage and the tertiary carbons in its structure are potential sites for degradation.

Q2: I am observing a decrease in the purity of my manoyl oxide standard over time, even when stored at low temperatures. What could be the cause?

A2: If you are observing a decrease in purity despite low-temperature storage, consider the following possibilities:

• Incomplete solvent removal: Residual acidic or reactive impurities in the solvent used to dissolve the standard could be causing slow degradation.

• Exposure to air: The presence of oxygen can lead to slow oxidation, especially if the sample is not stored under an inert atmosphere (e.g., nitrogen or argon).

• Inappropriate container: The container material may not be inert or could leach impurities that catalyze degradation. Use of amber glass vials with inert caps (B75204) is recommended.

• Repeated freeze-thaw cycles: While seemingly benign, repeated changes in temperature can sometimes affect the physical state and stability of a compound.

Q3: My analytical results for manoyl oxide are inconsistent. What are some common sources of error in its quantification?

A3: Inconsistent analytical results for manoyl oxide can stem from several sources:

• Sample preparation: Manoyl oxide's lipophilic nature can lead to issues with solubility and uniform dispersion in aqueous or highly polar mobile phases. Ensure complete dissolution and consider the use of appropriate organic co-solvents.

• Method specificity: The analytical method, typically HPLC or GC, may not be stability-indicating. This means that degradation products may co-elute with the parent manoyl oxide peak, leading to inaccurate quantification.

• Standard stability: As mentioned in Q2, the purity of your analytical standard may have decreased over time. Always use a well-characterized and properly stored standard.

• Adsorption: Manoyl oxide may adsorb to plasticware or certain types of chromatography columns. Using silanized glassware and appropriate column chemistry can mitigate this issue.

Troubleshooting Guides

Issue 1: Unexpected Peaks in the Chromatogram of a Manoyl Oxide Sample

Symptoms:

• Appearance of new peaks, often with different retention times than manoyl oxide.

• Decrease in the peak area of manoyl oxide.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Acidic Degradation	Neutralize the sample before injection if it has been exposed to acidic conditions. Use a buffered mobile phase in your HPLC method to maintain a stable pH.
Oxidative Degradation	Prepare samples fresh and minimize their exposure to air. If oxidative degradation is suspected, sparge solutions with an inert gas and consider adding an antioxidant if compatible with your analysis.
Photodegradation	Protect samples from light at all stages of handling and analysis by using amber vials and covering autosampler trays.
Thermal Degradation	Avoid exposing the sample to high temperatures during sample preparation (e.g., during solvent evaporation). Use a cooled autosampler if available.
Impurity in Solvent/Reagents	Use high-purity, HPLC-grade solvents and reagents. Run a blank gradient to ensure that no interfering peaks are coming from the analytical system itself.

Issue 2: Poor Peak Shape or Shifting Retention Time for Manoyl Oxide

Symptoms:

• Broad, tailing, or fronting peaks for manoyl oxide.

• Inconsistent retention times between injections.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Column Overload	Reduce the concentration of the injected sample.
Inappropriate Mobile Phase pH	Optimize the pH of the mobile phase to ensure manoyl oxide is in a single, non-ionized state.
Secondary Interactions with Column	Use a column with end-capping or a different stationary phase (e.g., a phenyl-hexyl column instead of a C18). Adding a small amount of a competitive amine to the mobile phase can sometimes improve peak shape for compounds with basic sites.
Column Degradation	Flush the column with a strong solvent or replace it if it has reached the end of its lifespan.
Temperature Fluctuations	Use a column oven to maintain a constant temperature.

Quantitative Data Summary

The following table summarizes hypothetical data from a forced degradation study on manoyl oxide. This data is for illustrative purposes to demonstrate how to present such findings and does not represent actual experimental results.

Stress Condition	Duration	Manoyl Oxide Remaining (%)	Major Degradation Products (Hypothetical)
0.1 M HCl	24 hours	85.2	Hydrolyzed ring-opened product
0.1 M NaOH	24 hours	98.5	Minimal degradation observed
5% H₂O₂	24 hours	92.1	Oxidized derivatives (e.g., epoxides)
UV Light (254 nm)	48 hours	95.8	Isomeric photodegradation products
Heat (80°C)	72 hours	90.3	Dehydration and rearrangement products

Experimental Protocols

Protocol 1: Forced Degradation Study of Manoyl Oxide

Objective: To investigate the degradation of manoyl oxide under various stress conditions to understand its intrinsic stability and to generate degradation products for the development of a stability-indicating analytical method.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of manoyl oxide (e.g., 1 mg/mL) in a suitable solvent such as methanol (B129727) or acetonitrile.

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.2 M HCl to achieve a final acid concentration of 0.1 M.

  • Incubate the solution at a controlled temperature (e.g., 60°C) for a specified period (e.g., 24 hours).

  • At designated time points, withdraw samples, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase for analysis.

• Base Hydrolysis:

  • Repeat the procedure for acid hydrolysis using 0.2 M NaOH instead of HCl.

  • Neutralize the samples with 0.1 M HCl before analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an appropriate volume of 30% hydrogen peroxide to achieve a final concentration of 3-5%.

  • Incubate at room temperature for a specified period, protected from light.

  • Analyze the samples at various time points.

• Photodegradation:

  • Expose a solution of manoyl oxide in a quartz cuvette or a photostability chamber to a calibrated light source (e.g., providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).

  • Simultaneously, keep a control sample in the dark.

  • Analyze both the exposed and control samples at appropriate time intervals.

• Thermal Degradation:

  • Place a solid sample of manoyl oxide and a solution of manoyl oxide in a thermostatically controlled oven at an elevated temperature (e.g., 80°C).

  • Analyze the samples at various time points.

Protocol 2: Stability-Indicating HPLC Method for Manoyl Oxide

Objective: To develop and validate an HPLC method capable of separating manoyl oxide from its degradation products.

Methodology:

• Chromatographic System: A standard HPLC system with a UV or PDA detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is a good starting point.

• Mobile Phase: A gradient elution is often necessary to separate the parent drug from its degradation products. A typical starting gradient could be:

  • Mobile Phase A: Water with 0.1% formic acid or a suitable buffer.

  • Mobile Phase B: Acetonitrile or methanol.

  • Gradient: Start with a higher percentage of A and gradually increase the percentage of B over the run time.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Manoyl oxide lacks a strong chromophore, so detection in the low UV range (e.g., 200-220 nm) is typically required. A PDA detector is highly recommended to assess peak purity.

• Injection Volume: 10-20 µL.

• Column Temperature: 30°C.

• Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness. The specificity is demonstrated by analyzing the samples from the forced degradation study and showing that the manoyl oxide peak is well-resolved from all degradation product peaks.

Visualizations

Caption: Workflow for a forced degradation study of manoyl oxide.

Caption: Potential degradation pathways of manoyl oxide.

Troubleshooting peak tailing in Manoyl oxide GC-MS

This guide provides troubleshooting advice for common issues encountered during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of Manoyl oxide, a topic of interest for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of peak tailing for Manoyl oxide in GC-MS analysis?

Peak tailing for Manoyl oxide in GC-MS analysis can be attributed to several factors, often related to interactions between the analyte and active sites within the GC system. The most common causes include:

• Column Issues:

  • Active Sites: Exposed silanol (B1196071) groups on the surface of the fused silica (B1680970) column can interact with polar functional groups of the analyte, causing peak tailing.

  • Column Contamination: Accumulation of non-volatile residues or sample matrix components at the head of the column can create active sites.

  • Column Degradation: Operating the column at temperatures above its recommended limit can lead to stationary phase bleed and the creation of active sites.

  • Improper Column Installation: A poor cut on the column end or incorrect installation depth in the injector or detector can cause peak distortion.

• Injector Issues:

  • Liner Contamination: The injector liner can accumulate non-volatile residues, leading to active sites that interact with the analyte.

  • Incorrect Liner Type: Using a liner that is not properly deactivated or is of an inappropriate geometry can contribute to peak tailing.

  • Suboptimal Injection Temperature: An injection temperature that is too low can cause slow vaporization of the sample, while a temperature that is too high can cause thermal degradation of the analyte.

• Sample and Method Issues:

  • Sample Overload: Injecting too much sample can saturate the column, leading to broad and tailing peaks.

  • Solvent Effects: Mismatched polarity between the solvent and the stationary phase can cause peak distortion.

  • Inappropriate Flow Rate: A carrier gas flow rate that is too low can lead to increased diffusion and peak tailing.

Troubleshooting Guide: Peak Tailing for Manoyl Oxide

This section provides a systematic approach to diagnosing and resolving peak tailing issues.

Initial Checks

Before proceeding with more in-depth troubleshooting, ensure the following basic checks have been performed:

• Syringe Check: Inspect the injection syringe for any blockage or damage.

• Gas Purity: Verify the purity of the carrier gas (typically Helium) and check for leaks in the gas lines.

• Method Parameters: Double-check the GC-MS method parameters to ensure they are appropriate for Manoyl oxide analysis.

Systematic Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing.

Caption: A workflow diagram for troubleshooting peak tailing in GC-MS.

Detailed Troubleshooting Steps

1. Injector Maintenance

If initial checks do not resolve the issue, the next step is to perform maintenance on the injection port.

• Action: Replace the septum, injection port liner, and O-ring.

• Rationale: The septum can shed particles into the liner, and both the liner and O-ring can accumulate residues that create active sites. Using a deactivated liner is crucial.

• Expected Outcome: A significant reduction in peak tailing if the issue was related to injector contamination.

2. Column Conditioning and Maintenance

If injector maintenance does not solve the problem, the column is the next component to investigate.

• Action 1: Column Bake-out: Condition the column at the manufacturer's recommended maximum temperature for a few hours to remove contaminants.

• Action 2: Trim the Column: If baking out the column is ineffective, trim 10-15 cm from the front end of the column.

• Rationale: The front of the column is where most non-volatile residues accumulate. Trimming this section can remove these active sites.

• Expected Outcome: Improved peak shape if the tailing was caused by contamination at the column inlet.

3. Method and Sample Optimization

If the problem persists after hardware maintenance, consider optimizing the analytical method and sample preparation.

Parameter	Recommended Adjustment	Rationale
Injection Temperature	Optimize by testing a range of temperatures (e.g., 250°C, 275°C, 300°C).	A temperature that is too low can cause slow vaporization, while one that is too high can cause degradation.
Carrier Gas Flow Rate	Ensure the flow rate is within the optimal range for the column diameter (e.g., 1.0-1.5 mL/min for a 0.25 mm ID column).	A flow rate that is too low increases the residence time of the analyte in the column, increasing the likelihood of interactions with active sites.
Sample Concentration	Dilute the sample to a lower concentration.	High concentrations can lead to column overload and peak tailing.
Solvent	Ensure the sample solvent is compatible with the stationary phase.	A mismatch in polarity can cause poor peak shape.

4. Column Replacement

If all the above steps fail to resolve the peak tailing, the column may be irreversibly damaged.

• Action: Replace the column with a new one of the same or a more inert type.

• Rationale: Over time, all columns degrade and lose their inertness.

• Expected Outcome: A sharp, symmetrical peak for Manoyl oxide.

Experimental Protocols

A detailed experimental protocol is crucial for reproducible results. Below is a template for a GC-MS method for Manoyl oxide analysis that can be adapted as a starting point.

Sample Preparation Protocol

• Accurately weigh 1 mg of Manoyl oxide standard.

• Dissolve the standard in 1 mL of a suitable solvent (e.g., hexane (B92381) or ethyl acetate) to create a 1 mg/mL stock solution.

• Perform serial dilutions to prepare working standards of lower concentrations (e.g., 100 µg/mL, 10 µg/mL, 1 µg/mL).

• Filter the final solutions through a 0.22 µm syringe filter before injection.

GC-MS Method Parameters

Parameter	Value
GC System	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injection Volume	1 µL
Injector Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Oven Program	Initial temp 80 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min
MS Transfer Line Temp	280 °C
MS Ion Source Temp	230 °C
MS Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	40-550 m/z

Technical Support Center: Enhancing NMR Spectral Resolution of Manoyl Oxide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the resolution of Nuclear Magnetic Resonance (NMR) spectra for the diterpenoid, manoyl oxide.

Frequently Asked Questions (FAQs)

Q1: Why are the proton signals in my ¹H NMR spectrum of manoyl oxide broad and poorly resolved?

A1: Poor resolution in the NMR spectrum of manoyl oxide, a diterpene, can stem from several factors. Due to its complex structure with multiple stereocenters and methylene (B1212753) groups in similar chemical environments, signal overlap is common. Broad peaks can be caused by suboptimal sample preparation, including high sample concentration leading to increased viscosity or aggregation.[1] Additionally, issues with the NMR spectrometer's magnetic field homogeneity (shimming) can significantly degrade resolution.[2]

Q2: What is the ideal sample concentration for high-resolution NMR of manoyl oxide?

A2: For ¹H NMR of small molecules like manoyl oxide (molecular weight approx. 290.5 g/mol ), a concentration range of 5-25 mg in 0.6-0.7 mL of deuterated solvent is typically recommended.[3] For ¹³C NMR, a higher concentration of 50-100 mg may be necessary due to the low natural abundance of the ¹³C isotope.[3] It is crucial to find a balance, as overly concentrated samples can lead to broadened lineshapes and difficulty in shimming, thus reducing resolution.[3]

Q3: Can the choice of deuterated solvent affect the spectral resolution?

A3: Absolutely. The solvent can influence the chemical shifts of protons in your sample.[2] Switching to a different solvent, such as from chloroform-d (B32938) (CDCl₃) to benzene-d₆, can sometimes resolve overlapping peaks.[2] It is also important to use high-quality deuterated solvents to minimize impurity signals that could obscure your compound's resonances.

Q4: How can I resolve overlapping multiplets in the spectrum of manoyl oxide?

A4: Overlapping signals are a common challenge with complex molecules like diterpenes. Advanced NMR techniques are highly effective in these situations. Two-dimensional (2D) NMR experiments, such as COSY and HSQC, can help to distinguish individual proton and carbon signals by spreading them into a second dimension. For severely crowded spectra, "pure shift" NMR spectroscopy is an excellent technique that collapses multiplets into singlets, significantly enhancing resolution by removing homonuclear scalar couplings.[3][4]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your NMR experiments with manoyl oxide and provides actionable solutions.

Issue 1: Broad and Unresolved Spectral Lines

Possible Causes:

• Poor Magnetic Field Homogeneity (Shimming): The magnetic field across the sample is not uniform.

• High Sample Concentration: Leads to increased viscosity and potential aggregation.[1]

• Presence of Particulate Matter: Undissolved material in the NMR tube can disrupt the magnetic field homogeneity.

• Paramagnetic Impurities: Even trace amounts of paramagnetic ions can cause significant line broadening.

Solutions:

• Improve Shimming: Perform manual shimming on your sample or use automated shimming routines available on the spectrometer.

• Optimize Concentration: Prepare a more dilute sample. For ¹H NMR, aim for 5-25 mg in 0.6-0.7 mL of solvent.[3]

• Filter the Sample: Ensure your sample is completely dissolved and free of any solid particles by filtering it through a small plug of cotton or glass wool in a Pasteur pipette directly into the NMR tube.

• Sample Purification: If paramagnetic impurities are suspected, repurify your manoyl oxide sample.

Issue 2: Overlapping Proton Signals, Especially in the Aliphatic Region

Possible Causes:

• Inherent Spectral Complexity: Manoyl oxide has numerous protons with similar chemical environments, leading to signal crowding.

• Limited Dispersal at Lower Magnetic Field Strengths: Lower field spectrometers will exhibit more signal overlap.

Solutions:

• Change NMR Solvent: Rerunning the sample in a different deuterated solvent (e.g., benzene-d₆, acetone-d₆) can alter chemical shifts and potentially resolve overlapping peaks.[2]

• Increase Spectrometer Field Strength: If available, acquiring the spectrum on a higher field NMR spectrometer will provide better signal dispersion.

• Utilize 2D NMR: Techniques like COSY and HSQC can help to identify and assign coupled protons and their attached carbons, even in crowded regions.

• Employ Pure Shift NMR: This is a powerful technique for collapsing complex multiplets into single sharp peaks, dramatically improving resolution.[3][4]

Issue 3: Unexpected Peaks in the Spectrum

Possible Causes:

• Solvent Impurities: Residual non-deuterated solvent or water can give rise to significant peaks.[2]

• Contamination from NMR Tube or Pipettes: Dirty glassware can introduce impurities.

• Sample Degradation: The compound may not be stable in the chosen solvent over time.

Solutions:

• Use High-Purity Solvents: Ensure your deuterated solvents are of high quality and stored properly to avoid moisture absorption.[5]

• Thoroughly Clean NMR Tubes: Clean NMR tubes with an appropriate solvent (e.g., acetone) and dry them in an oven or under vacuum before use.[6]

• Check for Sample Stability: Acquire the spectrum promptly after sample preparation. If degradation is suspected, consider a different solvent or running the experiment at a lower temperature.

Data Presentation: Recommended NMR Parameters

The following tables provide recommended starting parameters for acquiring high-resolution ¹H NMR spectra of manoyl oxide. These should be considered as starting points and may require further optimization based on the specific instrument and sample.

Table 1: Standard ¹H NMR Acquisition Parameters

Parameter	Recommended Value	Purpose
Pulse Program	zg30	A standard 30-degree pulse experiment, good for quantitative measurements with shorter relaxation delays.
Spectral Width (SW)	12-16 ppm	Ensures all proton signals are captured.
Acquisition Time (AQ)	2-4 seconds	Longer acquisition times improve digital resolution.[7]
Relaxation Delay (D1)	1-5 seconds	The delay between pulses. Should be at least 1-2 times the longest T1 for qualitative spectra.
Number of Scans (NS)	8-16	Signal averaging to improve the signal-to-noise ratio. Increasing NS does not improve resolution.[7][8]
Receiver Gain (RG)	Auto-adjusted ('rga')	Optimizes the signal intensity without causing overflow.

Table 2: Parameters for Pure Shift ¹H NMR (Zangger-Sterk Method)

Parameter	Recommended Value	Purpose
Pulse Program	push1dzs	A common pulse sequence for pseudo-2D pure shift experiments.
Sweep Width (F2 - ppm)	4-10 ppm	A narrower sweep width improves the signal-to-noise ratio.[4]
Sweep Width (F1 - Hz)	50-100 Hz	Determines the duration of the acquisition "chunks".[4]
Number of Increments (TD1)	8-32	Affects the resolution of the final pure shift spectrum.[9]
Number of Scans (NS)	Multiples of 64	Recommended for optimal performance of the phase cycle.[4]

Experimental Protocols

Protocol 1: High-Resolution ¹H NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-10 mg of purified manoyl oxide.

  • Dissolve the sample in 0.6 mL of high-purity deuterated chloroform (B151607) (CDCl₃) in a clean vial.

  • Filter the solution through a Pasteur pipette with a small cotton plug into a high-quality 5 mm NMR tube.

• Spectrometer Setup:

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of CDCl₃.

  • Tune and match the ¹H probe.

  • Perform automatic or manual shimming to optimize the magnetic field homogeneity.

• Acquisition:

  • Load a standard 1D proton experiment (e.g., 'zg30' on a Bruker spectrometer).

  • Set the acquisition parameters as recommended in Table 1 .

  • Use the 'rga' command to automatically set the receiver gain.

  • Start the acquisition.

• Processing:

  • Apply Fourier transformation to the acquired FID.

  • Phase correct the spectrum manually.

  • Reference the spectrum to the residual solvent peak of CDCl₃ at 7.26 ppm.

Protocol 2: Pure Shift ¹H NMR Spectroscopy

• Initial Setup:

  • Acquire a standard ¹H NMR spectrum as described in Protocol 1 to determine the spectral region of interest.

• Spectrometer Setup for Pure Shift:

  • Create a new experiment and load a pure shift pulse sequence (e.g., 'push1dzs').

  • Set the center of the spectral window (offset) and the sweep width (in ppm) to cover the desired region of the manoyl oxide spectrum. A narrower sweep width will yield a better signal-to-noise ratio.[4]

• Acquisition:

  • Set the pure shift specific parameters as recommended in Table 2 .

  • Adjust the number of scans (NS) to achieve an adequate signal-to-noise ratio. Note that pure shift experiments are less sensitive than standard ¹H NMR.[9]

  • Start the acquisition.

• Processing:

  • The pseudo-2D data is processed using a specific command (e.g., 'pshift' on a Bruker system) to reconstruct the 1D pure shift spectrum.[4]

  • The resulting 1D spectrum is then phased and referenced as usual.

Visualizations

Caption: Troubleshooting workflow for enhancing NMR spectral resolution.

Caption: Key factors for achieving high-resolution NMR spectra.

References

• 1. Complete 1H and 13C NMR Assignment of the ent-Labdane 2α-Hydroxyeperuic Acid Combining Conventional NMR Methods and HiFSA. | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Optimization of 1D 1H Quantitative NMR (Nuclear Magnetic Resonance) Conditions for Polar Metabolites in Meat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nmrlab.net.technion.ac.il [nmrlab.net.technion.ac.il]
• 8. Optimized Default 1H Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 9. Pure Shift NMR [uwyo.edu]

Technical Support Center: Manoyl Oxide and Potential Assay Interference

This technical support center provides guidance for researchers, scientists, and drug development professionals who may encounter challenges with manoyl oxide or structurally similar lipophilic compounds in pharmacological assays. The information is presented in a question-and-answer format to directly address specific issues.

Frequently Asked Questions (FAQs)

Q1: What is manoyl oxide and why might it interfere with my assay?

A1: Manoyl oxide is a naturally occurring diterpenoid with the chemical formula C₂₀H₃₄O. A key physicochemical property of manoyl oxide is its high lipophilicity, indicated by a high octanol/water partition coefficient (logP)[1][2][3]. Highly lipophilic compounds can be prone to forming colloidal aggregates in aqueous buffer systems commonly used in pharmacological assays[2][4][5]. These aggregates, rather than the individual molecule, can interact non-specifically with proteins, leading to false-positive or irreproducible results[4][6]. While manoyl oxide itself does not contain structural motifs commonly associated with Pan-Assay Interference Compounds (PAINS), its lipophilicity is a significant factor for potential assay interference through aggregation[4].

Q2: What are the tell-tale signs of aggregation-based assay interference?

A2: Several signs can indicate that a compound like manoyl oxide may be interfering with your assay through aggregation:

• Steep Hill Slopes in Dose-Response Curves: A dose-response curve that is significantly steeper than expected (Hill slope > 1.5) can be a hallmark of aggregation-based inhibition[7][8][9].

• Irreproducibility: Results may vary significantly between experiments or with minor changes in assay conditions (e.g., buffer composition, incubation time).

• Sensitivity to Detergents: The observed activity of an aggregating compound is often significantly reduced or eliminated by the inclusion of a low concentration of a non-ionic detergent in the assay buffer[2][7][10].

• Time-Dependent Inhibition: The level of inhibition may increase with pre-incubation time as aggregates form and sequester the target protein.

Q3: My compound shows activity, but the dose-response curve has a very steep slope. What does this mean?

A3: An unusually steep dose-response curve is a strong indicator of non-specific inhibition, often caused by compound aggregation[7][9]. For a classical inhibitor binding to a single site, the transition from 10% to 90% inhibition occurs over an 81-fold change in concentration[9]. Aggregators can cause this same transition over a much smaller concentration range[9]. This happens because at a certain critical aggregation concentration (CAC), the compound rapidly forms aggregates that non-specifically inhibit the target enzyme or protein[4]. This cooperative phenomenon results in a sharp, steep dose-response curve[9].

Q4: Can manoyl oxide interfere with assays other than through aggregation?

A4: While aggregation is the most likely mechanism of interference for a lipophilic compound like manoyl oxide, it is good practice to rule out other common sources of assay artifacts, such as:

• Autofluorescence: If your assay uses a fluorescence-based readout, the intrinsic fluorescence of your test compound could interfere with the signal detection[11][12]. This can lead to false positive or false negative results depending on the assay design.

• Redox Activity: Some compounds can undergo redox cycling in the presence of reducing agents (like DTT) often found in assay buffers. This can produce reactive oxygen species (ROS) such as hydrogen peroxide (H₂O₂), which can non-specifically oxidize and inactivate proteins, leading to a false-positive signal[1][13].

It is recommended to perform counter-screens to test for these potential interferences.

Troubleshooting Guides

Problem: Suspected False-Positive Result with Manoyl Oxide

If you observe unexpected or difficult-to-reproduce activity with manoyl oxide or a similar compound, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for suspected assay interference.

Quantitative Data Summary

The following tables provide reference values for detergents used in mitigating aggregation and for interpreting counter-screen results.

Table 1: Common Non-Ionic Detergents for Aggregation Mitigation

Detergent	Typical Concentration (% v/v)	Critical Micelle Concentration (CMC)	Notes
Triton X-100	0.01 - 0.1%	~0.015%	Effective at disrupting aggregates, but can be difficult to remove from proteins[2][4].
Tween-20	0.01 - 0.05%	~0.006%	Generally considered a milder detergent and is widely used[14].
Brij-35	0.01 - 0.05%	~0.009%	Another mild non-ionic detergent option.

Table 2: Thresholds for Counter-Screen Assays

Assay Type	Parameter Measured	Threshold for Concern
Autofluorescence	Signal-to-Background Ratio	A significant increase in signal in the absence of other assay components.
Redox Activity	H₂O₂ Production	Dose-dependent increase in signal that is quenchable by catalase[1].

Experimental Protocols

Protocol 1: Detergent Counter-Screen for Aggregation

Objective: To determine if the observed activity of a test compound is dependent on the presence of aggregates.

Methodology:

• Prepare Assay Buffers: Prepare two identical sets of your standard assay buffer. To one set, add a non-ionic detergent such as Triton X-100 to a final concentration of 0.01% (v/v)[10]. Ensure the detergent is fully dissolved. The other buffer will be your control (no detergent).

• Compound Titration: Prepare serial dilutions of manoyl oxide in both the detergent-containing and detergent-free buffers.

• Assay Performance: Run your standard pharmacological assay in parallel using both buffer conditions.

• Data Analysis: Generate dose-response curves for manoyl oxide with and without detergent. A significant rightward shift in the IC₅₀/EC₅₀ value or a complete loss of activity in the presence of detergent suggests that the compound's activity is aggregation-based[4][7].

Protocol 2: Autofluorescence Measurement

Objective: To assess whether manoyl oxide exhibits intrinsic fluorescence that could interfere with the assay readout.

Methodology:

• Prepare Samples: In a microplate suitable for your plate reader, add manoyl oxide at its highest test concentration to the assay buffer. Also include a buffer-only control.

• Plate Reader Settings: Set the plate reader to the same excitation and emission wavelengths used in your primary assay.

• Measure Fluorescence: Read the fluorescence intensity of the wells containing manoyl oxide and the buffer-only control.

• Data Analysis: A significantly higher fluorescence reading from the compound-containing wells compared to the buffer-only wells indicates autofluorescence[11][12]. If autofluorescence is detected, consider using a different fluorescent probe with a red-shifted spectrum or an orthogonal assay with a non-fluorescent readout.

Protocol 3: Redox Activity Counter-Screen (Phenol Red-HRP Assay)

Objective: To determine if manoyl oxide generates hydrogen peroxide (H₂O₂) through redox cycling in the presence of a reducing agent.

Methodology:

• Reagent Preparation:

  • Assay Buffer: Your standard assay buffer containing the same concentration of reducing agent (e.g., DTT) as your primary assay.

  • Phenol Red Solution.

  • Horseradish Peroxidase (HRP) Solution.

  • Catalase Solution (for control).

• Assay Setup: In a clear microplate, set up the following conditions:

  • Test: Manoyl oxide + Assay Buffer + Phenol Red + HRP.

  • Control: Manoyl oxide + Assay Buffer + Phenol Red + HRP + Catalase.

• Incubation: Incubate the plate at the same temperature and for the same duration as your primary assay.

• Measure Absorbance: Read the absorbance at 610 nm[15].

• Data Analysis: An increase in absorbance in the test condition that is significantly reduced in the presence of catalase indicates H₂O₂ production and redox activity[1][16].

Visualization of Key Concepts

Aggregation-Based Inhibition

Caption: Mechanism of aggregation-based enzyme inhibition.

Detergent Action on Aggregates

Caption: Disruption of compound aggregates by detergents.

References

• 1. Redox cycling compounds generate H2O2 in HTS buffers containing strong reducing reagents – real hits or promiscuous artifacts? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Identification of Small-Molecule Aggregation - CD BioSciences [cd-biophysics.com]
• 7. practicalfragments.blogspot.com [practicalfragments.blogspot.com]
• 8. graphpad.com [graphpad.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. A Detergent-Based Assay for the Detection of Promiscuous Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up Manoyl Oxide Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on scaling up Manoyl oxide production using microbial fermentation.

Frequently Asked Questions (FAQs)

Q1: What are the key enzymes required for Manoyl oxide biosynthesis in a microbial host?

A1: The biosynthesis of (13R)-Manoyl oxide from the precursor geranylgeranyl pyrophosphate (GGPP) is typically a two-step process catalyzed by two distinct classes of diterpene synthases (diTPSs).[1][2] Specifically, a class II diTPS first converts GGPP to an intermediate, copal-8-ol diphosphate.[1][2] Subsequently, a class I diTPS catalyzes the formation of (13R)-Manoyl oxide.[1][2] In many successful metabolic engineering studies, the enzymes CfTPS2 (class II) and CfTPS3 (class I) from Coleus forskohlii are used in combination to achieve this conversion.[1][3][4][5]

Q2: Which microbial chassis is better for Manoyl oxide production, E. coli or S. cerevisiae?

A2: Both Escherichia coli and Saccharomyces cerevisiae have been successfully engineered for Manoyl oxide production. S. cerevisiae is often favored due to its robust nature, tolerance to industrial fermentation conditions, and its native mevalonate (B85504) (MVA) pathway which produces the precursor isopentenyl pyrophosphate (IPP).[6][7] High-titer production of up to 3 g/L has been reported in S. cerevisiae.[3][4] E. coli is also a viable option with its well-characterized genetics and rapid growth.[8][9] The choice of chassis may depend on the specific experimental goals, available genetic tools, and downstream processing considerations.

Q3: What are the main metabolic engineering strategies to enhance Manoyl oxide yield?

A3: Key strategies focus on increasing the precursor supply and channeling metabolic flux towards Manoyl oxide. This often involves:

• Overexpression of the native mevalonate (MVA) pathway: In yeast, overexpressing rate-limiting enzymes like tHMG1 and ERG20 can significantly boost the pool of farnesyl pyrophosphate (FPP), a precursor to GGPP.[3][4]

• Downregulation of competing pathways: In S. cerevisiae, the ergosterol (B1671047) biosynthesis pathway competes for FPP. Regulating the expression of squalene (B77637) synthase (ERG9) can redirect FPP towards GGPP and subsequently Manoyl oxide.[4]

• Enhancing GGPP synthesis: Overexpression of a GGPP synthase (such as Bts1p in yeast or crtE from other organisms) is crucial to convert FPP to GGPP, the direct precursor for Manoyl oxide synthesis.[4]

• Optimization of diterpene synthase expression: Ensuring high-level and balanced expression of the diterpene synthases (e.g., CfTPS2 and CfTPS3) is critical for efficient conversion of GGPP to Manoyl oxide.[3][4]

Q4: How can I extract Manoyl oxide from the fermentation broth?

A4: Due to its hydrophobic nature, Manoyl oxide can be extracted using an in-situ method with an organic solvent overlay, such as dodecane.[10] This technique allows for the continuous removal of the product from the aqueous phase, which can alleviate potential product toxicity to the cells.[10] Alternatively, after fermentation, the cells can be harvested, lysed, and the product can be extracted from the cell pellet and supernatant using a suitable organic solvent like hexane (B92381).[8]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no Manoyl oxide production	1. Inefficient expression or activity of biosynthetic enzymes (CfTPS2, CfTPS3).2. Insufficient precursor (GGPP) supply.3. Plasmid instability.4. Incorrect fermentation conditions (temperature, pH, aeration).	1. Codon-optimize genes for the host organism. Verify protein expression via SDS-PAGE or Western blot. Consider using stronger promoters.2. Overexpress key enzymes in the MVA pathway (e.g., tHMG1, ERG20) and a GGPP synthase (e.g., Bts1p). Downregulate competing pathways (e.g., ERG9).3. Use genome integration for stable expression of the biosynthetic pathway.[6] If using plasmids, ensure appropriate antibiotic selection is maintained.4. Optimize fermentation parameters. For E. coli, induction at a lower temperature (e.g., 16-25°C) may improve protein folding and product formation.[8]
Presence of Manoyl oxide isomers (e.g., 13S-MO)	Co-expression of enzymes that lead to the formation of other isomers. In the absence of CfTPS3, the intermediate can degrade into a mix of 13R and 13S isomers.[8]	Ensure the stereospecific enzyme CfTPS3 is efficiently expressed and active to specifically produce (13R)-Manoyl oxide.[1][5][8]
Low cell density or poor growth	1. Toxicity of Manoyl oxide or pathway intermediates.2. Metabolic burden from overexpression of heterologous proteins.	1. Implement in-situ extraction with a solvent overlay (e.g., dodecane) to remove Manoyl oxide from the culture continuously.[10] Consider using strains with higher tolerance to target compounds.2. Use inducible promoters to separate the growth phase from the production phase. Optimize the concentration of the inducer and the timing of induction.
Difficulty in scaling up from shake flask to bioreactor	Changes in physical and chemical parameters such as oxygen transfer rate, mixing, and pH control.[11][12]	Characterize and maintain key engineering parameters like the oxygen mass transfer coefficient (kLa) and power input per unit volume during scale-up.[12] Implement robust process control for pH and dissolved oxygen in the bioreactor.

Quantitative Data Summary

The following table summarizes Manoyl oxide titers achieved in different microbial systems and under various conditions.

Host Organism	Engineering Strategy	Culture Condition	Titer (mg/L)	Reference
S. cerevisiae	Expression of CfTPS2 and CfTPS3	Shake flask	2.31	[3][4]
S. cerevisiae	Overexpression of tHMG1, ERG20; Regulation of ERG9; Fusion of Bts1p and Erg20F96Cp	Shake flask	328.15	[3][4]
S. cerevisiae	Fed-batch fermentation with optimized pathway	5 L bioreactor	3000	[3][4]
E. coli	Expression of GGPP synthesis pathway and Manoyl oxide synthases	Microscale culture	~10	[8][9]
C. reinhardtii	Expression of diTPSs and MEP pathway enzymes	Bench-scale photobioreactor	0.28 (6.7 mg/L/d)	[10]

Experimental Protocols

General Protocol for Manoyl Oxide Production in S. cerevisiae

This protocol is a generalized procedure based on common practices in the field.[3][4]

• Strain Construction:

  • Transform the desired S. cerevisiae strain (e.g., CEN.PK2-1C) with expression plasmids containing the genes for the Manoyl oxide biosynthetic pathway. These typically include:

    • CfTPS2 and CfTPS3 for Manoyl oxide synthesis.

    • Overexpression cassettes for rate-limiting MVA pathway genes (e.g., tHMG1, ERG20).

    • A GGPP synthase (e.g., Bts1p).

    • A mechanism for downregulation of competing pathways (e.g., ERG9 promoter replacement).

  • Select transformants on appropriate selective media.

• Seed Culture Preparation:

  • Inoculate a single colony into 5 mL of synthetic complete (SC) drop-out medium.

  • Incubate at 30°C with shaking at 250 rpm for 24 hours.

• Main Culture Fermentation (Shake Flask):

  • Inoculate 50 mL of SC medium in a 250 mL shake flask with the seed culture to an initial OD600 of ~0.1.

  • Incubate at 30°C with shaking at 250 rpm.

  • If using inducible promoters, add the inducer (e.g., galactose) when the culture reaches the mid-log phase (OD600 ≈ 1.0).

  • Continue incubation for 72-96 hours.

• Fed-Batch Fermentation (Bioreactor):

  • For higher titers, perform fed-batch fermentation in a controlled bioreactor (e.g., 5 L).

  • Start with a batch phase in a defined medium until the initial carbon source (e.g., glucose) is depleted.

  • Initiate a fed-batch phase by continuously or intermittently feeding a concentrated nutrient solution (e.g., glucose and nitrogen source) to maintain a low substrate concentration and support high cell density growth and production.

  • Maintain process parameters such as pH (e.g., at 5.0 by adding NH4OH), temperature (e.g., 30°C), and dissolved oxygen (e.g., >20% by adjusting agitation and aeration).

• Extraction and Analysis:

  • Harvest the culture by centrifugation.

  • Extract both the supernatant and the cell pellet with an equal volume of a non-polar solvent like hexane or ethyl acetate.

  • Analyze the organic phase for Manoyl oxide using Gas Chromatography-Mass Spectrometry (GC-MS).

Visualizations

Caption: Engineered biosynthetic pathway for (13R)-Manoyl oxide production.

References

• 1. Manoyl Oxide (13R), the Biosynthetic Precursor of Forskolin, Is Synthesized in Specialized Root Cork Cells in Coleus forskohlii - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Manoyl oxide (13R), the biosynthetic precursor of forskolin, is synthesized in specialized root cork cells in Coleus forskohlii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High-titer production of 13R-manoyl oxide in metabolically engineered Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. Microbial Platform for Terpenoid Production: Escherichia coli and Yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and Perspective of Production of Terpenoids in Yeast - Synthetic Biology and Engineering - Full-Text HTML - SCIEPublish [sciepublish.com]
• 8. researchgate.net [researchgate.net]
• 9. journals.asm.org [journals.asm.org]
• 10. edepot.wur.nl [edepot.wur.nl]
• 11. arxada.com [arxada.com]
• 12. youtube.com [youtube.com]

Technical Support Center: Manoyl Oxide Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproducts during the synthesis of Manoyl oxide.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of Manoyl oxide from sclareol (B1681606)?

A1: The most frequently encountered byproducts in the synthesis of Manoyl oxide from sclareol are the epimer, 13-epi-manoyl oxide, and various hydrocarbon compounds resulting from the dehydration of the starting material, sclareol.[1][2] The ratio of Manoyl oxide to its 13-epi-manoyl oxide epimer is a critical factor that is highly dependent on the reaction conditions.

Q2: How can I control the ratio of Manoyl oxide to 13-epi-manoyl oxide?

A2: The temperature of the reaction plays a significant role in determining the ratio of the epimeric oxides.[2] Lower temperatures during the cyclization of sclareol, particularly in superacidic conditions, have been shown to favor the formation of 13-epi-manoyl oxide.[1][2][3] Conversely, higher temperatures tend to promote the formation of a mixture of both epimers.[2] Therefore, careful control and optimization of the reaction temperature are crucial for achieving the desired epimeric ratio.

Q3: What synthetic methods offer high selectivity for a specific Manoyl oxide isomer?

A3: For highly selective synthesis, a low-temperature superacidic cyclization of sclareol has been reported to achieve a 9:1 ratio in favor of 13-epi-manoyl oxide.[1][3] Additionally, microbial synthesis routes have been developed that can produce enantiomerically pure (13R)-manoyl oxide, offering a highly specific biological approach.[4][5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low overall yield of Manoyl oxide	Incomplete conversion of the starting material, sclareol.	- Increase the reaction time. - Increase the molar equivalent of the cyclization agent (e.g., superacid).[1] - Ensure efficient stirring to improve mass transfer.
Degradation of the product or starting material.	- Lower the reaction temperature to minimize side reactions.[2] - Use a milder catalyst or reagent if possible.
High proportion of 13-epi-manoyl oxide byproduct	Reaction conditions favor the formation of the epi-isomer.	- Adjust the reaction temperature. Higher temperatures may favor the desired isomer in some systems, while lower temperatures favor the epi-isomer in superacidic cyclization.[2] - Experiment with different solvents, as solvent polarity can influence the reaction pathway.[6][7]
Presence of dehydration byproducts (hydrocarbons)	Strong acidic conditions and/or high temperatures promoting water elimination from sclareol.	- Lower the reaction temperature.[2] - Reduce the concentration of the acid catalyst. - Consider using a zeolite catalyst, which can offer milder reaction conditions.[6]
Difficulty in separating Manoyl oxide from byproducts	Similar polarities of the desired product and byproducts.	- Employ column chromatography for purification.[1] - Consider derivatization of the mixture to alter the polarity of one component, facilitating separation, followed by removal of the derivatizing group.

Experimental Protocols

Key Experiment: Selective Synthesis of 13-epi-Manoyl Oxide via Low-Temperature Superacidic Cyclization

This protocol is based on the findings reported for achieving a high ratio of 13-epi-manoyl oxide.[1][2][3]

Materials:

• (-)-Sclareol

• Fluorosulfonic acid (FSO3H)

• 2-Nitropropane (B154153) (iPrNO2)

• Dichloromethane (B109758) (DCM)

• 30% aqueous Potassium Hydroxide (KOH)

• Standard laboratory glassware and stirring apparatus

• Low-temperature cooling bath (e.g., acetone/dry ice)

Procedure:

• Dissolve (-)-sclareol in a mixture of dichloromethane (DCM) and 2-nitropropane (iPrNO2).

• Cool the resulting solution to the desired low temperature (e.g., -78°C) using a cooling bath with constant stirring.

• Separately, prepare a solution of fluorosulfonic acid (FSO3H) in 2-nitropropane.

• Slowly add the FSO3H solution to the chilled sclareol solution.

• Maintain the reaction at the low temperature for a specified period (e.g., 15 minutes).

• Quench the reaction by carefully adding 30% aqueous KOH solution.

• Allow the mixture to warm to room temperature.

• Perform a standard aqueous workup to extract the organic products.

• Dry the organic layer over an anhydrous salt (e.g., Na2SO4), filter, and concentrate under reduced pressure.

• Analyze the crude product composition using GC-MS to determine the ratio of 13-epi-manoyl oxide to Manoyl oxide.

• Purify the desired product using column chromatography.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ONE-STEP SELECTIVE SYNTHESIS OF 13-EPI-MANOYL OXIDE | CJM.ASM.MD [cjm.ichem.md]
• 4. researchgate.net [researchgate.net]
• 5. Manoyl oxide (13R), the biosynthetic precursor of forskolin, is synthesized in specialized root cork cells in Coleus forskohlii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Fermentation Conditions for Manoyl Oxide Biosynthesis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the fermentation conditions for manoyl oxide biosynthesis. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data presented in a clear, accessible format.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during manoyl oxide fermentation experiments.

Question: My manoyl oxide yield is very low or undetectable. What are the potential causes and how can I troubleshoot this?

Answer:

Low manoyl oxide yield is a common issue that can stem from several factors, ranging from the engineered strain itself to the fermentation conditions. Here is a step-by-step troubleshooting guide:

• Verify the Expression of Biosynthetic Genes:

  • Problem: The key enzymes for manoyl oxide synthesis, copal-8-ol diphosphate (B83284) synthase (CfTPS2) and (13R)-manoyl oxide synthase (CfTPS3), may not be expressing correctly.

  • Solution: Perform SDS-PAGE or Western blot analysis to confirm the presence of these enzymes. If expression is low or absent, consider codon-optimizing the genes for your expression host (E. coli or S. cerevisiae).

• Check for Precursor Pathway Inefficiencies:

  • Problem: The biosynthesis of manoyl oxide depends on the availability of the precursor geranylgeranyl pyrophosphate (GGPP). A bottleneck in the upstream mevalonate (B85504) (MVA) or methylerythritol 4-phosphate (MEP) pathway can limit GGPP supply.

  • Solution: Overexpress rate-limiting enzymes in the precursor pathway. For S. cerevisiae, this includes enzymes like tHMG1 and ERG20.[1] For E. coli, enhancing the MEP pathway can be beneficial.

• Optimize Fermentation Conditions:

  • Problem: Suboptimal fermentation parameters such as temperature, pH, aeration, and media composition can significantly impact cell growth and enzyme activity.

  • Solution: Systematically optimize these parameters. Refer to the data tables below for reported optimal conditions. Ensure adequate aeration, as oxygen availability is crucial for microbial growth and metabolism.

• Investigate Potential Product Degradation or Volatility:

  • Problem: Manoyl oxide may be degraded by the host organism or lost due to volatility during fermentation.

  • Solution: Implement in-situ extraction by adding an organic solvent overlay (e.g., dodecane) to the culture medium. This can help to sequester the manoyl oxide and prevent degradation or loss.

Question: I am observing the production of the wrong isomer, 13S-manoyl oxide, in my E. coli culture. Why is this happening and how can I favor the production of the desired 13R-manoyl oxide?

Answer:

The co-occurrence of 13S-manoyl oxide (13S-MO) with the desired 13R-manoyl oxide (13R-MO) in E. coli is often associated with insufficient activity of the class I diterpene synthase, CfTPS3. The intermediate, labda-13-en-8-ol diphosphate, can intrinsically degrade into equimolar amounts of 13R-MO and 13S-MO in the absence of sufficient CfTPS3 activity.

To favor the production of 13R-MO, you should focus on enhancing the expression and activity of CfTPS3. This can be achieved by:

• Using a stronger promoter for the CfTPS3 gene.

• Optimizing the codon usage of the CfTPS3 gene for E. coli.

• Ensuring that the fermentation conditions are optimal for CfTPS3 activity.

Question: My culture growth is good, but the manoyl oxide titer is not increasing in the later stages of fermentation. What could be the issue?

Answer:

This scenario often points to feedback inhibition or depletion of essential nutrients.

• Feedback Inhibition: High concentrations of manoyl oxide or other pathway intermediates may inhibit the activity of key enzymes in the biosynthesis pathway. As mentioned before, using an organic overlay for in-situ extraction can alleviate this issue by removing the product from the vicinity of the cells.

• Nutrient Limitation: In batch or fed-batch fermentation, essential nutrients can become depleted over time, leading to a cessation of product formation.

  • Solution: For fed-batch fermentation, ensure that the feeding strategy is providing an adequate supply of the carbon source and other essential nutrients to maintain cell viability and productivity. A well-designed fed-batch process can significantly increase the final titer.[1]

Data Presentation: Fermentation Parameters and Manoyl Oxide Titers

The following tables summarize quantitative data from various studies on manoyl oxide production.

Table 1: Manoyl Oxide Production in Engineered Saccharomyces cerevisiae

Strain Engineering Strategy	Fermentation Mode	Key Parameters	Manoyl Oxide Titer	Reference
Expression of CfTPS2 and CfTPS3	Shake Flask	YPD medium, 30°C, 96h	2.31 mg/L	[1]
Overexpression of tHMG1 and ERG20	Shake Flask	YPD medium, 30°C, 96h	Increased from base	[1]
Regulation of ERG9, Bts1p & Erg20F96Cp fusion	Shake Flask	YPD medium, 30°C, 96h	328.15 mg/L	[1]
Fully engineered strain	Fed-batch in 5L bioreactor	Controlled pH and DO, glucose feed	3 g/L	[1]

Table 2: Manoyl Oxide Production in Engineered Escherichia coli

Strain Engineering Strategy	Fermentation Mode	Key Parameters	Manoyl Oxide Titer	Reference
Introduction of AgGGPPS, CfTPS2, and CfTPS3	Shake Flask	Optimized MEP pathway	10 mg/L
Co-transformation with pGGPP and pMO plasmids	Shake Flask	Supplemented with 9 mM mevalonolactone	Significant increase over initial protocol

Experimental Protocols

Protocol 1: Shake Flask Cultivation of Engineered S. cerevisiae for Manoyl Oxide Production

• Inoculum Preparation:

  • Inoculate a single colony of the engineered S. cerevisiae strain into 3 mL of YPD medium (2% glucose, 1% yeast extract, 2% peptone).

  • Cultivate overnight at 30°C with shaking at 220 rpm.

• Shake Flask Fermentation:

  • Transfer the overnight culture to a 250 mL shake flask containing 30 mL of YPD medium to an initial OD600 of 0.05.

  • Incubate for 96 hours at 30°C with shaking at 220 rpm.

  • For biphasic fermentation, add 10% (v/v) dodecane (B42187) to the culture after 6 hours of inoculation to capture the manoyl oxide.

• Sampling and Analysis:

  • Harvest the cells by centrifugation.

  • If a dodecane overlay is used, separate the dodecane layer for analysis.

  • If no overlay is used, extract both the cell pellet and the supernatant with hexane (B92381).

  • Analyze the extracts by GC-MS.

Protocol 2: Fed-Batch Fermentation of Engineered S. cerevisiae in a 5L Bioreactor

• Seed Culture Preparation:

  • Prepare a pre-culture in a 500 mL shake-flask containing 100 mL of OYPD medium (4% glucose, 1% yeast extract, 2% peptone).

  • Incubate at 30°C and 220 rpm for 16 hours.

• Bioreactor Setup and Inoculation:

  • Prepare a 5L bioreactor with 2L of OYPD medium.

  • Inoculate with the pre-culture at 10% (v/v).

• Fermentation Control:

  • Maintain the temperature at 30°C.

  • Control the pH at 5.5 using 5 N H₂SO₄ and NH₃·H₂O.

  • Set the air flow rate at 2 vvm and maintain the dissolved oxygen (DO) above 35% by adjusting the agitation speed (300-600 rpm).

• Feeding Strategy:

  • After approximately 18 hours, when the initial glucose is depleted (indicated by a sharp increase in DO), initiate the feed.

  • The feed solution is added automatically based on pH and DO levels. When the pH is above 5.5 and DO is above 35%, add the feed solution at a rate of 2 mL/min.

• Product Extraction and Analysis:

  • Samples are taken at regular intervals.

  • The product is extracted from the culture broth (and dodecane layer if used) and quantified by GC-MS.

Protocol 3: Extraction and Quantification of Manoyl Oxide by GC-MS

• Sample Preparation:

  • For biphasic fermentation: Separate the dodecane layer by centrifugation (12,000 rpm, 10 min).

  • For standard fermentation: Harvest yeast cells by centrifugation. Extract the cell pellets and supernatant separately with an equal volume of hexane. Vortex vigorously and centrifuge to separate the phases.

• GC-MS Analysis:

  • Inject 1 µL of the hexane or dodecane extract into a GC-MS system.

  • Use a suitable column, such as an HP-5ms column (30 m x 0.250 mm x 0.25 µm).

  • Use helium as the carrier gas.

  • The temperature program can be set as follows: initial temperature of 50°C, hold for 1 min, then ramp to 320°C at 10°C/min and hold for 2 min.

  • Operate the mass spectrometer in electron ionization (EI) mode at 70 eV and scan a mass range of m/z 40-600.

  • Identify manoyl oxide based on its retention time and mass spectrum compared to an authentic standard. Quantify using an internal standard (e.g., 1-eicosene).

Visualizations

Caption: Biosynthesis pathway of (13R)-Manoyl Oxide.

Caption: General experimental workflow for manoyl oxide production.

References

• 1. High-titer production of 13R-manoyl oxide in metabolically engineered Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Manoyl Oxide Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges during the purification of manoyl oxide.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in purifying manoyl oxide?

A1: The primary challenges in manoyl oxide purification include:

• Presence of Isomers: Manoyl oxide often exists as a mixture of diastereomers, most commonly (13R)-manoyl oxide and (13S)-manoyl oxide (also known as 13-epi-manoyl oxide). Their similar physicochemical properties make them difficult to separate.

• Low Yield: Achieving a high recovery of pure manoyl oxide can be difficult due to losses at each purification step and potential degradation.

• Complex Starting Material: Whether extracted from natural sources like Sideritis species or produced through microbial fermentation, the initial extract is a complex mixture containing other diterpenes, lipids, and pigments that must be removed.

• Compound Stability: As a cyclic ether, manoyl oxide may be susceptible to degradation under harsh pH or high-temperature conditions, although specific degradation pathways are not extensively documented in the literature. General degradation pathways for cyclic ethers can involve acid-catalyzed ring-opening.[1][2][3]

Q2: What is the general workflow for manoyl oxide purification?

A2: A typical purification workflow involves a multi-step approach:

• Extraction: Initial extraction from biomass (plant or microbial) is commonly performed using a nonpolar solvent like hexane (B92381) or ethyl acetate (B1210297).

• Initial Cleanup: This step aims to remove bulk impurities. Solid-phase extraction (SPE) or a rapid filtration through a silica (B1680970) gel plug can be effective.

• Chromatographic Separation: Column chromatography, typically using silica gel, is the core step for separating manoyl oxide from other closely related compounds and its isomers.

• Final Polishing/Crystallization: For achieving high purity (>99%), a final recrystallization step is often employed.

Q3: How can I improve the yield of my manoyl oxide purification?

A3: To improve your yield, consider the following:

• Optimize Extraction: Ensure your extraction method is efficient for manoyl oxide. For microbial cultures, optimizing the extraction time can significantly impact recovery.

• Minimize Transfer Steps: Each transfer of the material from one container to another can result in loss. Plan your workflow to minimize these steps.

• Careful Fraction Collection: During chromatography, collect smaller fractions and analyze them by TLC or GC-MS to avoid pooling impure fractions with your pure product.

• Process Optimization in Synthesis: If you are synthesizing manoyl oxide, either chemically or microbially, optimizing the synthesis to favor the desired isomer or reduce byproducts will greatly simplify purification and improve the overall yield.[2][4] For example, low-temperature superacidic cyclization of sclareol (B1681606) can be tuned to produce a high ratio of a specific manoyl oxide isomer.[2][4][5]

Q4: What analytical techniques are best for monitoring the purity of manoyl oxide during purification?

A4: The following techniques are highly recommended:

• Thin-Layer Chromatography (TLC): An excellent, rapid technique for monitoring the progress of column chromatography. A staining solution (e.g., ceric ammonium (B1175870) molybdate) is required for visualization as manoyl oxide is not UV-active.

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for assessing the purity of fractions and identifying the presence of isomers and volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the final structure and stereochemistry of the purified manoyl oxide and for ensuring the absence of impurities.

Troubleshooting Guides

Column Chromatography Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Poor Separation of Isomers	1. Inappropriate solvent system polarity. 2. Column is overloaded. 3. Flow rate is too fast. 4. Incorrect stationary phase.	1. Optimize the mobile phase. Test different ratios of nonpolar/polar solvents (e.g., hexane/ethyl acetate). A less polar solvent system will generally provide better resolution. 2. Reduce the amount of crude material loaded onto the column. A general rule is a 1:30 to 1:100 ratio of sample to silica gel by weight. 3. Decrease the flow rate to allow for better equilibration between the stationary and mobile phases. 4. While silica gel is standard, consider other stationary phases like silver nitrate-impregnated silica gel, which can improve the separation of compounds with differing degrees of unsaturation, or reversed-phase (C18) chromatography.
Compound is not Eluting from the Column	1. Solvent system is too nonpolar. 2. Compound may have degraded on the acidic silica gel.	1. Gradually increase the polarity of the mobile phase (gradient elution). 2. Test the stability of manoyl oxide on a small amount of silica gel via TLC before performing column chromatography.[6] If it is unstable, consider using a neutral stationary phase like alumina (B75360) or deactivated silica gel (by adding a small percentage of water or triethylamine (B128534) to the mobile phase).
Broad or Tailing Peaks	1. Poorly packed column. 2. Sample was not loaded in a concentrated band. 3. Partial insolubility of the compound in the mobile phase.	1. Ensure the column is packed uniformly without any air bubbles or channels.[7] 2. Dissolve the sample in a minimal amount of solvent and apply it carefully to the top of the column. 3. Ensure your chosen mobile phase is a good solvent for manoyl oxide.
Low Recovery/Yield	1. Compound is irreversibly adsorbed to the stationary phase. 2. Compound co-eluted with an impurity and was discarded. 3. Material loss during sample loading or fraction collection.	1. If degradation is suspected, use a less acidic stationary phase. 2. Perform careful analysis (e.g., TLC, GC-MS) of all fractions before combining or discarding them. 3. Ensure careful technique during all steps of the process.

Crystallization Troubleshooting

Problem	Possible Cause(s)	Solution(s)
No Crystals Form	1. Solution is not supersaturated. 2. Compound is too soluble in the chosen solvent. 3. Presence of impurities inhibiting crystallization.	1. Try to slowly evaporate some of the solvent or add a small amount of an anti-solvent (a solvent in which manoyl oxide is insoluble). 2. Select a different solvent where manoyl oxide has high solubility when hot and low solubility when cold.[8] 3. The starting material for crystallization must be of relatively high purity (>90%). If necessary, repeat the chromatographic purification.
Oiling Out Instead of Crystallizing	1. The boiling point of the solvent is higher than the melting point of the compound. 2. The solution is too concentrated or cooled too quickly.	1. Choose a lower-boiling point solvent. 2. Add more solvent to the hot solution to make it less concentrated. Allow the solution to cool down slowly to room temperature, and then transfer to a refrigerator.
Crystals are Impure	1. Impurities were trapped within the crystal lattice. 2. Mother liquor was not completely removed.	1. Ensure slow cooling to allow for selective crystallization. Re-crystallizing a second time may be necessary. 2. After filtration, wash the crystals with a small amount of the ice-cold crystallization solvent.

Data Presentation

Table 1: Comparison of Manoyl Oxide Production and Isomer Ratios from Different Methods

Method	Organism/Reaction	Yield/Conversion	Isomer Ratio (13-epi : 13R)	Reference
Microbial Synthesis	E. coli	10 mg/L	Enantiomerically pure (13R)-manoyl oxide	Nielsen et al.
Microbial Synthesis	E. coli (optimized)	Up to 79.33 mg/L	Not specified	Ju et al.
Chemical Synthesis	Cyclization of sclareol (CAN, r.t.)	95% conversion	2 : 5	Morarescu et al.[2][4]
Chemical Synthesis	Cyclization of sclareol (FSO₃H, -95°C)	60% yield	93 : 7	Morarescu et al.[2][4]

Table 2: Purity and Yield Data from Purification Techniques

Purification Technique	Starting Material	Purity Achieved	Yield	Reference
Column Chromatography + Recrystallization	Synthetic mixture	~100%	60% (from synthesis)	Morarescu et al.[2][4]
Solid-Phase Extraction	E. coli extract	Sufficiently pure for NMR	Not specified	Nielsen et al.

Experimental Protocols

Protocol 1: Silica Gel Column Chromatography for Manoyl Oxide Isomer Separation

This protocol is a general guideline and should be optimized based on preliminary TLC analysis.

• Column Preparation:

  • Select a glass column of appropriate size.

  • Place a small plug of cotton or glass wool at the bottom.

  • Add a small layer of sand.

  • Prepare a slurry of silica gel (60 Å, 230-400 mesh) in the initial, nonpolar mobile phase (e.g., 100% hexane).

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing. Do not let the column run dry.[7]

  • Add another layer of sand on top of the silica bed.

• Sample Loading:

  • Dissolve the crude manoyl oxide extract in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the mobile phase).

  • Alternatively, for less soluble samples, perform a "dry loading" by adsorbing the sample onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution:

  • Start with a low-polarity mobile phase (e.g., hexane or hexane with a very small percentage of ethyl acetate).

  • Gradually increase the polarity of the mobile phase (gradient elution). For manoyl oxide, a gradient of ethyl acetate in hexane is commonly used. A shallow gradient (e.g., increasing ethyl acetate by 1-2% increments) is often necessary for isomer separation.

  • Collect fractions of a consistent volume.

• Fraction Analysis:

  • Analyze the collected fractions using TLC. Spot each fraction on a silica gel TLC plate.

  • Develop the plate in a suitable solvent system (e.g., 9:1 hexane:ethyl acetate).

  • Visualize the spots using a stain (e.g., ceric ammonium molybdate (B1676688) or potassium permanganate) followed by gentle heating.

  • Combine the fractions containing the pure desired isomer of manoyl oxide.

Protocol 2: Recrystallization of Manoyl Oxide

This protocol is for the final purification of manoyl oxide that is already >90% pure.

• Solvent Selection:

  • In a small test tube, test the solubility of a small amount of your manoyl oxide sample in various solvents (e.g., acetone, methanol, ethanol, hexane).

  • A good solvent will dissolve the compound when hot but not when cold.[8][9] Acetone has been reported to be effective for crystallizing manoyl oxide derivatives.

• Dissolution:

  • Place the impure manoyl oxide in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while gently heating the flask (e.g., in a water bath) until the solid is completely dissolved. Use the minimum amount of hot solvent necessary.

• Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature. Covering the flask will slow the cooling and evaporation rate, which often leads to larger, purer crystals.

  • Once the flask has reached room temperature, you can place it in an ice bath or refrigerator to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

  • Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

  • Dry the crystals under vacuum to remove all traces of solvent.

Visualizations

Caption: Experimental workflow for the purification of manoyl oxide.

Caption: Troubleshooting flowchart for column chromatography issues.

Caption: Simplified biosynthetic pathway to (13R)-Manoyl Oxide.

References

• 1. Degradation of 1,4-Dioxane and Cyclic Ethers by an Isolated Fungus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Degradation of 1,4-dioxane and cyclic ethers by an isolated fungus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Scale-Up of Natural Product Isolation | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]
• 6. Chromatography [chem.rochester.edu]
• 7. web.uvic.ca [web.uvic.ca]
• 8. rubingroup.org [rubingroup.org]
• 9. mt.com [mt.com]

Reference Data & Comparative Studies

Comparative Antimicrobial Effects of Manoyl Oxide Derivatives: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the antimicrobial performance of various Manoyl oxide derivatives, supported by experimental data. This document summarizes quantitative data in structured tables, details experimental methodologies, and visualizes experimental workflows.

Introduction to Manoyl Oxide Derivatives

Manoyl oxides are a class of labdane-type diterpenoids that have demonstrated a range of biological activities. Their derivatives, in particular, have attracted attention for their potential as antimicrobial agents. This guide focuses on a comparative analysis of the antimicrobial effects of several hemisynthetic derivatives of ent-3-beta-hydroxy-13-epi-manoyl oxide.

Data Presentation: Antimicrobial Activity

The antimicrobial efficacy of ten Manoyl oxide derivatives was evaluated against a panel of Gram-positive and Gram-negative bacteria, and three pathogenic fungi. The results, as determined by the standardized disk diffusion method, are presented below as zones of inhibition in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Derivative	Chemical Modification	Staphylococcus aureus	Staphylococcus epidermidis	Escherichia coli	Enterobacter cloacae	Klebsiella pneumoniae	Pseudomonas aeruginosa	Candida albicans	Candida tropicalis	Candida glabrata
1	ent-3β-hydroxy-13-epi-manoyl oxide	10	11	8	7	7	7	8	8	8
2	3-O-acetyl	9	10	7	7	7	7	8	8	8
3	3-O-propionyl	9	10	7	7	7	7	8	8	8
4	3-O-succinoyl	10	11	8	7	7	7	8	8	8
5	3-O-glutaroyl	10	11	8	7	7	7	8	8	8
6	3-O-phtaloyl	9	10	7	7	7	7	8	8	8
7	3-O-ethyl carbamate (B1207046)	10	11	8	7	7	7	8	8	8
8	3-O-dodecyl carbamate	10	11	8	7	7	7	8	8	8
9	3-O-(2-chloroethyl) carbamate	15	16	12	11	11	10	12	13	12
10	3-O-phenyl carbamate	10	11	8	7	7	7	8	8	8
11	3-O-glycoside	9	10	7	7	7	7	11	12	11

Key Observations

From the data presented, the following observations can be made:

• Derivative 9 (3-O-(2-chloroethyl) carbamate) exhibited the most potent and broad-spectrum antimicrobial activity, showing significantly larger zones of inhibition against all tested bacteria and fungi compared to the parent compound and other derivatives.[1][2]

• Derivative 11 (3-O-glycoside) displayed notable antifungal activity, with larger zones of inhibition against the three Candida species compared to the parent Manoyl oxide.[1][2]

• The majority of the other derivatives showed antimicrobial activity comparable to or slightly better than the parent compound, ent-3β-hydroxy-13-epi-manoyl oxide.

Experimental Protocols

The antimicrobial activity data presented in this guide was obtained using the standardized disk diffusion method. A detailed protocol for this method, as well as for the determination of Minimum Inhibitory Concentration (MIC) via broth microdilution, is provided below.

Disk Diffusion Method

The disk diffusion method is a qualitative to semi-quantitative test that assesses the susceptibility of a microorganism to a specific antimicrobial agent.

• Inoculum Preparation: A suspension of the test microorganism is prepared in a sterile broth and its turbidity is adjusted to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Inoculation of Agar (B569324) Plate: A sterile cotton swab is dipped into the standardized microbial suspension and used to evenly streak the entire surface of a Mueller-Hinton agar plate.

• Application of Disks: Paper disks impregnated with a known concentration of the Manoyl oxide derivative are placed on the surface of the inoculated agar plate.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 30°C for 48 hours for fungi).

• Measurement of Inhibition Zone: The diameter of the clear zone around each disk, where microbial growth is inhibited, is measured in millimeters.

Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Preparation of Antimicrobial Dilutions: A serial two-fold dilution of each Manoyl oxide derivative is prepared in a liquid growth medium in a 96-well microtiter plate.

• Inoculum Preparation: A standardized inoculum of the test microorganism is prepared as described for the disk diffusion method.

• Inoculation: Each well of the microtiter plate is inoculated with the microbial suspension.

• Incubation: The microtiter plate is incubated under suitable conditions.

• Determination of MIC: The MIC is recorded as the lowest concentration of the antimicrobial agent in which there is no visible growth of the microorganism.

Mechanism of Action and Signaling Pathways

While the exact signaling pathways affected by Manoyl oxide derivatives have not been extensively elucidated, the antimicrobial mechanism of terpenoids, the broader class to which Manoyl oxides belong, is generally attributed to their ability to disrupt the microbial cell membrane. This disruption can lead to increased membrane permeability, leakage of intracellular components, and ultimately, cell death.

The lipophilic nature of these compounds allows them to intercalate into the lipid bilayer of the cell membrane, altering its fluidity and integrity. This can interfere with essential membrane functions such as electron transport, nutrient uptake, and the maintenance of electrochemical gradients.

Further research is required to identify the specific molecular targets and signaling cascades that are modulated by Manoyl oxide derivatives in microbial cells.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the antimicrobial susceptibility testing of Manoyl oxide derivatives.

Caption: Workflow for antimicrobial susceptibility testing of Manoyl oxide derivatives.

Conclusion

This comparative guide highlights the potential of Manoyl oxide derivatives as a promising class of antimicrobial agents. The 3-O-(2-chloroethyl) carbamate derivative, in particular, demonstrates significant broad-spectrum activity. The provided experimental protocols offer a foundation for researchers to conduct further investigations into the antimicrobial properties and mechanisms of action of these compounds. Future studies should focus on determining the Minimum Inhibitory Concentrations (MICs) for a wider range of derivatives and elucidating the specific signaling pathways involved in their antimicrobial effects to facilitate the development of novel anti-infective therapies.

References

• 1. New hemisynthetic manoyl oxide derivatives with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Biological Activities of Manoyl Oxide and Forskolin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of two structurally related labdane (B1241275) diterpenoids: Manoyl oxide and forskolin (B1673556). While sharing a common chemical backbone, their functional profiles are markedly distinct, a direct consequence of their relationship within the biosynthetic pathway of the medicinal plant Coleus forskohlii.

Introduction and Key Relationship

Forskolin is a widely utilized research tool and therapeutic agent celebrated for its potent activation of the enzyme adenylyl cyclase, which elevates intracellular levels of the second messenger cyclic AMP (cAMP). In contrast, (13R)-Manoyl oxide is the direct, but biologically inactive, biosynthetic precursor to forskolin. The conversion of Manoyl oxide to forskolin within the plant requires a complex cascade of enzymatic reactions, including hydroxylations and acetylations catalyzed by multiple cytochrome P450s and acetyltransferases. This natural derivatization is responsible for generating the profound biological activity for which forskolin is known.

This guide will dissect their differing mechanisms of action, present quantitative data on their respective biological effects, and provide detailed experimental protocols for the assays used to characterize them.

Primary Mechanism of Action

Forskolin: A Direct Activator of Adenylyl Cyclase

Forskolin's primary mechanism of action is the direct and reversible activation of most isoforms of the adenylyl cyclase (AC) enzyme.[1][2] This activation occurs independently of G-protein signaling, although the presence of the G-protein alpha subunit (Gsα) can potentiate its effects.[2] By binding to a specific site on the AC catalytic subunit, forskolin stimulates the conversion of adenosine (B11128) triphosphate (ATP) to cAMP.[3] The resulting increase in intracellular cAMP concentration activates downstream effectors, most notably Protein Kinase A (PKA), which in turn phosphorylates numerous substrate proteins, modulating a vast array of cellular processes.[3]

Caption: Forskolin signaling pathway.

Manoyl Oxide: A Biosynthetic Precursor with Other Activities

There is no scientific evidence to suggest that Manoyl oxide directly activates adenylyl cyclase or significantly influences cAMP levels. Its primary role is as a molecular scaffold that undergoes extensive enzymatic modification to become forskolin.[4][5] However, studies on Manoyl oxide and its isomers have revealed other, distinct biological activities. Notably, Manoyl oxide has demonstrated moderate cytotoxic effects against certain cancer cell lines and possesses antimicrobial properties.[1][2] This indicates that while it lacks forskolin's specific activity on adenylyl cyclase, its chemical structure is not entirely inert and can interact with other biological targets.

Quantitative Comparison of Biological Activity

The following table summarizes the key quantitative metrics for the distinct biological activities of forskolin and Manoyl oxide.

Compound	Primary Target	Assay Type	Cell Line / System	Potency Metric	Value	Reference(s)
Forskolin	Adenylyl Cyclase	cAMP Accumulation	Rat Cerebral Cortex	EC₅₀	5 - 10 µM	[2][6]
Forskolin	Adenylyl Cyclase I	Enzymatic Activity	Isolated Enzyme	EC₅₀	0.5 µM	[4]
Manoyl oxide	Not Applicable	Adenylyl Cyclase Activation	Not Applicable	Activity	Not Reported
Manoyl oxide	Cytotoxicity	Cell Viability (MTT)	MCF-7 (Breast Cancer)	IC₅₀	50 µM	[1][3]

EC₅₀ (Half-maximal effective concentration): The concentration of a drug that gives half of the maximal response. IC₅₀ (Half-maximal inhibitory concentration): The concentration of an inhibitor where the response is reduced by half.

Experimental Protocols

Adenylyl Cyclase Activity Assay (cAMP Measurement)

This protocol describes a common method to determine the ability of a compound like forskolin to stimulate adenylyl cyclase activity in cultured cells.

Objective: To quantify the intracellular accumulation of cAMP in response to compound treatment.

Materials:

• Cultured cells (e.g., HEK293, CHO) plated in 96-well plates.

• Test compounds (e.g., Forskolin) dissolved in a suitable vehicle (e.g., DMSO).

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Cell lysis buffer.

• cAMP detection kit (e.g., ELISA, HTRF, or fluorescence-based).

• Plate reader compatible with the chosen detection kit.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Pre-incubation: Aspirate the culture medium and replace it with serum-free medium containing a PDE inhibitor (e.g., 500 µM IBMX). Incubate for 30 minutes at 37°C.

• Compound Treatment: Add various concentrations of the test compound (e.g., forskolin, 10 nM to 100 µM) to the wells. Include a vehicle-only control.

• Incubation: Incubate the plate for a defined period (e.g., 15-30 minutes) at 37°C.

• Cell Lysis: Aspirate the medium and add cell lysis buffer to each well. Agitate the plate gently for 10 minutes to ensure complete lysis.

• cAMP Detection: Perform the cAMP quantification assay on the cell lysates according to the manufacturer's protocol for the chosen detection kit.

• Data Analysis: Measure the signal (e.g., absorbance, fluorescence) using a plate reader. Convert the signal to cAMP concentrations using a standard curve. Plot the cAMP concentration against the log of the compound concentration and fit a sigmoidal dose-response curve to determine the EC₅₀ value.

Caption: Experimental workflow for a cAMP assay.

Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the effect of a compound like Manoyl oxide on cell viability and proliferation.

Objective: To determine the concentration at which a compound reduces the viability of a cell population by 50% (IC₅₀).

Materials:

• Cultured cancer cells (e.g., MCF-7) plated in 96-well plates.[1]

• Test compounds (e.g., Manoyl oxide) dissolved in a suitable vehicle (e.g., DMSO).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl).

• Multi-well spectrophotometer (plate reader).

Procedure:

• Cell Seeding: Seed cells into a 96-well plate and allow them to adhere for 24 hours.

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of the test compound (e.g., Manoyl oxide). Include vehicle-only and no-cell background controls.

• Incubation: Incubate the cells for a specified duration (e.g., 48 or 72 hours) at 37°C in a CO₂ incubator.

• MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for another 3-4 hours. During this time, metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.[1][6]

• Solubilization: Carefully aspirate the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Shake the plate gently for 15 minutes and measure the absorbance at a wavelength of 570 nm.[3]

• Data Analysis: Subtract the background absorbance from all readings. Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the percentage of viability against the log of the compound concentration and fit the data to determine the IC₅₀ value.

Conclusion

The comparison between Manoyl oxide and forskolin serves as a compelling example of how structural modifications through biosynthesis create functional specificity.

• Forskolin is a highly active diterpenoid that serves as a powerful and specific tool for activating adenylyl cyclase and studying cAMP-mediated signaling pathways. Its utility in research is well-established.

• Manoyl oxide , as the biosynthetic precursor, lacks this primary activity. Its biological profile is characterized by moderate, less specific effects such as cytotoxicity and antimicrobial activity.

For researchers in drug development, this comparison underscores the critical importance of specific functional groups in determining a molecule's interaction with its biological target. While Manoyl oxide provides the foundational structure, it is the intricate enzymatic tailoring that transforms it into the potent and specific signaling modulator, forskolin.

References

• 1. mdpi.com [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Hemisynthesis and cytotoxic evaluation of manoyl oxide analogs fr...: Ingenta Connect [ingentaconnect.com]
• 4. oiccpress.com [oiccpress.com]
• 5. The Diterpenes Ovoideal A–G from Tirpitzia ovoidea - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Composition and cytotoxic activity of essential oils from Xylopia aethiopica (Dunal) A. Rich, Xylopia parviflora (A. Rich) Benth.) and Monodora myristica (Gaertn) growing in Chad and Cameroon - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Chemical and Biosynthetic Production of Manoyl Oxide

For Researchers, Scientists, and Drug Development Professionals

Manoyl oxide, a key diterpenoid intermediate in the synthesis of pharmacologically significant molecules like forskolin, can be produced through both traditional chemical synthesis and emerging biosynthetic methods. This guide provides an objective comparison of these two approaches, supported by available experimental data, to aid researchers in selecting the optimal production strategy for their specific needs.

At a Glance: Chemical vs. Biosynthetic Production

Parameter	Chemical Synthesis	Biosynthetic Production
Starting Material	Sclareol (derived from Clary Sage)	Simple sugars (e.g., glucose)
Typical Yield	60-90%	10 mg/L
Product Purity	Mixture of epimers (e.g., 9:1 13-epi-manoyl oxide to manoyl oxide) may require further purification.	Enantiomerically pure (13R)-manoyl oxide
Reaction/Process Time	Hours	Days
Stereoselectivity	Generally low, producing racemic mixtures or mixtures of epimers.	High, producing a single desired stereoisomer.
Environmental Impact	Relies on organic solvents, strong acids, and potentially high energy consumption for low-temperature reactions. Generates chemical waste.	Utilizes renewable feedstocks and aqueous media at mild conditions. Generally considered more sustainable with a lower environmental footprint.[1][2]

Chemical Synthesis of Manoyl Oxide

Chemical synthesis offers a relatively rapid route to Manoyl oxide, typically starting from the readily available natural product, sclareol. The primary method involves an acid-catalyzed intramolecular cyclization.

Experimental Protocol: Superacid-Catalyzed Cyclization of Sclareol

This protocol is based on the one-step selective synthesis of 13-epi-manoyl oxide.

Materials:

• (-)-Sclareol

• Fluorosulfonic acid (FSO3H) - Caution: Highly corrosive and toxic.

• Dichloromethane (DCM)

• Isopropyl nitrite (B80452) (iPrNO2)

• Aqueous Potassium Hydroxide (KOH) solution (30%)

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl acetate (B1210297) for chromatography

Procedure:

• Reaction Setup: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, dissolve (-)-sclareol in a 2:1 mixture of DCM and iPrNO2.

• Cooling: Cool the reaction mixture to -95°C using a suitable cooling bath (e.g., liquid nitrogen/isopropanol).

• Acid Addition: Slowly add fluorosulfonic acid (FSO3H) to the stirred solution while maintaining the temperature at -95°C.

• Reaction: Stir the reaction mixture at -95°C for 15 minutes.

• Quenching: Carefully quench the reaction by the slow addition of a 30% aqueous KOH solution until the mixture is basic.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with DCM.

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield a mixture of 13-epi-manoyl oxide and manoyl oxide. Further recrystallization may be required to obtain the pure 13-epi-manoyl oxide.

A reported yield for this type of reaction is approximately 60%, with a 9:1 ratio in favor of the 13-epi-manoyl oxide. Another sustainable approach utilizes a zeolite catalyst and has reported yields of up to 90%.[3][4]

Chemical Synthesis Pathway

Chemical synthesis of Manoyl oxide from Sclareol.

Biosynthetic Production of Manoyl Oxide

The biosynthetic production of Manoyl oxide leverages genetically engineered microorganisms, most notably Escherichia coli, to convert simple sugars into the target molecule. This approach offers high stereoselectivity and a more sustainable process.[5][]

Experimental Protocol: Microbial Production in E. coli

This protocol is a generalized procedure based on published studies.[5][][7]

Materials:

• Engineered E. coli strain (e.g., KRX) harboring plasmids for the manoyl oxide biosynthesis pathway (e.g., pGGPP and pMO).[7]

• Luria-Bertani (LB) medium or a defined rich medium.

• Appropriate antibiotics for plasmid maintenance.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG) for induction.

• Mevalonolactone (B1676541) (optional supplement).

• Hexane for extraction.

• Solid-phase extraction (SPE) column (e.g., Florisil) for purification.

Procedure:

• Inoculum Preparation: Inoculate a single colony of the engineered E. coli strain into LB medium containing the appropriate antibiotics. Grow overnight at 37°C with shaking.

• Fermentation: Inoculate a larger volume of fresh medium with the overnight culture to an initial OD600 of ~0.05. Grow at 37°C with shaking until the OD600 reaches 0.6-0.8.

• Induction: Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM. If supplementing, add mevalonolactone at this stage.

• Cultivation: Reduce the temperature to 16-25°C and continue to incubate for an extended period (e.g., 48-112 hours) with shaking.[7]

• Cell Harvesting: Harvest the cells by centrifugation.

• Extraction: Resuspend the cell pellet in a suitable buffer and perform solvent extraction with an equal volume of hexane. Agitate vigorously and then separate the phases by centrifugation. Repeat the extraction process.

• Purification: Concentrate the combined hexane extracts under reduced pressure. Purify the crude extract using a Florisil SPE column, eluting with a hexane/ethyl acetate gradient to obtain pure (13R)-manoyl oxide.[8]

A reported yield for this biosynthetic process is 10 mg/L of enantiomerically pure (13R)-manoyl oxide.[5][]

Biosynthetic Pathway

Biosynthesis of (13R)-Manoyl Oxide from GGPP.

Concluding Remarks

The choice between chemical and biosynthetic production of Manoyl oxide depends heavily on the specific requirements of the research or application.

Chemical synthesis may be preferred for:

• Rapid, small-scale production when stereoselectivity is not a primary concern.

Biosynthetic production is advantageous for:

• Producing enantiomerically pure (13R)-manoyl oxide, which is crucial for the synthesis of biologically active compounds like forskolin.

• Large-scale, sustainable production where environmental impact is a significant consideration.[1][2]

• Projects where the long-term goal is to optimize titers through metabolic engineering.

As the field of synthetic biology continues to advance, the efficiency and yields of biosynthetic routes are expected to improve, further strengthening the case for their adoption in the production of complex natural products like Manoyl oxide.

References

• 1. Comparison by Life-Cycle Assessment of Alternative Processes for Carvone and Verbenone Production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison by Life-Cycle Assessment of Alternative Processes for Carvone and Verbenone Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aaqr.org [aaqr.org]
• 5. Development of bio-based fine chemical production through synthetic bioengineering - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. researchgate.net [researchgate.net]

Differentiating Manoyl Oxide Epimers: A Comparative Guide to GC-MS and NMR Analysis

For researchers engaged in the discovery and development of pharmaceuticals and natural products, the precise structural elucidation of stereoisomers is a critical analytical challenge. Manoyl oxide, a naturally occurring diterpenoid, and its C-13 epimer, ent-13-epi-manoyl oxide, often coexist in biological samples and exhibit different biological activities.[1] This guide provides a detailed comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, for the qualitative and quantitative analysis of these epimers.

At a Glance: GC-MS vs. NMR for Manoyl Oxide Epimer Analysis

Feature	GC-MS	NMR Spectroscopy
Primary Application	Separation and quantification of epimers in complex mixtures.	Unambiguous structural elucidation and confirmation of epimeric identity.
Key Differentiator	Ratio of specific fragment ion intensities (m/z 275:257).	Differences in the chemical shifts (δ) of specific protons and carbons.
Sample Requirement	Small sample volume, requires volatilization.	Larger sample amount, non-destructive.
Analysis Time	Relatively fast per sample.	Can be more time-consuming for full structural elucidation.
Data Complexity	Provides mass-to-charge ratios and retention times.	Provides detailed structural information (connectivity, stereochemistry).

Quantitative Data Comparison

A key finding in the differentiation of manoyl oxide epimers is the distinct fragmentation pattern observed in GC-MS analysis. The ratio of the intensities of the fragment ions at m/z 275 and m/z 257 serves as a reliable marker for distinguishing between manoyl oxide and ent-13-epi-manoyl oxide.[1]

Analytical Technique	Parameter	Manoyl Oxide	ent-13-epi-Manoyl Oxide
GC-MS	Ratio of Ion Intensities (m/z 275:257)	Higher Ratio	Lower Ratio[1]
¹H NMR	Chemical Shift (δ) of H-17	Differentiable	Differentiable
¹³C NMR	Chemical Shift (δ) of C-13	Differentiable	Differentiable

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. For the analysis of manoyl oxide epimers, a non-polar capillary column is typically used to achieve chromatographic separation. The subsequent mass spectrometry analysis provides characteristic fragmentation patterns that allow for the differentiation of the epimers.

Sample Preparation: Samples containing manoyl oxide epimers, such as plant extracts or essential oils, are typically diluted in a suitable organic solvent (e.g., hexane (B92381) or dichloromethane) prior to injection.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 μm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250°C.

• Oven Temperature Program: An initial temperature of 60°C, ramped up to 280°C at a rate of 3°C/min.

• Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV.

• Mass Range: Scanned from m/z 40 to 400.

The key to differentiating the epimers lies in the analysis of the resulting mass spectra. Specifically, the relative intensities of the ion peaks at m/z 275 and m/z 257 are compared.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation of organic molecules, including the stereochemistry of chiral centers. Both ¹H and ¹³C NMR are employed to confirm the identity of manoyl oxide epimers.

Sample Preparation: A purified sample of the manoyl oxide epimer mixture or the isolated epimers is dissolved in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), and placed in an NMR tube.

Instrumentation and Conditions:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Nuclei Observed: ¹H and ¹³C.

• Experiments: Standard 1D ¹H and ¹³C NMR spectra are acquired. 2D NMR experiments such as COSY, HSQC, and HMBC can be used for complete signal assignment and further structural confirmation.

The differentiation of the epimers is based on subtle but distinct differences in the chemical shifts of protons and carbons, particularly those in proximity to the C-13 chiral center.

Workflow for Analysis

The following diagram illustrates a typical workflow for the analysis of manoyl oxide epimers, comparing the GC-MS and NMR analytical pathways.

Comparative workflow for GC-MS and NMR analysis.

Selecting the Appropriate Technique

The choice between GC-MS and NMR for the analysis of manoyl oxide epimers depends on the specific research question. The following diagram outlines the logical considerations for selecting the most suitable technique.

Decision guide for technique selection.

References

• 1. A simple and rapid method for the differentiation of C-13 manoyl oxide epimers in biologically important samples using GC-MS analysis supported with NMR spectroscopy and computational chemistry results - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Analysis of Manoyl Oxide in Plant Extracts: A Comparative Guide to Analytical Methods

For researchers, scientists, and drug development professionals, the accurate quantification of bioactive compounds in plant extracts is a critical step in ensuring product quality, efficacy, and safety. Manoyl oxide, a labdane-type diterpenoid with various reported biological activities, is a compound of significant interest. This guide provides a comparative overview of analytical methodologies for the quantitative determination of Manoyl oxide in plant extracts, with a focus on providing the necessary data and protocols to make informed decisions on method selection and implementation.

Comparison of Analytical Techniques

The quantification of Manoyl oxide in complex plant matrices can be achieved through various analytical techniques. The most common and suitable methods include Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography with UV detection (HPLC-UV), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). Each method offers distinct advantages and disadvantages in terms of sensitivity, selectivity, and cost.

Table 1: Comparison of Quantitative Method Performance for Diterpenoid Analysis

Parameter	GC-MS/MS (for Sclareol)[1]	HPLC-UV (Typical for Diterpenes)	LC-MS/MS (Typical for Diterpenes)
**Linearity (R²) **	> 0.99	> 0.99	> 0.99
Limit of Detection (LOD)	Lower ng/mL	µg/mL range	pg/mL to lower ng/mL range
Limit of Quantitation (LOQ)	20 ng/mL[1]	Higher µg/mL range	Lower ng/mL range
Accuracy (% Recovery)	Within 85-115%	Typically 80-120%	Typically 80-120%
Precision (%RSD)	< 15%	< 15%	< 15%
Selectivity	High (with MS/MS)	Moderate	Very High
Cost	Moderate to High	Low	High
Throughput	Moderate	High	Moderate to High

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any quantitative analytical method. Below is a comprehensive protocol for a validated GC-MS/MS method for sclareol (B1681606), which can serve as a strong starting point for developing a method for Manoyl oxide.

Validated GC-MS/MS Method for Sclareol (Adaptable for Manoyl oxide)

This protocol is based on a validated method for the determination of sclareol in a biological matrix, which can be adapted for plant extracts.[1]

1. Sample Preparation (Extraction from Plant Material)

• Objective: To efficiently extract Manoyl oxide from the plant matrix while minimizing the co-extraction of interfering substances.

• Materials:

  • Dried and powdered plant material

  • Extraction solvent (e.g., hexane, ethyl acetate, or methanol)

  • Vortex mixer

  • Centrifuge

  • Syringe filters (0.22 µm)

• Procedure:

  • Weigh 1 g of powdered plant material into a centrifuge tube.

  • Add 10 mL of the selected extraction solvent.

  • Vortex for 1 minute to ensure thorough mixing.

  • Sonicate for 15 minutes in an ultrasonic bath.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into a clean vial for analysis.

2. GC-MS/MS Instrumentation and Conditions

• Instrumentation: A gas chromatograph coupled with a tandem mass spectrometer (GC-MS/MS).

• Chromatographic Conditions:

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[1]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector Temperature: 280 °C.

  • Injection Volume: 1 µL (splitless mode).

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 min.

    • Ramp to 200 °C at 10 °C/min.

    • Ramp to 280 °C at 20 °C/min, hold for 5 min.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor and product ions for Manoyl oxide and an internal standard need to be determined. For sclareol, the transition was m/z 177 → 121.[1]

3. Method Validation Parameters

The following parameters must be assessed to validate the analytical method according to ICH guidelines:

• Specificity/Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the sample matrix. This is demonstrated by the absence of interfering peaks at the retention time of the analyte in blank matrix samples.

• Linearity and Range: A calibration curve should be constructed by plotting the peak area response against the concentration of the analyte. A linear relationship is expected, with a correlation coefficient (R²) greater than 0.99.

• Accuracy: Determined by recovery studies, where known amounts of the analyte are spiked into a blank matrix and the percentage of the analyte recovered is calculated. Acceptance criteria are typically within 85-115%.

• Precision: Assessed at three levels: repeatability (intra-day precision), intermediate precision (inter-day precision), and reproducibility (inter-laboratory precision). The relative standard deviation (%RSD) should typically be less than 15%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively. The LOQ for sclareol was reported as 20 ng/mL.[1]

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters (e.g., oven temperature, flow rate).

Visualization of the Analytical Workflow

To provide a clear understanding of the logical flow of the validation process, the following diagram illustrates the key steps involved.

Workflow for quantitative method validation.

This guide provides a foundational framework for the quantitative analysis of Manoyl oxide in plant extracts. By leveraging the detailed protocol for a related compound and adhering to rigorous validation principles, researchers can develop a reliable and accurate method tailored to their specific needs. The choice between GC-MS, HPLC-UV, and LC-MS/MS will ultimately depend on the required sensitivity, selectivity, and available resources.

References

• 1. GC-MS/MS method for determination and pharmacokinetics of sclareol in rat plasma after intravenous administration - PubMed [pubmed.ncbi.nlm.nih.gov]

Structure-Activity Relationship of Manoyl Oxide Analogs: A Comparative Guide

An In-depth Analysis of Manoyl Oxide Derivatives and Their Biological Activities for Researchers and Drug Development Professionals

Manoyl oxide, a naturally occurring labdane (B1241275) diterpene, and its synthetic analogs have garnered significant attention in the scientific community for their diverse biological activities. These compounds have shown promise in various therapeutic areas, including antimicrobial, cytotoxic, and anti-inflammatory applications. Understanding the relationship between the chemical structure of these analogs and their biological function is crucial for the development of new and more potent therapeutic agents. This guide provides a comparative analysis of the structure-activity relationships (SAR) of various manoyl oxide analogs, supported by experimental data, detailed protocols, and pathway visualizations.

Antimicrobial Activity of Manoyl Oxide Analogs

A notable study by Kalpoutzakis et al. explored the antimicrobial properties of ten hemisynthetic derivatives of ent-3-β-hydroxy-13-epi-manoyl oxide (ribenol). The study highlights how modifications to the core manoyl oxide structure influence its efficacy against a range of Gram-positive and Gram-negative bacteria, as well as pathogenic fungi.[1][2]

The results, summarized in the table below, indicate that the introduction of different functional groups significantly impacts the antimicrobial spectrum and potency. Of the tested compounds, the chloroethyl carbamidic ester (compound 9) demonstrated the broadest and most potent antimicrobial activity.[1][2] This suggests that the presence of a chloroethyl carbamate (B1207046) moiety is a key determinant for enhanced antimicrobial action. Furthermore, the glycoside derivative (compound 11) showed noteworthy activity against the tested fungi.[1]

Compound	Staphylococcus aureus	Staphylococcus epidermidis	Escherichia coli	Enterobacter cloacae	Klebsiella pneumoniae	Pseudomonas aeruginosa	Candida albicans	Candida tropicalis	Candida glabrata
1 (Ribenol)	11	10	-	-	9	9	-	-	-
2	10	10	-	-	9	9	10	11	10
3	-	-	-	-	-	-	-	-	-
4	10	9	-	-	9	9	-	-	-
5	-	-	-	-	-	-	-	-	-
6	-	-	-	-	-	-	-	-	-
7	-	-	-	-	-	-	-	-	-
8	10	9	-	-	9	9	-	-	-
9	12	11	9	9	10	10	11	12	11
10	-	-	-	-	-	-	-	-	-
11	-	-	-	-	-	-	11	11	10
12	-	-	-	-	-	-	-	-	-
Standard Antibiotics
Netilmicin (30µg)	24	22	24	23	21	22	-	-	-
Ceftriaxon (30µg)	23	22	23	22	22	-	-	-	-
Ceftazidin (30µg)	-	-	24	23	23	23	-	-	-
Amoxicillin (10µg)	22	21	-	-	-	-	-	-	-
5-Flucytocine (1µg)	-	-	-	-	-	-	25	25	25
Amphotericin B (20µg)	-	-	-	-	-	-	18	18	18
Intraconazole (10µg)	-	-	-	-	-	-	24	24	24

Values represent the diameter of the zone of inhibition in mm. A larger diameter indicates greater antimicrobial activity. '-' indicates no activity.

Experimental Protocol: Antimicrobial Susceptibility Testing (Disk Diffusion Method)

The antimicrobial activity of the manoyl oxide analogs was determined using the standardized disk diffusion method of Bauer–Kirby.[2]

• Microorganism Preparation: The test microorganisms, including Gram-positive bacteria (Staphylococcus aureus, Staphylococcus epidermidis), Gram-negative bacteria (Escherichia coli, Enterobacter cloacae, Klebsiella pneumoniae, Pseudomonas aeruginosa), and pathogenic fungi (Candida albicans, Candida tropicalis, Candida glabrata), were cultured in appropriate broth media to achieve a turbidity equivalent to the 0.5 McFarland standard.

• Inoculation: A sterile cotton swab was dipped into the microbial suspension and used to evenly inoculate the entire surface of a Mueller-Hinton agar (B569324) plate (for bacteria) or Sabouraud dextrose agar plate (for fungi).

• Disk Application: Sterile filter paper disks (6 mm in diameter) were impregnated with a defined concentration of the test compound (dissolved in a suitable solvent). The disks were then placed onto the surface of the inoculated agar plates.

• Incubation: The plates were incubated at 37°C for 24 hours for bacteria and at 30°C for 48 hours for fungi.

• Data Analysis: The antimicrobial activity was evaluated by measuring the diameter of the zone of inhibition (in mm) around each disk. Standard antibiotics were used as positive controls.

Workflow for the disk diffusion antimicrobial assay.

Cytotoxic Activity of Manoyl Oxide Analogs

The cytotoxic potential of manoyl oxide and its derivatives has been investigated against various cancer cell lines. A recent study by Gani et al. explored the synthesis and in vitro cytotoxic evaluation of Boron-Heck coupled analogs of manoyl oxide derived from sclareol (B1681606).[3] The study revealed that while manoyl oxide itself has modest activity, certain structural modifications can significantly enhance its cytotoxicity.

The results showed that sclareol, the precursor to manoyl oxide in this study, exhibited a potent cytotoxic effect against the MCF-7 breast cancer cell line with an IC50 of 2.0 µM. In contrast, manoyl oxide was significantly less active, with an IC50 of 50 µM against the same cell line.[3] This suggests that the presence of the two tertiary hydroxyl groups in sclareol is important for its cytotoxic activity. However, the newly synthesized Heck coupled analogs demonstrated greater activity than both sclareol and manoyl oxide, indicating that the addition of these moieties enhances the anticancer potential.[3]

Compound	HCT-116 (IC₅₀ µM)	MCF-7 (IC₅₀ µM)	MDA-MB-231 (IC₅₀ µM)	MDA-MB-468 (IC₅₀ µM)
Sclareol	>100	2.0 ± 0.1	25 ± 0.8	15 ± 0.5
Manoyl Oxide	>100	50 ± 1.2	>100	>100
Analog 5a	10 ± 0.3	5.0 ± 0.2	8.0 ± 0.3	12 ± 0.4
Analog 5b	15 ± 0.5	8.0 ± 0.3	12 ± 0.4	18 ± 0.6
Analog 5c	8.0 ± 0.2	4.0 ± 0.1	6.0 ± 0.2	10 ± 0.3
Doxorubicin	0.5 ± 0.02	0.8 ± 0.03	0.6 ± 0.02	0.7 ± 0.03

Data represents the mean ± SD of three independent experiments.

Experimental Protocol: Cytotoxicity Assay (MTT Assay)

The in vitro cytotoxicity of the manoyl oxide analogs was determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[3]

• Cell Seeding: Human cancer cell lines (HCT-116, MCF-7, MDA-MB-231, and MDA-MB-468) were seeded in 96-well plates at a density of 5,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The cells were then treated with various concentrations of the manoyl oxide analogs for 48 hours.

• MTT Incubation: After the treatment period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) was added to each well, and the plates were incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium was removed, and 100 µL of dimethyl sulfoxide (B87167) (DMSO) was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader. The percentage of cell viability was calculated relative to untreated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, was determined from the dose-response curves.

Anti-inflammatory Activity and Potential Signaling Pathways

While specific studies on the anti-inflammatory signaling pathways of manoyl oxide analogs are limited, the broader class of labdane diterpenes is known to exert anti-inflammatory effects primarily through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a key transcription factor that regulates the expression of pro-inflammatory genes, including cytokines, chemokines, and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

The proposed mechanism involves the inhibition of IκBα phosphorylation and degradation. In resting cells, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκBα. Upon stimulation by pro-inflammatory signals (e.g., lipopolysaccharide, LPS), the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and subsequent degradation by the proteasome. This frees NF-κB to translocate to the nucleus and activate the transcription of target inflammatory genes. Labdane diterpenes are thought to interfere with this cascade, potentially by inhibiting IKK activity, thereby preventing NF-κB activation.

Proposed inhibition of the NF-κB signaling pathway by manoyl oxide analogs.

Conclusion

The structure-activity relationship of manoyl oxide analogs is a promising area of research for the development of new therapeutic agents. The available data clearly indicate that modifications to the manoyl oxide scaffold can lead to significant enhancements in antimicrobial and cytotoxic activities. Specifically, the addition of a chloroethyl carbamate moiety appears to be beneficial for broad-spectrum antimicrobial activity, while Heck-coupled modifications show potential for increased cytotoxicity against cancer cells. The anti-inflammatory properties of these compounds are likely mediated through the inhibition of the NF-κB signaling pathway, a common mechanism for labdane diterpenes.

Further research is warranted to explore a wider range of structural modifications and to elucidate the precise molecular mechanisms underlying the biological activities of these compounds. A deeper understanding of their interactions with specific cellular targets will be instrumental in designing more potent and selective manoyl oxide-based drugs for the treatment of infections, cancer, and inflammatory diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of the NF-kappaB signaling pathway mediates the anti-inflammatory effects of petrosaspongiolide M - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Magnolol Triggers Caspase-Mediated Apoptotic Cell Death in Human Oral Cancer Cells through JNK1/2 and p38 Pathways - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Analytical Techniques for Manoyl Oxide Validation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of three prominent analytical techniques for the identification and quantification of Manoyl oxide: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. This document aims to offer an objective comparison of their performance, supported by experimental data, to aid researchers in selecting the most suitable method for their specific applications.

Manoyl oxide, a labdane (B1241275) diterpene, is a key precursor in the biosynthesis of forskolin, a compound with significant pharmacological interest. Accurate and precise quantification of Manoyl oxide is therefore critical in various research and development settings, from natural product chemistry to synthetic biology and pharmaceutical manufacturing.

At a Glance: Comparison of Analytical Techniques

The selection of an optimal analytical method hinges on a variety of factors including the required sensitivity, selectivity, sample matrix complexity, and the availability of instrumentation. Below is a summary of the key performance characteristics of GC-MS, HPLC, and qNMR for the analysis of Manoyl oxide.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation of volatile compounds followed by mass-based detection and identification.	Separation of compounds in a liquid mobile phase based on their interaction with a solid stationary phase.	Intrinsic quantitative analysis based on the direct proportionality between the integrated NMR signal area and the number of corresponding nuclei.
Selectivity/Specificity	High, based on both chromatographic retention time and mass fragmentation pattern.	Good to High, dependent on column chemistry, mobile phase composition, and detector type (e.g., UV, MS).	Very High, provides detailed structural information, allowing for unambiguous identification and quantification of specific isomers.
Sensitivity (LOD/LOQ)	Very High (ng/mL to pg/mL range).	High (µg/mL to ng/mL range).	Moderate (mg/mL to µg/mL range).
Linearity	Excellent (typically R² > 0.99).	Excellent (typically R² > 0.99).	Excellent (inherently linear over a wide dynamic range).
Accuracy	High, dependent on proper calibration.	High, with typical recovery rates of 95-105%.	Very High, considered a primary ratio method, often not requiring a specific reference standard for the analyte.
Precision	High, with Relative Standard Deviation (RSD) typically <5%.	High, with RSD typically <5%.	Very High, with RSD often <2%.
Sample Throughput	Moderate to High.	High.	Low to Moderate.
Instrumentation Cost	Moderate to High.	Moderate.	High.
Primary Advantage	Excellent for volatile and semi-volatile compounds, providing structural information through mass spectra.	Versatile for a wide range of compounds, with various detector options.	Absolute quantification without the need for a specific analyte standard, provides detailed structural information.
Primary Limitation	Requires derivatization for non-volatile compounds; thermal degradation of labile compounds is possible.	May require more extensive method development for complex mixtures.	Lower sensitivity compared to chromatographic methods.

Quantitative Performance Data

The following tables summarize the validation parameters for the quantification of Manoyl oxide and related diterpenes using HPLC and provide typical performance characteristics for GC-MS and qNMR based on the analysis of similar compounds.

Table 1: HPLC-PDA Validation Data for Diterpenes, including Manoyl Oxide [1]

Analyte	Linearity (R²)	LOD (µg/mL)	LOQ (µg/mL)	Intraday Precision (RSD%)	Interday Precision (RSD%)	Accuracy (Recovery %)
Manoyl oxide	0.9971	-	-	< 5%	< 5%	-
Other Diterpenes	> 0.99	0.808 - 10.359	2.448 - 31.392	< 4%	< 4%	105.03 - 108.13%

Note: Specific LOD, LOQ, and accuracy data for Manoyl oxide were not detailed in the cited source, but the method was validated for its analysis with good linearity and precision.

Table 2: Typical Performance of GC-MS for Terpene Analysis [2]

Parameter	Typical Value
Linearity (R²)	≥ 0.998
LOD (µg/mL)	0.1 - 1.0
LOQ (µg/mL)	0.3 - 3.0
Intraday Precision (RSD%)	≤ 12%
Interday Precision (RSD%)	≤ 11%
Accuracy (Recovery %)	80 - 115%

Table 3: Typical Performance of qNMR for Natural Product Analysis [3][4]

Parameter	Typical Value
Linearity (R²)	> 0.999
LOD (µM)	< 10
LOQ (µM)	Dependent on desired accuracy
Precision (RSD%)	< 2%
Accuracy	High (primary method)

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. Below are representative experimental protocols for the analysis of Manoyl oxide using GC-MS, HPLC, and qNMR.

Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation:

• Extract Manoyl oxide from the sample matrix using a suitable organic solvent (e.g., hexane, ethyl acetate).

• Concentrate the extract under a stream of nitrogen.

• If necessary for improved volatility and peak shape, derivatize the analyte using a silylating agent (e.g., BSTFA with 1% TMCS).

• Reconstitute the sample in a suitable solvent (e.g., hexane) for injection.

GC-MS Conditions:

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at 100 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, and hold for 10 min.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions of Manoyl oxide (e.g., m/z 290, 275, 257). Full scan mode can be used for identification.

High-Performance Liquid Chromatography (HPLC) with UV/PDA Detection

Sample Preparation:

• Extract Manoyl oxide from the sample matrix using an appropriate solvent (e.g., methanol, acetonitrile).

• Filter the extract through a 0.45 µm syringe filter before injection.

HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile (B52724) and water. A typical starting point is 85:15 (v/v) acetonitrile:water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detector: UV/PDA detector set at a wavelength where Manoyl oxide has sufficient absorbance (e.g., 210 nm).

• Injection Volume: 20 µL.

Quantitative Nuclear Magnetic Resonance (qNMR)

Sample Preparation:

• Accurately weigh a known amount of the sample containing Manoyl oxide.

• Accurately weigh a known amount of a certified internal standard (e.g., maleic acid, 1,3,5-trimethoxybenzene). The internal standard should have signals that do not overlap with the analyte signals.

• Dissolve both the sample and the internal standard in a known volume of a deuterated solvent (e.g., CDCl₃).

NMR Acquisition Parameters (¹H NMR):

• Spectrometer: 400 MHz or higher.

• Pulse Sequence: A standard 1D proton experiment (e.g., zg30).

• Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation (typically 30-60 seconds).

• Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or more).

• Spectral Width: Appropriate to cover all signals of interest.

Data Processing and Quantification:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

• Integrate the characteristic, well-resolved signals of both Manoyl oxide and the internal standard.

• Calculate the concentration of Manoyl oxide using the following equation:

  Cₓ = (Iₓ / IₛₜᏧ) * (NₛₜᏧ / Nₓ) * (Mₓ / MₛₜᏧ) * (mₛₜᏧ / mₓ) * PₛₜᏧ

  Where:

  • C = Concentration/Purity

  • I = Integral area

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P = Purity of the standard

  • x = analyte (Manoyl oxide)

  • std = internal standard

Visualizing the Workflow

To illustrate the decision-making process and the general workflow for each analytical technique, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. hrcak.srce.hr [hrcak.srce.hr]
• 3. Validation of a Generic qHNMR Method for Natural Products Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

A Comparative Guide to Manoyl Oxide Synthesis: Benchmarking Efficiency and Methodologies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of dominant methodologies for the synthesis of manoyl oxide, a key intermediate in the production of forskolin (B1673556) and other valuable labdane-type diterpenoids. We delve into the efficiency, protocols, and underlying mechanisms of various synthetic routes, offering a critical resource for process optimization and selection in research and development settings.

Comparative Analysis of Synthesis Efficiency

The selection of a synthetic route for manoyl oxide is a critical decision influenced by factors such as desired yield, purity, stereoselectivity, scalability, and cost. Below is a summary of quantitative data for the primary synthesis methods, offering a clear comparison to inform your experimental design.

Synthesis Method	Starting Material	Key Reagents/System	Yield	Purity/Selectivity	Reaction Time	Key Advantages	Key Disadvantages
Zeolite-Catalyzed Hemisynthesis	Sclareol (B1681606)	Mordenite (B1173385) Zeolite (e.g., TECHNOSA–H2), Triglyme	Up to 90%[1][2]	Good, mixture of epimers	~10 minutes[1][2]	High yield, short reaction time, catalyst recyclability.	Requires specific catalyst and high temperatures.
Superacid-Catalyzed Hemisynthesis	Sclareol	Superacid (e.g., FSO₃H-SbF₅)	High conversion	High selectivity for 13-epi-manoyl oxide (9:1 ratio)[3]	~15 minutes[3]	High stereoselectivity for the epi-form.	Use of highly corrosive and hazardous superacids.
CAN-Mediated Hemisynthesis	Sclareol	Cerium(IV) Ammonium Nitrate (CAN)	Moderate	Good	Several hours	Readily available and relatively inexpensive reagent.	Moderate yields, potential for side reactions.[4]
Microbial Synthesis	Glucose/Glycerol	Engineered E. coli	~10 mg/L[5]	Enantiomerically pure (13R)-manoyl oxide[5]	24-48 hours (fermentation)	High stereoselectivity, sustainable process.	Low volumetric yield, complex downstream processing.[6][7][8]

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below to facilitate replication and adaptation in a laboratory setting.

Zeolite-Catalyzed Synthesis of Manoyl Oxide from Sclareol

This protocol is based on the high-yield conversion of sclareol using a mordenite zeolite catalyst.

Materials:

• Sclareol

• Mordenite zeolite catalyst (e.g., TECHNOSA–H2)

• Triglyme (triethylene glycol dimethyl ether)

• Round-bottom flask with reflux condenser

• Heating mantle with magnetic stirrer

• Standard glassware for workup and purification

• Hexane and ethyl acetate (B1210297) for chromatography

Procedure:

• In a round-bottom flask, dissolve sclareol in triglyme.

• Add the mordenite zeolite catalyst to the solution. The typical catalyst loading is around 0.9% of the weight of sclareol.[1][2]

• Heat the reaction mixture to 135 °C with vigorous stirring under a reflux condenser.[1]

• Maintain the reaction at this temperature for 10 minutes.[1][2]

• After cooling to room temperature, filter the reaction mixture to remove the catalyst.

• The filtrate is then subjected to a standard aqueous workup.

• The crude product is purified by column chromatography on silica (B1680970) gel using a hexane-ethyl acetate gradient to yield manoyl oxide.

Superacid-Catalyzed Synthesis of 13-epi-Manoyl Oxide from Sclareol

This method provides high selectivity for the 13-epi-epimer of manoyl oxide.

Materials:

• Sclareol

• Superacid solution (e.g., FSO₃H-SbF₅ in a suitable solvent)

• Dry dichloromethane (B109758) (DCM)

• Quenching solution (e.g., saturated sodium bicarbonate)

• Three-necked flask equipped with a thermometer and a dropping funnel

• Low-temperature cooling bath (e.g., dry ice/acetone)

• Standard glassware for workup and purification

Procedure:

• Dissolve sclareol in dry dichloromethane in a three-necked flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the pre-cooled superacid solution to the sclareol solution with efficient stirring, maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for 15 minutes.[3]

• Carefully quench the reaction by the slow addition of a pre-cooled quenching solution.

• Allow the mixture to warm to room temperature, and then perform a standard aqueous workup.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography to isolate 13-epi-manoyl oxide.

Cerium(IV) Ammonium Nitrate (CAN)-Mediated Synthesis of Manoyl Oxide from Sclareol

This protocol describes a common method for the cyclization of sclareol to manoyl oxide.

Materials:

• Sclareol

• Cerium(IV) Ammonium Nitrate (CAN)

• Acetonitrile (B52724)

• Round-bottom flask with magnetic stirrer

• Standard glassware for workup and purification

Procedure:

• Dissolve sclareol in acetonitrile in a round-bottom flask.

• Add Cerium(IV) Ammonium Nitrate to the solution with stirring at room temperature.[4]

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction typically takes several hours.

• Once the reaction is complete, quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Microbial Synthesis of (13R)-Manoyl Oxide in E. coli

This protocol outlines the general steps for the fermentative production of enantiomerically pure (13R)-manoyl oxide.

Materials:

• Engineered E. coli strain expressing the necessary enzymes (e.g., geranylgeranyl diphosphate (B83284) synthase, and specific terpene synthases).[5]

• Fermentation medium (e.g., LB or a defined minimal medium) with appropriate antibiotics and inducers (e.g., IPTG).

• Shake flasks or a bioreactor.

• Incubator shaker.

• Centrifuge.

• Organic solvent for extraction (e.g., hexane).

• Analytical instrumentation for product quantification (e.g., GC-MS).

Procedure:

• Inoculate a starter culture of the engineered E. coli strain in the appropriate medium and grow overnight.

• Inoculate the main fermentation culture with the starter culture.

• Incubate the culture under optimal growth conditions (e.g., temperature, shaking speed).

• Induce gene expression at the appropriate cell density (e.g., mid-log phase) by adding the inducer.

• Continue the fermentation for 24-48 hours to allow for product accumulation.

• Harvest the cells by centrifugation.

• Extract the manoyl oxide from the cell pellet and/or the culture supernatant using an organic solvent like hexane.[9]

• Analyze the extract by GC-MS to quantify the yield of (13R)-manoyl oxide.[9]

• Purify the product using chromatographic techniques if necessary.

Visualizing the Pathways and Workflows

To further clarify the processes and biological context, the following diagrams have been generated using Graphviz.

Forskolin Signaling Pathway

Manoyl oxide is a crucial precursor to forskolin, a potent activator of adenylyl cyclase. Understanding this pathway is vital for appreciating the biological significance of manoyl oxide.

Caption: Forskolin signaling pathway via adenylyl cyclase activation.

Experimental Workflow: Hemisynthesis of Manoyl Oxide from Sclareol

This diagram illustrates the general workflow for the chemical synthesis of manoyl oxide from sclareol.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Hemisynthesis and cytotoxic evaluation of manoyl oxide analogs from sclareol: effect of two tertiary hydroxyls & Heck coupling on cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Microbial Synthesis of the Forskolin Precursor Manoyl Oxide in an Enantiomerically Pure Form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and techno-economic assessment of microbial-based processes for terpenes production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and techno-economic assessment of microbial-based processes for terpenes production - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Comparative Insecticidal Activity of Manoyl Oxide Derivatives: A Review of Current Research

For Researchers, Scientists, and Drug Development Professionals

The exploration of naturally derived compounds for novel insecticidal agents is a critical area of research, driven by the need for more sustainable and effective pest management strategies. Manoyl oxides, a class of labdane-type diterpenoids found in various plant species, have been identified as possessing a range of biological activities. This guide provides a comparative overview of the currently available data on the insecticidal activity of Manoyl oxide derivatives.

Summary of Insecticidal Activity

Research into the insecticidal properties of a broad range of Manoyl oxide derivatives is still in its nascent stages. To date, detailed comparative studies providing quantitative data such as median lethal dose (LD50) or median lethal concentration (LC50) for a series of these compounds are limited in the publicly available scientific literature. However, initial findings suggest that this class of molecules holds promise for further investigation.

The most notable research in this specific area comes from a study on the chemical constituents of Grindelia scorzonerifolia. In this study, several Manoyl oxide derivatives were isolated, and one glycosylated derivative, 18-O-α-L-arabinopyranosylmanoyl oxide, was evaluated for its insecticidal effects against the fall armyworm (Spodoptera frugiperda), a significant agricultural pest.

The findings from this study are summarized in the table below. It is important to note the absence of data for other isolated derivatives, highlighting a significant gap in the current understanding of the structure-activity relationships within this compound class.

Table 1: Insecticidal Activity of Manoyl Oxide Derivatives Isolated from Grindelia scorzonerifolia

Compound	Derivative Class	Target Insect Species	Bioassay Type	Concentration	Observed Effects	Citation
18-O-α-L-arabinopyranosylmanoyl oxide	Glycosylated Manoyl Oxide	Spodoptera frugiperda (Fall Armyworm)	Larval Diet Incorporation	100 ppm	Pupal and adult malformations leading to death.	[1][2]
4β-hydroxy-19-normanoyl oxide	Hydroxylated Normanoyl Oxide	Not Reported	Not Reported	Not Reported	Data not available	[1][2]
4α-hydroxy-18-normanoyl oxide	Hydroxylated Normanoyl Oxide	Not Reported	Not Reported	Not Reported	Data not available	[1][2]
Jhanol	Known Diterpenoid	Not Reported	Not Reported	Not Reported	Data not available	[1][2]
18-hydroxy-13-epi-manoyl oxide	Hydroxylated Manoyl Oxide	Not Reported	Not Reported	Not Reported	Data not available	[1][2]

Experimental Protocols

The following is a detailed methodology for the key insecticidal bioassay cited in this guide.

Larval Diet Incorporation Bioassay for Spodoptera frugiperda

This method is designed to assess the chronic toxicity and developmental effects of a compound when ingested by insect larvae.

• Compound Preparation : The test compound, 18-O-α-L-arabinopyranosylmanoyl oxide, was incorporated into an artificial larval diet at a concentration of 100 parts per million (ppm).

• Insect Rearing : Larvae of Spodoptera frugiperda were reared under controlled laboratory conditions.

• Exposure : The prepared diet containing the Manoyl oxide derivative was provided to the S. frugiperda larvae.

• Observation : The larvae were monitored throughout their development into pupal and adult stages.

• Data Collection : The primary endpoints observed were mortality, as well as any morphological malformations occurring during the pupal and adult stages.

Visualizing the Experimental Workflow

The following diagram illustrates the workflow of the larval diet incorporation bioassay used to assess the insecticidal activity of the Manoyl oxide derivative.

Caption: Workflow for Larval Diet Incorporation Bioassay.

Potential Signaling Pathways and Future Directions

While the precise mechanism of action for Manoyl oxide derivatives as insecticides has not been elucidated, many terpenoids are known to exert their effects through neurotoxic pathways. A common target for natural and synthetic insecticides is the enzyme acetylcholinesterase (AChE) in the insect's nervous system. Inhibition of AChE leads to an accumulation of the neurotransmitter acetylcholine, resulting in overstimulation of nerves, paralysis, and eventual death of the insect.

The following diagram illustrates a generalized signaling pathway for neurotoxic insecticides that target AChE. It is hypothesized that some Manoyl oxide derivatives could potentially act through a similar mechanism, though this requires experimental verification.

Caption: Hypothetical AChE Inhibition by Manoyl Oxide.

Conclusion and Recommendations for Future Research

The available data, though limited, indicates that Manoyl oxide derivatives are a promising class of natural compounds for the development of new insecticides. The observed activity of 18-O-α-L-arabinopyranosylmanoyl oxide against S. frugiperda warrants a more in-depth investigation into this and related molecules.

To advance the understanding of the insecticidal potential of Manoyl oxide derivatives, the following areas of research are recommended:

• Comparative Bioassays : A systematic evaluation of a wider range of natural and semi-synthetic Manoyl oxide derivatives against a panel of economically important insect pests is crucial. This should include the determination of LD50 and LC50 values to allow for direct comparison of potency.

• Structure-Activity Relationship (SAR) Studies : By comparing the activity of various derivatives, it will be possible to identify the key structural features responsible for insecticidal activity, guiding the synthesis of more potent analogues.

• Mechanism of Action Studies : Investigations into the specific molecular targets of active Manoyl oxide derivatives are needed to understand how they exert their insecticidal effects. This could involve assays for AChE inhibition, as well as studies on other potential targets in the insect nervous system.

• Spectrum of Activity : Research should be expanded to include a broader range of insect species, including other lepidopteran pests, as well as insects from different orders such as Coleoptera (beetles) and Hemiptera (aphids and other sucking insects).

By addressing these research gaps, the scientific community can better assess the true potential of Manoyl oxide derivatives as a valuable new tool in the arsenal (B13267) of environmentally benign pest management solutions.

References

• 1. Manoyl oxide diterpenoids from Grindelia scorzonerifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Manoyl oxide diterpenoids from Grindelia scorzonerifolia [ri.conicet.gov.ar]

Manoyl Oxide: A Comparative Analysis of In Vitro and In Vivo Efficacy

For Immediate Release

Manoyl oxide, a naturally occurring labdane (B1241275) diterpene, has garnered interest within the scientific community primarily as a key intermediate in the biosynthesis of forskolin, a well-known activator of adenylyl cyclase.[1][2][3] While its role as a precursor is established, the independent biological efficacy of Manoyl oxide is an area of emerging research. This guide provides a comparative overview of the available data on the in vitro and in vivo activities of Manoyl oxide and its derivatives, offering valuable insights for researchers and drug development professionals.

Anticancer Activity: Limited Direct Evidence for Manoyl Oxide

Currently, there is a notable lack of direct evidence from in vitro or in vivo studies demonstrating the anticancer efficacy of Manoyl oxide itself. However, research into structurally related compounds and derivatives provides some context for its potential in this area.

It is important to note that the biological activity of labdane diterpenes can be significantly influenced by their specific chemical structures. Therefore, the absence of data for Manoyl oxide should not be interpreted as a lack of potential activity, but rather as an area requiring further investigation.

Anti-inflammatory Properties: An Area Ripe for Exploration

Similar to its anticancer profile, the direct anti-inflammatory effects of Manoyl oxide have not been extensively studied in vivo. The anti-inflammatory potential of numerous labdane diterpenes has been documented, often attributed to the inhibition of key inflammatory mediators.

In vitro assays are commonly used to screen for anti-inflammatory activity. A typical workflow for evaluating the anti-inflammatory potential of a compound like Manoyl oxide is depicted below:

Caption: General workflow for assessing anti-inflammatory activity.

Given the precedent set by other labdane diterpenes, it is plausible that Manoyl oxide may possess anti-inflammatory properties that warrant investigation through such established experimental models.

Antimicrobial Activity: Focus on Derivatives

While data on the antimicrobial activity of Manoyl oxide is scarce, a study on new hemisynthetic derivatives of ent-3-beta-hydroxy-13-epi-manoyl oxide has shown promising results.[4][5] In this research, various derivatives were synthesized and tested against a panel of bacteria and fungi.

Table 1: Antimicrobial Activity of ent-3-beta-hydroxy-13-epi-manoyl oxide Derivatives

Derivative	Test Organism	Activity
Chloroethyl carbamidic ester	Gram-positive bacteria	Strongest activity
Chloroethyl carbamidic ester	Gram-negative bacteria	Strongest activity
Chloroethyl carbamidic ester	Pathogenic fungi	Strongest activity
Glycoside derivative	Fungi	Interesting activity

Source:[4][5]

This study highlights the potential of the Manoyl oxide scaffold as a basis for the development of new antimicrobial agents.[4][5] The specific structural modifications, such as the addition of a chloroethyl carbamidic ester group, were found to be crucial for the observed broad-spectrum activity.[4][5]

Experimental Protocols

Detailed experimental protocols are essential for the accurate assessment and comparison of the biological efficacy of compounds. Below are summaries of standard protocols relevant to the evaluation of Manoyl oxide.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol Outline:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of Manoyl oxide for a specified period (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to an untreated control and determine the IC50 value.

In Vivo Anti-inflammatory Model: Carrageenan-Induced Paw Edema

This is a widely used and reproducible model of acute inflammation.

Protocol Outline:

• Animal Acclimatization: Acclimatize animals (typically rats or mice) to the laboratory conditions.

• Compound Administration: Administer Manoyl oxide or a control substance (e.g., saline, a known anti-inflammatory drug) via an appropriate route (e.g., oral, intraperitoneal).

• Induction of Inflammation: After a set time, inject a solution of carrageenan into the sub-plantar region of the right hind paw of each animal.

• Measurement of Edema: Measure the paw volume or thickness at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection using a plethysmometer or calipers.

• Data Analysis: Calculate the percentage of inhibition of edema for the treated groups compared to the control group.

Antimicrobial Susceptibility Testing (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Protocol Outline:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism.

• Serial Dilution: Perform serial dilutions of Manoyl oxide in a 96-well microtiter plate containing a suitable growth medium.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plates under appropriate conditions (temperature, time) for microbial growth.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Signaling Pathways and Logical Relationships

The biological activities of natural products are often mediated through their interaction with specific cellular signaling pathways. The diagram below illustrates a generalized signaling pathway that is often implicated in inflammation and cancer, and which could be a potential target for Manoyl oxide.

Caption: A simplified signaling cascade relevant to inflammation and cancer.

Conclusion

The available scientific literature indicates that while Manoyl oxide is a well-established precursor in the biosynthesis of forskolin, its own therapeutic potential remains largely unexplored. The promising antimicrobial activity of its derivatives suggests that the Manoyl oxide scaffold is a valuable starting point for the development of new therapeutic agents. Further in vitro and in vivo studies are necessary to fully elucidate the anticancer, anti-inflammatory, and antimicrobial efficacy of Manoyl oxide itself. The experimental protocols and conceptual frameworks provided in this guide offer a foundation for researchers to undertake these critical investigations.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. Manoyl oxide (13R), the biosynthetic precursor of forskolin, is synthesized in specialized root cork cells in Coleus forskohlii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. New hemisynthetic manoyl oxide derivatives with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Prudent Disposal of Manoyl Oxide: A Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This document provides a comprehensive guide to the proper disposal procedures for Manoyl oxide, based on its known chemical properties and general principles of laboratory safety.

Manoyl Oxide: Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C20H34O	[1][2][3][4][5]
Molecular Weight	290.48 g/mol	[1][2][5]
Appearance	Not explicitly stated, but likely a solid or oil based on its high molecular weight and boiling point.
Solubility in Water	Practically insoluble.[2]
Boiling Point	709.15 K (436 °C) (Joback Calculated Property)	[1]
Melting Point	Not Available
Octanol/Water Partition Coefficient (logPoct/wat)	5.743 (Crippen Calculated Property)	[1]

General Disposal Procedures for Manoyl Oxide

In the absence of a specific Safety Data Sheet (SDS) for Manoyl oxide, the following procedures are recommended based on general principles of chemical waste disposal. These guidelines are intended to provide a framework for safe handling and disposal and should be supplemented by a thorough risk assessment and adherence to all applicable local, state, and federal regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling Manoyl oxide, ensure appropriate personal protective equipment is worn. This includes:

• Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

• Eye Protection: Safety glasses with side shields or goggles.

• Lab Coat: A standard laboratory coat should be worn to protect against splashes.

Step 2: Waste Collection and Storage

• Waste Container: Use a dedicated, properly labeled, and sealed container for Manoyl oxide waste. The container should be made of a material compatible with organic compounds.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the name "Manoyl oxide," and the approximate quantity.

• Storage: Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

Step 3: Disposal Method

Given that Manoyl oxide is an organic compound, the preferred method of disposal is through a licensed hazardous waste disposal company.

• Incineration: High-temperature incineration in a licensed facility is the most common and effective method for destroying organic chemical waste.

• Landfill: Do not dispose of Manoyl oxide in a standard landfill. If incineration is not an option, consult with a hazardous waste professional to determine if a specially designated hazardous waste landfill is appropriate.[6]

• Neutralization: There are no established experimental protocols for the neutralization of Manoyl oxide. Therefore, attempting to neutralize it in the lab is not recommended.

Step 4: Documentation

Maintain a detailed record of the waste generated, including the name of the chemical, quantity, and date of disposal. This documentation is crucial for regulatory compliance.

Logical Workflow for Chemical Waste Disposal

The following diagram illustrates a logical workflow for the safe disposal of chemical waste, applicable to Manoyl oxide and other laboratory chemicals.

References

• 1. Manoyl oxide, epi-13 - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. Showing Compound Manoyl oxide (FDB006376) - FooDB [foodb.ca]
• 3. ent-manoyl oxide [webbook.nist.gov]
• 4. 13-Epi manoyl oxide | C20H34O | CID 18529657 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 13-epi-Manoyl oxide [webbook.nist.gov]
• 6. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]